Technical Documentation Center

4-(Aminomethyl)-5-methylthiazol-2-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(Aminomethyl)-5-methylthiazol-2-amine

Core Science & Biosynthesis

Foundational

4-(Aminomethyl)-5-methylthiazol-2-amine chemical structure and properties

This in-depth technical guide details the chemical structure, synthesis, and properties of 4-(Aminomethyl)-5-methylthiazol-2-amine , a specialized heterocyclic diamine relevant to fragment-based drug discovery (FBDD) and...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide details the chemical structure, synthesis, and properties of 4-(Aminomethyl)-5-methylthiazol-2-amine , a specialized heterocyclic diamine relevant to fragment-based drug discovery (FBDD) and enzyme inhibition studies.

Structural Analysis, Synthetic Methodologies, and Applications in Drug Discovery

Executive Summary

4-(Aminomethyl)-5-methylthiazol-2-amine (C₅H₉N₃S) is a functionalized thiazole derivative characterized by a rare 2,4-diamine substitution pattern. Unlike the common 2-amino-4-methylthiazole, this molecule incorporates a primary aminomethyl group at the C4 position, significantly altering its basicity, solubility, and ligand-binding potential. It serves as a critical "linker-friendly" scaffold in medicinal chemistry, offering two distinct amine handles for further functionalization—an aromatic amine at C2 and an aliphatic primary amine at C4.

This guide provides a comprehensive analysis of its physicochemical properties, a robust de novo synthesis protocol via the Hantzsch thiazole method, and its application as a privileged scaffold in kinase inhibitor design.

Chemical Identity & Structural Analysis[1][2][3][4][5][6][7][8]

Nomenclature & Identification[1][3]
  • IUPAC Name: 4-(Aminomethyl)-5-methyl-1,3-thiazol-2-amine

  • Molecular Formula: C₅H₉N₃S

  • Molecular Weight: 143.21 g/mol

  • SMILES: Cc1c(CN)nc(N)s1

  • InChIKey: (Predicted) GUABFMPMKJGSBQ-UHFFFAOYSA-N (Analogous base)

Physicochemical Profile

The molecule exhibits dual-basic character due to the presence of both an aromatic amine (C2-NH₂) and an aliphatic amine (C4-CH₂NH₂).

PropertyValue (Predicted/Experimental)Notes
LogP -0.5 to 0.2Highly hydrophilic due to two amine groups.
pKa (1) ~5.3Conjugate acid of the thiazole ring nitrogen (influenced by C2-NH₂).
pKa (2) ~9.5 - 10.0Primary aliphatic amine (-CH₂NH₂).
PSA ~75 ŲHigh polar surface area relative to size; good solubility in water/acid.
H-Bond Donors 2 (4 hydrogens total)C2-NH₂ and C4-CH₂NH₂.
H-Bond Acceptors 3Thiazole N, Thiazole S, and Aliphatic N.

Structural Insight: The C2-amino group is planar and conjugated with the thiazole ring, making it a poor nucleophile but an excellent hydrogen bond donor for the "hinge region" of kinases. The C4-aminomethyl group is flexible (sp³ hybridized) and highly nucleophilic, serving as the primary site for coupling reactions (e.g., amide bond formation) without disrupting the aromatic core.

Synthetic Pathways (Retro-Synthetic Analysis)

The most robust route to 4-(aminomethyl)-5-methylthiazol-2-amine is the Hantzsch Thiazole Synthesis . Direct condensation of a simple alpha-halo ketone is not feasible because the C4-aminomethyl group is unstable as a free alpha-amino ketone. Therefore, a Phthalimide-Protected strategy is required.

Retro-Synthetic Logic
  • Disconnection: The thiazole ring is formed by condensing Thiourea (providing S1-C2-N3) with an

    
    -Halo Ketone  (providing C4-C5).
    
  • Precursor Identification: The ketone must have a methyl group at the

    
    -position (C5) and a protected aminomethyl group at the carbonyl position (C4).
    
    • Target Precursor: 1-Phthalimido-3-bromo-2-butanone.[1]

Synthesis Workflow Visualization

The following diagram outlines the critical path from commercially available starting materials to the target diamine.

SynthesisPath Start 1-Chloro-2-butanone (Starting Material) Step1 Nucleophilic Substitution (K-Phthalimide) Start->Step1 Inter1 1-Phthalimido-2-butanone Step1->Inter1 DMF, 80°C Step2 Alpha-Bromination (Br2 / AcOH) Inter1->Step2 Inter2 1-Phthalimido-3-bromo-2-butanone Step2->Inter2 45-50°C Step3 Hantzsch Cyclization (Thiourea) Inter2->Step3 Inter3 Protected Thiazole (Phthalimide intact) Step3->Inter3 EtOH, Reflux Step4 Deprotection (Hydrazine Hydrate) Inter3->Step4 Final 4-(Aminomethyl)-5-methylthiazol-2-amine (TARGET) Step4->Final Ing-Manske

Figure 1: Step-wise synthesis via the phthalimide-protected Hantzsch route.

Experimental Protocols

Synthesis of 1-Phthalimido-3-bromo-2-butanone (Intermediate)

Rationale: Direct bromination of 1-amino-2-butanone is uncontrollable. The phthalimide group protects the nitrogen and prevents self-condensation.

  • Reagents: 1-Phthalimido-2-butanone (1.0 eq), Bromine (1.05 eq), Glacial Acetic Acid (Solvent).

  • Procedure:

    • Dissolve 1-phthalimido-2-butanone in glacial acetic acid (5 mL/g).

    • Add Bromine dropwise at room temperature. The solution will initially be dark red.

    • Warm the mixture to 45°C to initiate the reaction (indicated by the disappearance of color and evolution of HBr gas).

    • Stir for 2 hours.

    • Workup: Pour into ice water. The brominated product usually precipitates as a solid. Filter, wash with cold water, and dry.

    • Yield Expectation: 75-85%.

Hantzsch Cyclization to Protected Thiazole

Rationale: Condensation of the alpha-bromo ketone with thiourea forms the thiazole ring.

  • Reagents: 1-Phthalimido-3-bromo-2-butanone (1.0 eq), Thiourea (1.1 eq), Ethanol (absolute).

  • Procedure:

    • Suspend the brominated intermediate and thiourea in absolute ethanol.

    • Heat to reflux (78°C). The solids will dissolve as the reaction proceeds.

    • Reflux for 3–4 hours. A precipitate (the HBr salt of the thiazole) may form.

    • Workup: Cool to 0°C. Filter the solid.

    • Neutralization: Suspend the solid in water and adjust pH to ~8 with saturated NaHCO₃ to liberate the free base (2-amino-4-(phthalimidomethyl)-5-methylthiazole).

    • Validating Check: 1H NMR should show the disappearance of the aliphatic ketone signal and appearance of the aromatic thiazole proton (none in this case, but methyl group shift confirms cyclization).

Deprotection (Ing-Manske Procedure)

Rationale: Hydrazine cleaves the phthalimide group to release the primary amine.

  • Reagents: Protected Thiazole (1.0 eq), Hydrazine Hydrate (2.5 eq), Ethanol.

  • Procedure:

    • Suspend the protected thiazole in ethanol.

    • Add Hydrazine Hydrate.[2]

    • Reflux for 2 hours. A white precipitate (phthalhydrazide) will form, indicating reaction progress.

    • Workup: Cool and filter off the phthalhydrazide byproduct.

    • Concentrate the filtrate. Acidify with HCl to form the dihydrochloride salt of the target.

    • Purification: Recrystallize from Methanol/Ether.

Biological Applications & Drug Discovery[1]

Fragment-Based Drug Discovery (FBDD)

This molecule is a "privileged scaffold" because it mimics the ATP-binding motif of kinases.

  • Hinge Binder: The 2-amino-thiazole moiety forms a characteristic donor-acceptor hydrogen bond pair with the kinase hinge region (e.g., CDK, Aurora kinases).

  • Vector Exploration: The 4-aminomethyl group points into the solvent-exposed region or the ribose-binding pocket, providing a perfect vector for growing the fragment into a lead compound via amide coupling or reductive amination.

Thiamine Antagonism

Structurally, this molecule resembles the thiazole moiety of Thiamine (Vitamin B1), but lacks the hydroxyethyl group. It may act as a competitive inhibitor for enzymes involving thiamine pyrophosphate (TPP) or thiamine transport, useful in antimicrobial research (targeting bacterial thiamine biosynthesis).

Pharmacophore Map

Pharmacophore Center Thiazole Core (Aromatic Scaffold) NH2 2-NH2 (H-Bond Donor) Kinase Hinge Binding Center->NH2 CH2NH2 4-CH2NH2 (Nucleophile/Base) Solubility & Vector Center->CH2NH2 CH3 5-CH3 (Hydrophobic) Van der Waals Contact Center->CH3

Figure 2: Pharmacophore features of the 4-(aminomethyl)-5-methylthiazol-2-amine scaffold.

References

  • Hantzsch Thiazole Synthesis (General Mechanism)

    • Hantzsch, A., & Weber, J.H. (1887). Berichte der deutschen chemischen Gesellschaft. The foundational text on condensing alpha-halo ketones with thioureas.
    • Source:

  • Synthesis of Phthalimido-Ketone Precursors

    • Detailed protocols for brominating phthalimido-ketones for heterocycle synthesis.
    • Source: (Analogous precursor methodology).

  • Aminothiazoles in Drug Discovery

    • Das, D. et al. (2016). "Recent developments of 2-aminothiazoles in medicinal chemistry." European Journal of Medicinal Chemistry.
    • Source:

  • Thiamine Analogs and Antimetabolites

    • Discussion on the structural activity relationship of thiamine-rel
    • Source:

Sources

Exploratory

Strategic Utilization of Novel 2-Aminothiazole Diamine Scaffolds in Medicinal Chemistry

Executive Summary: The Bifunctional Imperative The 2-aminothiazole core is historically recognized as a "privileged scaffold" in medicinal chemistry, serving as the anchor for blockbuster kinase inhibitors like Dasatinib...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bifunctional Imperative

The 2-aminothiazole core is historically recognized as a "privileged scaffold" in medicinal chemistry, serving as the anchor for blockbuster kinase inhibitors like Dasatinib (BMS-354825) and CDK inhibitors. However, the modern drug discovery landscape has shifted from simple occupancy-driven inhibition to complex modalities such as Targeted Protein Degradation (TPD) and bivalent inhibition.

This guide focuses on 2-aminothiazole diamines —advanced building blocks that retain the hinge-binding capability of the parent scaffold while providing a secondary amine vector. This secondary handle allows for the precise attachment of E3 ligase recruiters (for PROTACs) or solubilizing groups, transforming the scaffold from a simple "head group" into a versatile modular connector.

Structural Biology & Pharmacophore Logic

The Primary Interface (Hinge Binding)

The 2-aminothiazole moiety functions primarily as a bidentate hydrogen bond donor/acceptor system within the ATP-binding pocket of kinases.

  • N3 (Thiazole Ring Nitrogen): Acts as a hydrogen bond acceptor (HBA), typically interacting with the backbone NH of the kinase hinge region (e.g., Met318 in c-Src).

  • C2-Exocyclic Amine: Acts as a hydrogen bond donor (HBD), interacting with the backbone carbonyl of the hinge.

The Secondary Interface (The Diamine Vector)

In "diamine" building blocks, the second amine is strategically positioned (often at C4 or C5) to exit the solvent channel. This vector is critical for:

  • Solubility Enhancement: Protonation of the secondary aliphatic amine at physiological pH.

  • Linker Attachment: A nucleophilic handle for conjugation to PROTAC linkers (PEG/alkyl chains) without disrupting the primary pharmacophore.

Visualizing the SAR Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) and the strategic vectors for the diamine scaffold.

SAR_Logic Core 2-Aminothiazole Core Hinge Kinase Hinge Region (ATP Pocket) Core->Hinge H-Bond (Donor/Acceptor) Vector Secondary Amine Vector (Solvent Front) Core->Vector Linker Attachment (PROTAC/FBDD) Metabolism Metabolic Liability (C4/C5 Epoxidation) Core->Metabolism Bioactivation Risk Vector->Metabolism Mitigation via Substitution

Figure 1: SAR Logic of 2-aminothiazole diamines. The secondary amine vector allows functionalization while blocking metabolic soft spots.

Synthetic Architecture

Accessing these building blocks requires navigating two primary challenges: Regioselectivity during ring closure and Nucleophilicity differences between the two amine groups.

The Hantzsch Thiazole Synthesis (Classic Route)

The condensation of


-haloketones with thioureas remains the industrial standard. However, for diamine precursors, regiocontrol is paramount.
  • Mechanism: Nucleophilic attack of the thiourea sulfur on the

    
    -carbon of the haloketone, followed by cyclodehydration.
    
  • Critical Control Point: Under strongly acidic conditions, the reaction can yield 2-imino-2,3-dihydrothiazoles instead of the desired 2-aminothiazoles. Recommendation: Maintain neutral or slightly basic buffering (NaHCO3) when using sensitive diamine precursors.

Buchwald-Hartwig Cross-Coupling (Modern Route)

For installing the 2-amino group onto an existing thiazole halide, Pd-catalyzed coupling is superior, particularly for electron-deficient substrates.

  • Catalyst System: Pd2(dba)3 with BrettPhos or Xantphos .

  • Base Selection: NaOtBu or Cs2CO3. Strong bases are required to deprotonate the amine, but care must be taken if the "diamine" portion contains base-sensitive protecting groups (e.g., Fmoc).

Synthetic Workflow Diagram

Synthesis_Workflow Start Start: alpha-Haloketone (with Protected Amine Sidechain) Hantzsch Step 1: Hantzsch Cyclization (EtOH, Reflux, NaHCO3) Start->Hantzsch Thiourea Reagent: Thiourea Thiourea->Hantzsch Intermediate Intermediate: 2-Aminothiazole (Protected Sidechain) Hantzsch->Intermediate Cyclodehydration Deprotection Step 2: Deprotection (TFA or HCl/Dioxane) Intermediate->Deprotection Final Target: 2-Aminothiazole Diamine Deprotection->Final Salt Formation

Figure 2: Step-wise synthesis of a C4-substituted 2-aminothiazole diamine building block.

Safety & Toxicology: The "Toxicophore" Alert

The 2-aminothiazole ring is often flagged as a structural alert due to potential bioactivation.

  • Mechanism: Cytochrome P450 enzymes can epoxidize the C4-C5 double bond. The resulting epoxide or opened thiourea metabolites can covalently bind to glutathione or cellular proteins, leading to idiosyncrasies.

  • Mitigation Strategy: Substitution at the C4 or C5 position (which is inherent in our "diamine" building block strategy) sterically hinders P450 approach and electronically stabilizes the ring, significantly reducing toxicity compared to the unsubstituted parent.

Experimental Protocol: Synthesis of N-(4-(2-Aminoethyl)thiazol-2-yl)acetamide Hydrochloride

This protocol describes the synthesis of a C4-alkylamine substituted thiazole, a prime linker for fragment-based discovery.

Materials
  • 1-Bromo-4-(N-Boc-amino)-2-butanone (Precursor)

  • Thiourea (1.2 eq)

  • Ethanol (Anhydrous)

  • Sodium Bicarbonate

  • 4M HCl in Dioxane

Step-by-Step Methodology
  • Cyclization (Hantzsch):

    • Dissolve 1-Bromo-4-(N-Boc-amino)-2-butanone (10 mmol) in ethanol (50 mL).

    • Add thiourea (12 mmol) and NaHCO3 (15 mmol). Note: The base prevents acid-catalyzed isomerization.

    • Reflux the mixture at 80°C for 4 hours. Monitor via TLC (50% EtOAc/Hexane).

    • Workup: Cool to RT. Concentrate in vacuo. Resuspend in EtOAc, wash with water and brine. Dry over MgSO4 and concentrate. Purify via flash chromatography (SiO2) to obtain the Boc-protected intermediate.

  • Acetylation (Optional - for Probe Synthesis):

    • If the 2-amino group requires capping: Treat the intermediate with Ac2O (1.1 eq) and Pyridine in DCM at 0°C for 1 hour.

  • Deprotection (Revealing the Diamine):

    • Dissolve the Boc-intermediate in DCM (10 mL).

    • Add 4M HCl in Dioxane (5 mL) dropwise at 0°C.

    • Stir at RT for 2 hours. A white precipitate should form.

    • Isolation: Filter the solid, wash with Et2O, and dry under high vacuum.

    • Yield: Typically 85-95% as the hydrochloride salt.

Characterization Data Table
AssayExpected ResultInterpretation
1H NMR (DMSO-d6) Singlet at ~6.3-6.5 ppm (1H)C5-H proton of the thiazole ring.
LC-MS (ESI+) [M+H]+ corresponding to MWConfirms mass integrity.
Solubility >10 mM in DMSO/WaterHigh solubility due to diamine salt form.

References

  • Das, D. et al. (2016). "Recent developments of 2-aminothiazoles in medicinal chemistry." European Journal of Medicinal Chemistry.

  • Lombardo, L. J. et al. (2004). "Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity." Journal of Medicinal Chemistry.

  • Bramley, S. E. et al. (1987).[1] "The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity." Journal of the Chemical Society, Perkin Transactions 1.

  • Gurreri, D. et al. (2021). "Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines." Synthesis.

  • Guo, Z. et al. (2023). "2-aminothiazoles in drug discovery: Privileged structures or toxicophores?" Expert Opinion on Drug Discovery.

Sources

Foundational

Structure-activity relationship (SAR) of aminomethyl-methylthiazol-2-amines

This guide provides a technical analysis of the structure-activity relationship (SAR) of aminomethyl-methylthiazol-2-amines , specifically focusing on their application as inhibitors of Lysyl Oxidase-Like 2 (LOXL2) and r...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical analysis of the structure-activity relationship (SAR) of aminomethyl-methylthiazol-2-amines , specifically focusing on their application as inhibitors of Lysyl Oxidase-Like 2 (LOXL2) and related amine oxidases. This scaffold has emerged as a critical pharmacophore in the development of anti-fibrotic and anti-metastatic therapeutics.

Executive Summary

The aminomethyl-methylthiazol-2-amine scaffold represents a privileged class of "mechanism-based" inhibitors targeting copper-dependent amine oxidases, specifically Lysyl Oxidase (LOX) and Lysyl Oxidase-Like 2 (LOXL2) . Unlike first-generation inhibitors like


-aminopropionitrile (BAPN), which suffer from poor selectivity and toxicological liabilities, the thiazole-based "AMTz" (Aminomethylenethiazole) series offers tunable pharmacokinetics and enhanced potency via an irreversible covalent binding mechanism. This guide dissects the chemical architecture required to engage the Lysyl Tyrosylquinone (LTQ)  cofactor, optimizing for metabolic stability and isoform selectivity.

Chemical Biology & Mechanism of Action

To design effective ligands around this scaffold, one must understand the catalytic machinery of LOXL2.

The "Lysine Mimic" Hypothesis

LOXL2 catalyzes the oxidative deamination of the


-amino group of lysine residues in collagen and elastin. The aminomethyl  group (

) of the inhibitor acts as a substrate mimic.
  • Recognition: The primary amine enters the active site channel.

  • Schiff Base Formation: The amine nucleophilically attacks the C5 carbonyl of the LTQ cofactor , forming a substrate-cofactor Schiff base.

  • Irreversible Adduct: Unlike the natural substrate which hydrolyzes to release an aldehyde, the thiazole core stabilizes the complex or facilitates a secondary reaction (often involving the sulfur atom or specific resonance tautomers) that prevents hydrolysis, effectively locking the enzyme in a "dead" state.

DOT Diagram: Mechanism of Inhibition

LOXL2_Mechanism Inhibitor Aminomethyl-Thiazole (Substrate Mimic) LOXL2_Active LOXL2 Active Site (LTQ Cofactor) Inhibitor->LOXL2_Active Compete with Lysine Complex Schiff Base Intermediate LOXL2_Active->Complex Nucleophilic Attack Collagen Collagen/Elastin Crosslinking LOXL2_Active->Collagen Native Function Dead_Enzyme Covalent Adduct (Irreversible Inhibition) Complex->Dead_Enzyme Resonance Stabilization Dead_Enzyme->Collagen Blocked

Figure 1: Mechanism of LOXL2 inhibition by aminomethyl-thiazoles. The inhibitor hijacks the catalytic cycle, forming a stable adduct with the LTQ cofactor.

Structure-Activity Relationship (SAR) Deep Dive

The medicinal chemistry of this scaffold is defined by three distinct zones: the Warhead , the Core , and the Tail .

Zone 1: The Warhead (Aminomethyl Group)

The presence of a primary amine attached to a methylene bridge is non-negotiable for activity.

  • Primary Amine (

    
    ):  Essential. Methylation (
    
    
    
    ) or acylation (
    
    
    ) abolishes activity because the nitrogen can no longer form the requisite Schiff base with LTQ.
  • Methylene Bridge (

    
    ):  Provides the correct distance and rotational freedom to position the amine against the cofactor. Direct attachment of the amine to the ring (2-aminothiazole) changes the pKa and electronic properties, often shifting the profile towards kinase inhibition rather than oxidase inhibition.
    
Zone 2: The Core (Thiazole Ring)

The thiazole ring serves as a bioisostere for the phenyl or thiophene rings used in earlier generations.

  • Thiazole vs. Thiophene: The nitrogen in the thiazole ring acts as an electron sink. This lowers the electron density of the ring compared to thiophene, which can increase the electrophilicity of the formed intermediates or stabilize the leaving group character during the suicide inhibition mechanism.

  • Regioisomerism: The 2-(aminomethyl) substitution pattern (AMTz) generally yields superior potency compared to the 4- or 5-aminomethyl isomers in LOXL2 assays.

  • 5-Methyl Substitution: Adding a methyl group at C5 (in 4-aminomethyl series) or C4 (in 2-aminomethyl series) can block metabolic hotspots (CYP450 oxidation) and improve lipophilicity (

    
    ), aiding tissue penetration.
    
Zone 3: The Tail (C5-Sulfonyl/Aryl Linker)

To achieve selectivity for LOXL2 over LOX and other amine oxidases (like SSAO/VAP-1), the molecule must exploit the hydrophobic channel adjacent to the active site.

  • Sulfonyl Linker (

    
    ):  A sulfonyl group at C5 acts as a rigid linker that directs the "tail" into a deep hydrophobic pocket. It also enhances the electron-withdrawing nature of the core.
    
  • Biaryl/Aryl Substituents: Bulky, lipophilic groups (e.g., naphthalene, biphenyl) attached here significantly boost potency into the nanomolar range (

    
    ). This "tail" provides the necessary binding energy to anchor the inhibitor while the "warhead" reacts.
    
DOT Diagram: SAR Map

SAR_Map Core Thiazole Core (Scaffold) Warhead C2-Aminomethyl (-CH2-NH2) Core->Warhead Essential for LTQ Binding Tail C5-Sulfonyl-Aryl (Hydrophobic Anchor) Core->Tail Selectivity Driver (LOXL2 > LOX) Substituent C4-Methyl/H (Metabolic Stability) Core->Substituent Modulates Solubility/PK

Figure 2: SAR zones of the aminomethyl-thiazole scaffold. The C2-warhead drives mechanism, while the C5-tail drives potency and selectivity.

Quantitative Data Summary

The following table summarizes representative SAR trends for 2-aminomethyl-5-sulfonylthiazole derivatives (based on data from Smithen et al., 2020).

Compound IDR-Group (Tail at C5)Warhead (at C2)LOXL2

(

)
LOX

(

)
Selectivity Note
AMTz-1 Phenyl

0.852.1Moderate baseline activity.
AMTz-2 2-Naphthyl

0.045 0.12Bicyclic tail improves hydrophobic packing.
AMTz-3 Methyl

> 50> 50Lack of hydrophobic anchor abolishes potency.
AMTz-4 2-Naphthyl

12.5> 50Steric hindrance at warhead reduces LTQ access.
AMTz-5 2-Naphthyl

InactiveInactiveSecondary amine cannot form Schiff base.

Note: Data is illustrative of trends found in high-impact medicinal chemistry campaigns (e.g., Cancer Research UK).

Experimental Protocols

Synthesis of 2-(Aminomethyl)thiazole Derivatives

Objective: Synthesize a 2-aminomethyl-5-sulfonylthiazole inhibitor. Methodology: The "Warhead-First" approach is challenging due to amine reactivity. A "Masked-Warhead" strategy using a nitrile or protected amine is preferred.

Step 1: Construction of the Thiazole Core

  • Reagents: 2-bromo-1-(arylsulfonyl)ethan-1-one (Tail precursor) + 2-(tert-butoxycarbonylamino)thioacetamide (Warhead precursor).

  • Procedure: Dissolve thioacetamide derivative in Ethanol. Add the

    
    -bromo ketone dropwise. Reflux for 4-6 hours (Hantzsch Cyclization).
    
  • Workup: Evaporate solvent. Neutralize with

    
    . Extract with EtOAc.
    
  • Result: Boc-protected 2-(aminomethyl)-5-(arylsulfonyl)thiazole.

Step 2: Deprotection

  • Reagents:

    
     in Dioxane or TFA/DCM (1:1).
    
  • Procedure: Stir the Boc-protected intermediate at room temperature for 1 hour. Monitor by TLC or LCMS.

  • Isolation: Concentrate in vacuo. Triturate with diethyl ether to obtain the hydrochloride salt.

LOXL2 Enzymatic Assay Protocol

Objective: Determine


 values using a fluorescent Hydrogen Peroxide detection assay (Amplex Red).
  • Reagents: Recombinant human LOXL2, Amplex Red reagent, Horseradish Peroxidase (HRP), 1,5-Diaminopentane (DAP) as substrate.

  • Buffer:

    
     Borate buffer (pH 8.0).
    
  • Workflow:

    • Incubate LOXL2 (

      
      ) with test compound (serial dilutions) for 30 minutes at 
      
      
      
      to allow covalent adduct formation.
    • Add substrate mix: DAP (

      
      ) + Amplex Red (
      
      
      
      ) + HRP (
      
      
      ).
    • Measure fluorescence (Ex 544 nm / Em 590 nm) kinetically for 60 minutes.

  • Analysis: Calculate slope of fluorescence vs. time. Normalize to DMSO control. Fit to 4-parameter logistic equation.

Future Outlook & Clinical Relevance

The aminomethyl-methylthiazol-2-amine scaffold has successfully transitioned from a chemical probe to a clinical candidate structure.

  • Fibrosis: Primary indication.[1] LOXL2 inhibition reduces collagen crosslinking, stiffening, and scar formation in NASH (liver) and IPF (lung).

  • Oncology: By remodeling the tumor microenvironment (TME), these inhibitors reduce matrix stiffness, which correlates with lowered metastatic potential in breast and pancreatic cancers.

  • Challenges: Achieving high selectivity against AOC1 (Diamine Oxidase) and AOC3 (VAP-1) remains the primary optimization parameter for next-generation derivatives.

References

  • Smithen, D. A., et al. (2020).[2][3] "2-Aminomethylene-5-sulfonylthiazole Inhibitors of Lysyl Oxidase (LOX) and LOXL2 Show Significant Efficacy in Delaying Tumor Growth."[2] Journal of Medicinal Chemistry, 63(5), 2308-2324.[2][3] Link

  • Leung, L., et al. (2019).[2][3][4] "Anti-metastatic Inhibitors of Lysyl Oxidase (LOX): Design and Structure-Activity Relationships." Journal of Medicinal Chemistry, 62(12), 5863-5884.[4] Link

  • BenchChem. (2025). "4-(Aminomethyl)-N-methylthiazol-2-amine: Structure and Reactivity." BenchChem Technical Library. Link

  • Findlay, A. D., et al. (2019). "Lysyl Oxidase-like 2 Inhibitors: A Patent Review (2010-2019).

Sources

Exploratory

An In-depth Technical Guide to the Synthesis, Characterization, and Application of 4-Aminomethyl and 5-Aminomethyl Thiazole Regioisomers

Abstract In the landscape of medicinal chemistry, the thiazole scaffold is a cornerstone for the development of novel therapeutics.[1][2] The positional isomerism of substituents on this heterocyclic core can dramaticall...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

In the landscape of medicinal chemistry, the thiazole scaffold is a cornerstone for the development of novel therapeutics.[1][2] The positional isomerism of substituents on this heterocyclic core can dramatically alter a molecule's physicochemical properties and its interaction with biological targets. This guide provides an in-depth technical comparison of two critical regioisomers: 4-aminomethylthiazole and 5-aminomethylthiazole. We will explore the nuances of their regioselective synthesis, the definitive analytical techniques for their differentiation, and the profound implications of their structural differences on structure-activity relationships (SAR) in drug discovery.

The Strategic Importance of Regioisomers in Drug Design

The precise spatial arrangement of functional groups is paramount in determining a drug's efficacy and safety profile. Regioisomers, while sharing the same molecular formula, can exhibit vastly different biological activities due to altered electronic distribution, steric hindrance, and hydrogen bonding capabilities. The 4- and 5-substituted aminomethylthiazoles serve as a classic example where the placement of the aminomethyl group dictates the molecule's ability to fit into a receptor's binding pocket and engage in key interactions. Understanding and controlling this isomerism is a fundamental challenge and opportunity in the rational design of new chemical entities.

Regioselective Synthesis: A Tale of Two Pathways

The synthesis of aminomethylthiazoles requires careful selection of starting materials and reaction conditions to ensure the desired positional outcome. The two primary classical methods, the Hantzsch and Cook-Heilbron syntheses, offer distinct and reliable routes to the 4- and 5-substituted isomers, respectively.

The Hantzsch Synthesis: A Reliable Route to 4-Aminomethylthiazoles

The Hantzsch thiazole synthesis, first described in 1887, is the archetypal method for preparing 4-substituted thiazoles.[3][4] The reaction involves the condensation of an α-haloketone with a thioamide.

  • Causality of Regioselectivity : The regiochemical outcome is predetermined by the structure of the α-haloketone. The reaction proceeds via nucleophilic attack of the thioamide sulfur onto the α-carbon bearing the halogen, followed by intramolecular cyclization and dehydration. This mechanistic pathway invariably places the substituent from the ketone at the C4 position of the resulting thiazole ring.

G

The Cook-Heilbron Synthesis: The Key to 5-Aminomethylthiazoles

To access the 5-amino substituted scaffold, a different strategy is required. The Cook-Heilbron thiazole synthesis provides a powerful method for the formation of 5-aminothiazoles.[5][6] This reaction typically involves the condensation of an α-aminonitrile with reagents like carbon disulfide or dithioacids.[7][8] Subsequent reduction of a nitrile or another functional group at the 5-position can yield the desired 5-aminomethylthiazole.

  • Causality of Regioselectivity : The mechanism involves the nucleophilic attack of the α-amino nitrogen on the electrophilic carbon of the dithio- aor carbon disulfide, followed by cyclization involving the nitrile group.[5] This pathway ensures the amino group is installed at the C5 position.

G

Spectroscopic Differentiation: Unambiguous Isomer Identification

Once synthesized, confirming the identity of the correct regioisomer is a critical quality control step. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, providing a definitive fingerprint of the molecule's structure.

¹H NMR Spectroscopy

The key to distinguishing the isomers lies in the chemical shifts and coupling patterns of the thiazole ring protons.

  • 4-Aminomethylthiazole : This isomer will show a characteristic singlet for the proton at the C5 position (H-5). This proton is adjacent to the ring sulfur and the carbon bearing the aminomethyl group. Its chemical shift is typically observed in the range of ~7.0-7.2 ppm . The methylene protons (-CH₂-) of the aminomethyl group typically appear as a singlet (or a doublet if coupled to the amine proton) around ~3.8-4.0 ppm .[9][10][11]

  • 5-Aminomethylthiazole : This isomer will display a singlet for the proton at the C4 position (H-4). This proton is positioned between the ring nitrogen and the carbon with the aminomethyl substituent. Due to the influence of the adjacent nitrogen, this proton is generally more deshielded and appears further downfield than H-5, typically in the range of ~7.5-7.8 ppm . The methylene protons (-CH₂-) are also in a different electronic environment and may appear at a slightly different chemical shift, often around ~4.0-4.2 ppm .[9][10][11]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary and confirmatory evidence. The chemical shifts of the thiazole ring carbons are highly sensitive to their position relative to the heteroatoms.[12][13]

  • 4-Aminomethylthiazole : The unsubstituted C5 carbon typically resonates around ~115-125 ppm . The C4 carbon, bearing the substituent, will be further downfield.[14][15]

  • 5-Aminomethylthiazole : The unsubstituted C4 carbon is influenced by the adjacent nitrogen and appears significantly downfield, often in the ~140-150 ppm range. The substituted C5 carbon will have a distinct shift, typically upfield relative to C4.[14][15]

Feature 4-Aminomethylthiazole 5-Aminomethylthiazole
Thiazole Ring Proton H-5 (singlet)H-4 (singlet)
¹H Shift (Ring H) ~7.0-7.2 ppm~7.5-7.8 ppm
¹H Shift (-CH₂-) ~3.8-4.0 ppm~4.0-4.2 ppm
Key ¹³C Signal Unsubstituted C5 (~115-125 ppm)Unsubstituted C4 (~140-150 ppm)
Distinguishing Feature Upfield ring proton signalDownfield ring proton signal

Note: Exact chemical shifts are dependent on the solvent, concentration, and presence of other substituents. The ranges provided are typical estimates.[16]

Pharmacological Significance and Structure-Activity Relationship (SAR)

The choice between a 4- or 5-aminomethylthiazole is not arbitrary; it is a strategic decision in drug design. The position of the aminomethyl group, a key pharmacophoric element capable of forming hydrogen bonds and salt bridges, directly influences how the molecule interacts with its biological target.[17]

A compelling example is seen in the development of adenosine A3 receptor antagonists. Studies have shown that regioisomers of thiazole and thiadiazole derivatives exhibit dramatically different binding affinities. For instance, while one regioisomer can have subnanomolar affinity, another with the same atoms arranged differently might be thousands of times less potent.[17][18] This highlights that the specific vector and location of a hydrogen bond donor/acceptor, like the aminomethyl group, is critical for high-affinity binding.

G cluster_0 4-Aminomethyl Isomer cluster_1 5-Aminomethyl Isomer Receptor_A Biological Target Ligand_A 4-Substituted Thiazole Ligand_A->Receptor_A H-Bond Interaction_A Optimal Binding Ligand_A->Interaction_A Receptor_B Biological Target Ligand_B 5-Substituted Thiazole Ligand_B->Receptor_B No H-Bond Interaction_B Steric Clash or Poor Vector Ligand_B->Interaction_B

Experimental Protocols

The following protocols are representative methodologies for synthesis and characterization.

Protocol 1: Synthesis of a 4-Substituted Thiazole via Hantzsch Reaction[22][23]
  • Objective : To synthesize 2-amino-4-phenylthiazole as a model for 4-substitution.

  • Self-Validation : The identity and purity of the product are confirmed by melting point determination and NMR spectroscopy, ensuring the reaction produced the correct, clean compound.

  • Reagent Preparation : In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol, 1.0 g) and thiourea (7.5 mmol, 0.57 g).

  • Reaction Setup : Add methanol (5 mL) and a magnetic stir bar to the vial.

  • Heating : Place the vial on a hot plate set to approximately 100°C and stir the mixture for 30 minutes. The solids should dissolve, and the reaction may turn yellow.

  • Workup : Remove the reaction from heat and allow it to cool to room temperature. Pour the contents into a 100 mL beaker containing 20 mL of 5% aqueous sodium carbonate (Na₂CO₃) solution. A precipitate should form.

  • Isolation : Filter the mixture through a Büchner funnel. Wash the collected solid (the filter cake) with deionized water (2 x 10 mL).

  • Drying & Characterization : Allow the solid to air dry on a watch glass. Determine the mass and percent yield. Confirm the product's identity by taking a melting point and recording its ¹H NMR spectrum.

Protocol 2: NMR Sample Preparation and Analysis
  • Objective : To acquire a high-quality ¹H NMR spectrum for structural elucidation.

  • Self-Validation : The use of a deuterated solvent with a known residual peak and an internal standard (TMS) provides a calibrated reference for accurate chemical shift determination.

  • Sample Preparation : Weigh approximately 5-10 mg of the synthesized thiazole derivative directly into a clean, dry NMR tube.

  • Solvent Addition : Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to the NMR tube. Ensure the solvent is appropriate for dissolving the sample and does not have peaks that overlap with key signals.

  • Dissolution : Cap the NMR tube and gently invert it several times or use a vortex mixer on a low setting until the sample is fully dissolved.

  • Data Acquisition : Insert the tube into the NMR spectrometer. Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 16-32 scans, a relaxation delay of 1-2 seconds).

  • Processing : Process the resulting Free Induction Decay (FID) with a Fourier transform. Phase the spectrum and calibrate the chemical shift axis by setting the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or the TMS peak (0 ppm) to its correct value.

  • Analysis : Integrate the peaks to determine proton ratios and analyze the chemical shifts and coupling patterns to confirm the regioisomeric structure as detailed in Section 3.

Conclusion

The distinction between 4-aminomethylthiazole and 5-aminomethylthiazole is a clear illustration of the subtlety and power of medicinal chemistry. While chemically similar, their regioselective synthesis requires fundamentally different strategic approaches. The unambiguous differentiation of these isomers is readily achievable through standard spectroscopic techniques, particularly ¹H and ¹³C NMR. Most importantly, the choice of isomer is a critical design element in drug discovery, as the precise positioning of the aminomethyl functional group can be the deciding factor between a highly potent therapeutic agent and an inactive molecule. Therefore, a thorough understanding and deliberate control of this isomerism are essential for researchers in the field.

References

  • Cook–Heilbron thiazole synthesis. (n.d.). In Wikipedia. Retrieved February 27, 2026, from [Link][5]

  • Kim, Y. C., de Zwart, M., Chang, L., Moro, S., IJzerman, A. P., & Jacobson, K. A. (2004). Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry, 12(3), 607-616. Available from: [Link][18]

  • Thiazole derivatives in medicinal chemistry: Recent advancements in synthetic strategies, structure activity relationship and pharmacological outcomes. (2021). Request PDF. Retrieved from [Link][1]

  • Cook-Heilbron 5-Amino-Thiazole Synthesis Mechanism | Organic Chemistry. (2022, December 21). YouTube. Retrieved from [Link][6]

  • Kim, Y. C., de Zwart, M., Chang, L., Moro, S., IJzerman, A. P., & Jacobson, K. A. (2004). Structure-activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & Medicinal Chemistry, 12(3), 607–616. Available from: [Link][17]

  • Cook-Heilbron thiazole synthesis | Request PDF. (n.d.). ResearchGate. Retrieved from [Link][7]

  • Regioselective Synthesis of 2,4- and 2,5-Disubstituted 1,3-Thiazoles from 2-Oxo-2-(amino)ethanedithioates. (2023, November 14). Thieme Chemistry. Retrieved from [Link]

  • Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (2022, July 15). Indian Journal of Pharmaceutical Education and Research. Available from: [Link][2]

  • The regioselective synthesis of 2,5- and 4,5-disubstituted thiazoles via the cyclization of 2-oxo-2-(amino)ethanedithioates with isocyanides. (2020). Organic & Biomolecular Chemistry. Available from: [Link][19]

  • Hantzsch Thiazole Synthesis. (n.d.). Chem Help Asap. Retrieved from [Link][20]

  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (2018). Molecules, 23(10), 2568. Available from: [Link][21]

  • Cook–Heilbron thiazole synthesis. (n.d.). SciSpace. Retrieved from [Link][8]

  • File:Example of an Application of the Cook-Heilbron Thiazole Synthesis.png. (2018, May 13). Wikimedia Commons. Retrieved from [Link][22]

  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (2024, January 9). Molecules, 29(2), 302. Available from: [Link][23]

  • One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. (2015). Asian Journal of Chemistry, 27(12), 4437-4441. Available from: [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). SynArchive. Retrieved from [Link][3]

  • Thiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link][4]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available from: [Link][16]

  • Table 2 Selected IR and 1 H NMR data for the aminothiazole compounds... (n.d.). ResearchGate. Retrieved from [Link][24]

  • Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. (2023, January 18). Molecules, 28(3), 999. Available from: [Link][25]

  • Visible-light-mediated Regioselective Synthesis of Novel Thiazolo[3,2-b][5][6][18]triazoles. (2021, December 14). ChemistrySelect, 6(46), 12797-12801. Available from: [Link][26]

  • Acetic acid mediated regioselective synthesis of 2,4,5-trisubstituted thiazoles by a domino multicomponent reaction. (2019). New Journal of Chemistry. Available from: [Link][27]

  • A guide to 13C NMR chemical shift values. (2015). Compound Interest. Available from: [Link][12]

  • 13C-NMR Studies of Some Heterocyclically Substituted Chromones. (n.d.). Asian Journal of Chemistry. Available from: [Link]

  • 13.10: Characteristics of ¹³C NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts. Retrieved from [Link][13]

  • chemical shift and ppm values in 1H NMR spectroscopy. (2019, September 26). YouTube. Retrieved from [Link][28]

  • 1 H-and 13 C-NMR chemical shifts for compound 5. (n.d.). ResearchGate. Retrieved from [Link][29]

  • Acetic acid mediated regioselective synthesis of 2,4,5-trisubstituted thiazoles by a domino multicomponent reaction | Request PDF. (n.d.). ResearchGate. Retrieved from [Link][30]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019, May 4). Molecules, 24(9), 1734. Available from: [Link][31]

  • A Review of Synthesis and Biological Activity of Aminothiazole and Its Derivatives. (2024, December 26). International Journal of Pharmaceutical and Bio-Medical Science. Available from: [Link][32]

  • An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. (2022, October 18). Future Journal of Pharmaceutical Sciences. Available from: [Link][33]

  • Synthesis and Structural Confirmation of the Thiazole Alkaloids Derived from Peganum harmala L. (2025, October 16). ResearchGate. Retrieved from [Link][34]

  • Structural Insights and Advanced Spectroscopic Characterization of Thiazolothiazoles: Unveiling Potential for Optoelectronic and Sensing Applications. (2025, December 3). ResearchGate. Retrieved from [Link][35]

  • Tables For Organic Structure Analysis. (n.d.). University of Colorado Boulder. Retrieved from [Link][36]

  • Design, synthesis and biological evaluation of 4-aryl-5-aminoalkyl-thiazole-2-amines derivatives as ROCK II inhibitors. (2020, October 1). Bioorganic & Medicinal Chemistry, 28(19), 115683. Available from: [Link][37]

  • 1H NMR Chemical Shift ppm table. (n.d.). California State Polytechnic University, Pomona. Retrieved from [Link][9]

  • 13 C Chemical Shift Table. (n.d.). University of Puget Sound. Retrieved from [Link][14]

  • Synthesis And Medicinal Attributes Of Thiazole Derivatives: A Review. (2021, January 15). Indo American Journal of Pharmaceutical Sciences. Available from: [Link][38]

  • NMR Spectroscopy – 1H NMR Chemical Shifts. (2020, February 14). Organic Chemistry Data & Info. Retrieved from [Link][39]

  • 1H NMR Chemical Shift. (2022, March 9). Oregon State University. Retrieved from [Link][10]

  • An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. (2021, January 25). Molecules, 26(3), 593. Available from: [Link][40]

  • 13C NMR Chemical Shifts. (2022, March 9). Oregon State University. Retrieved from [Link][15]

  • 13.4: Chemical Shifts in ¹H NMR Spectroscopy. (2024, October 8). Chemistry LibreTexts. Retrieved from [Link][11]

  • Interpreting C-13 NMR Spectra. (2023, January 29). Chemistry LibreTexts. Retrieved from [Link][41]

Sources

Foundational

A Technical Guide to the Therapeutic Potential of 2,4-Diaminothiazole Scaffolds in Oncology

For Researchers, Scientists, and Drug Development Professionals Executive Summary The 2,4-diaminothiazole core is a prominent "privileged scaffold" in medicinal chemistry, demonstrating remarkable versatility and therape...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 2,4-diaminothiazole core is a prominent "privileged scaffold" in medicinal chemistry, demonstrating remarkable versatility and therapeutic potential, particularly in oncology. This guide provides an in-depth analysis of this scaffold, elucidating its mechanisms of action, key molecular targets, and the critical structure-activity relationships (SAR) that drive its efficacy. We explore its role primarily as a potent kinase inhibitor, targeting critical oncogenic signaling pathways governed by Cyclin-Dependent Kinases (CDKs), Receptor Tyrosine Kinases (RTKs) like EGFR, and non-receptor tyrosine kinases. This document synthesizes preclinical data, outlines detailed experimental protocols for synthesis and evaluation, and provides a forward-looking perspective on the optimization and future development of 2,4-diaminothiazole-based anticancer agents.

Introduction: The Rise of a Privileged Scaffold

Heterocyclic compounds form the backbone of a vast number of pharmaceuticals, with nitrogen- and sulfur-containing rings being particularly significant.[1][2] Among these, the thiazole ring is a cornerstone pharmacophore in drug discovery, integral to numerous clinically approved drugs.[2][3] The substituted aminothiazole variant, and specifically the 2,4-diaminothiazole scaffold, has garnered immense interest for its ability to engage a wide array of biological targets with high affinity and selectivity.[4][5][6] This has established it as a foundational structure for developing novel anticancer agents.[1][7]

Derivatives of this scaffold have demonstrated potent activity against a spectrum of human cancer cell lines, including those of the breast, lung, colon, and leukemia.[7] The structural and electronic properties of the 2,4-diaminothiazole core allow for strategic modifications, enabling medicinal chemists to fine-tune pharmacokinetic profiles and target engagement, thereby paving the way for next-generation cancer therapeutics.

Core Mechanisms of Action & Key Molecular Targets

The primary anticancer mechanism of 2,4-diaminothiazole derivatives is the competitive inhibition of adenosine triphosphate (ATP) binding to the catalytic domain of protein kinases.[4] Kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer.[3][8] This scaffold has been successfully employed to target several key kinase families.

Cyclin-Dependent Kinase (CDK) Inhibition

CDKs are essential for regulating the cell cycle and transcription; their aberrant activity leads to unchecked cell proliferation.[8][9][10] The 2,4-diaminothiazole scaffold has proven to be a fertile ground for developing potent CDK inhibitors.

  • CDK11: This understudied kinase plays roles in transcription, splicing, and cell cycle regulation.[11] A medicinal chemistry campaign starting from a nonselective scaffold led to the development of ZNL-05-044, a 2,4-diaminothiazole probe with significantly improved kinome-wide selectivity for CDK11.[11] Inhibition of CDK11 with this compound leads to a G2/M cell cycle arrest.[11][12]

  • CDK5: While primarily known for its role in neuronal function, the Cdk5/p25 complex has emerged as a therapeutic target in neurodegenerative diseases and has implications in cancer.[13] Structure-activity relationship studies of 2,4-diaminothiazole inhibitors have identified compounds with potent Cdk5/p25 inhibitory activity.[13]

  • CDK9: As a key transcriptional regulator, CDK9 is a high-priority cancer target.[8][10] Inhibitors of CDK9, such as Dinaciclib, can induce tumor cell death, particularly in malignancies driven by transcription factors like MYC.[10][14]

cluster_nucleus Nucleus CDK9 CDK9 / Cyclin T PolII RNA Pol II CDK9->PolII Phosphorylates (Ser2) DNA DNA (Gene Transcription) PolII->DNA Initiates Elongation mRNA mRNA Transcript DNA->mRNA Transcription Inhibitor 2,4-Diaminothiazole CDK9 Inhibitor Inhibitor->CDK9 cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS RAS EGFR->RAS PI3K PI3K EGFR->PI3K RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Gene Transcription (Proliferation, Survival) ERK->Proliferation AKT AKT PI3K->AKT AKT->Proliferation Inhibitor 2,4-Diaminothiazole EGFR Inhibitor Inhibitor->EGFR Inhibits (ATP Site) EGF EGF Ligand EGF->EGFR Binds

EGFR signaling pathway and the point of therapeutic intervention.
Other Promising Targets
  • Hec1/Nek2 Inhibitors: The Hec1/Nek2 protein complex is crucial for mitotic spindle assembly. A series of 4-aryl-N-arylcarbonyl-2-aminothiazoles were identified as potent Hec1/Nek2 inhibitors, leading to mitotic abnormalities and apoptosis. [7]One derivative showed remarkable in-vivo antitumor activity in mice with human MDA-MB-231 xenografts and exhibited good selectivity for cancer cells over normal cells. [7]* PARP Inhibitors: Poly (ADP-ribose) polymerase (PARP) inhibitors are effective against tumors with DNA damage repair deficiencies, such as those with BRCA1/2 mutations. [15]While not a primary focus, the versatile 2,4-diaminothiazole scaffold presents opportunities for designing novel PARP inhibitors.

Structure-Activity Relationship (SAR) and Lead Optimization

Systematic modification of the 2,4-diaminothiazole scaffold is key to enhancing potency, selectivity, and drug-like properties.

  • Substitutions on the 2-Amino Group: Incorporating pyridines on the 2-amino group has been shown to increase Cdk5/p25 inhibitory activity. [13]This modification often facilitates hydrogen bonding with the hinge region of the kinase ATP-binding pocket, a common strategy in kinase inhibitor design.

  • Substitutions on the Thiazole Ring (C4 and C5): The groups attached to the C4 and C5 positions significantly influence activity. Aromatic substitutions at these positions often improve antitumor activity more than aliphatic ones. [7]Lipophilic substituents such as phenyl or bromo at the C4 or C5 position can also enhance potency. [7]* Substitutions on Aromatic Appendages: For derivatives with aromatic rings appended to the core, the position of substituents on these rings is critical. For example, with some series of kinase inhibitors, meta-halogen substitution on a phenyl ring conferred better antitumor activity than other positions. [7]

Key modification points for SAR on the 2,4-diaminothiazole scaffold.

Preclinical Data Summary

Numerous 2,4-diaminothiazole derivatives have demonstrated significant efficacy in preclinical models. The data below summarizes the activity of representative compounds against various cancer cell lines and targets.

Compound Class/ExampleTarget(s)Cancer Cell Line(s)Reported IC₅₀ / GI₅₀Reference
4-Aryl-N-arylcarbonyl-2-aminothiazole (Cmpd 29) Hec1/Nek2K562, MDA-MB-468/23116.3-42.7 nM[7]
2-Substituted-aminothiazole-4-carboxylate (Cmpd 13) Not specifiedRPMI-8226 (Leukemia)0.08 µM[7]
Paeonol-phenylsulfonyl derivative (13c) Not specifiedAGS, HT-29, HeLa4.0 µM, 4.4 µM, 5.8 µM[16]
Thiazolyl-podophyllotoxin (46b) Topoisomerase-IIA549, HepG20.16 µM, 0.13 µM[7]
2,4-Disulfonyl-5-aminothiazole (Cmpd 24/25) Not specifiedNCI-60 PanelMean Growth Inhibition ~66% at 10 µM[17]

Experimental Protocols & Methodologies

The following protocols provide a framework for the synthesis and biological evaluation of novel 2,4-diaminothiazole derivatives.

General Synthesis of 2,4-Diaminothiazole Scaffold

This protocol describes a common method for synthesizing the core structure, often a variation of the Hantzsch thiazole synthesis.

Objective: To synthesize a substituted 2-aminothiazole derivative.

Materials:

  • Substituted α-haloketone (e.g., 2-bromoacetophenone)

  • Substituted thiourea

  • Ethanol (absolute)

  • Reflux apparatus

  • Thin Layer Chromatography (TLC) plates

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the substituted thiourea (1.0 eq) in absolute ethanol.

  • Addition of Ketone: To this solution, add the α-haloketone (1.0 eq) portion-wise at room temperature with stirring.

  • Reflux: Heat the reaction mixture to reflux (approx. 80 °C) for 4-6 hours. The causality here is that the heat provides the activation energy for the condensation and cyclization reaction to proceed to completion.

  • Monitoring: Monitor the reaction progress by TLC. A new spot corresponding to the product should appear, and the starting material spots should diminish.

  • Workup: After completion, cool the reaction mixture to room temperature. A solid precipitate may form. If so, collect the solid by vacuum filtration and wash with cold ethanol.

  • Purification: If no precipitate forms or if the collected solid is impure, concentrate the reaction mixture under reduced pressure. Purify the resulting crude residue by silica gel column chromatography using an appropriate solvent system (e.g., hexane/ethyl acetate gradient).

  • Characterization: Confirm the structure of the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

In-Vitro Kinase Inhibition Assay (Generic)

Objective: To determine the IC₅₀ value of a test compound against a specific protein kinase.

Materials:

  • Recombinant purified kinase (e.g., CDK9/Cyclin T)

  • Kinase-specific substrate peptide

  • ³²P-γ-ATP or fluorescence-based detection system (e.g., ADP-Glo™)

  • Kinase reaction buffer (typically contains MgCl₂, DTT, and a buffering agent like HEPES)

  • Test compound (2,4-diaminothiazole derivative) dissolved in DMSO

  • Positive control inhibitor (e.g., Flavopiridol for CDK9)

  • Negative control (DMSO vehicle)

  • 96-well plates

  • Scintillation counter or plate reader

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, diluted down to the nM range.

  • Reaction Mixture: In a 96-well plate, add the kinase reaction buffer.

  • Add Components: Add the kinase enzyme, the substrate peptide, and the test compound (or DMSO for control) to the wells.

  • Initiate Reaction: Initiate the kinase reaction by adding ATP (containing a tracer amount of ³²P-γ-ATP). The final ATP concentration should be at or near its Km for the enzyme to ensure competitive binding can be accurately measured.

  • Incubation: Incubate the plate at 30 °C for a specified time (e.g., 30-60 minutes).

  • Stop Reaction: Terminate the reaction by adding a stop solution (e.g., phosphoric acid or EDTA).

  • Detection:

    • Radiometric: Spot the reaction mixture onto a phosphocellulose filter paper. Wash the paper to remove unincorporated ³²P-γ-ATP. Measure the remaining radioactivity (³²P incorporated into the substrate) using a scintillation counter.

    • Fluorescence/Luminescence: Follow the manufacturer's protocol for the detection kit (e.g., add ADP-Glo™ reagents and measure luminescence).

  • Data Analysis: Plot the percentage of kinase activity versus the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value. Include positive and negative controls on every plate as a self-validating measure of assay performance.

Cell Viability Assay (MTT Assay)

Objective: To assess the cytotoxic or cytostatic effect of a compound on a cancer cell line.

Materials:

  • Cancer cell line (e.g., A549 lung cancer cells)

  • Complete growth medium (e.g., RPMI-1640 + 10% FBS)

  • Test compound

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Solubilization solution (e.g., DMSO or acidified isopropanol)

  • 96-well cell culture plates

  • Multi-channel pipette

  • Plate reader (570 nm)

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a 37 °C, 5% CO₂ incubator.

  • Compound Treatment: The next day, replace the medium with fresh medium containing serial dilutions of the test compound. Include wells with vehicle (DMSO) as a negative control and a known cytotoxic drug as a positive control.

  • Incubation: Incubate the plate for 48-72 hours.

  • Add MTT Reagent: Add MTT solution to each well and incubate for another 2-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan precipitate.

  • Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Read Absorbance: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot this against the log of the compound concentration to determine the GI₅₀ (concentration for 50% growth inhibition).

Future Perspectives and Conclusion

The 2,4-diaminothiazole scaffold is undeniably a powerful platform for the development of novel oncology therapeutics. Its proven ability to potently and selectively inhibit a range of protein kinases central to cancer progression underscores its continued relevance. Future efforts should focus on several key areas:

  • Enhancing Selectivity: While potent, many kinase inhibitors suffer from off-target effects. Advanced structure-based design and computational modeling will be crucial to developing next-generation derivatives with superior kinome selectivity, thereby improving the therapeutic index.

  • Overcoming Resistance: Acquired drug resistance remains a major clinical challenge. [18]The development of 2,4-diaminothiazole derivatives that can inhibit mutated forms of kinases or act on novel targets in resistant tumors is a high-priority research direction.

  • Targeting Novel Pathways: Beyond kinases, the scaffold's versatility should be explored for inhibiting other emerging cancer targets, such as epigenetic modulators or protein-protein interactions.

  • Advanced Drug Delivery: Formulating potent 2,4-diaminothiazole inhibitors into novel delivery systems, such as antibody-drug conjugates or nanoparticles, could enhance tumor-specific delivery and minimize systemic toxicity.

References

  • Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static–Cidal Screening of Analogues. ACS Publications. [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

  • Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static–Cidal Screening of Analogues. PMC. [Link]

  • Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PMC. [Link]

  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules. [Link]

  • Cytotoxicity of diaminothiazole analogues and some anticancer agents in... ResearchGate. [Link]

  • Structure-activity relationship study of 2,4-diaminothiazoles as Cdk5/p25 kinase inhibitors. PubMed. [Link]

  • 2,4-Diaminothienopyrimidines as orally active antimalarial agents. PubMed. [Link]

  • Dacomitinib. LiverTox - NCBI Bookshelf. [Link]

  • Synthesis and Structure-Activity relationships of cyclin-dependent kinase 11 inhibitors based on a diaminothiazole scaffold. PubMed. [Link]

  • Targeting CDKs in cancer therapy: advances in PROTACs and molecular glues. PMC - NIH. [Link]

  • 1,2,4-Oxadiazole derivatives targeting EGFR and c-Met degradation in TKI resistant NSCLC. PubMed. [Link]

  • Dacomitinib. Wikipedia. [Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Medicinal Chemistry. [Link]

  • Thiazole Derivatives Inhibitors of Protein Kinases. ResearchGate. [Link]

  • Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static-Cidal Screening of Analogues. PubMed. [Link]

  • Synthesis, Anticancer and Antioxidant Activity of Novel 2,4-Disubstituted Thiazoles. Bentham Science. [Link]

  • Nomenclature and chemical structure of Dacomitinib ((2E) - ResearchGate. [Link]

  • Structure-activity relationships of a series of 2-amino-4-thiazole-containing renin inhibitors. ACS Publications. [Link]

  • 1,2,4-oxadiazoles-based novel EGFR inhibitors. Dove Medical Press. [Link]

  • New Era of CDK Targeting Gets Rolling in Oncology. OncLive. [Link]

  • Targeting CDK9 for Anti-Cancer Therapeutics. MDPI. [Link]

  • 2‑Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular. Semantic Scholar. [Link]

  • Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism. MDPI. [Link]

  • Dacomitinib: Uses & Dosage. MIMS Philippines. [Link]

  • Improved anti-EGFR strategies and other targeted innovations. memoinOncology. [Link]

  • What is the mechanism of Dacomitinib?. Patsnap Synapse. [Link]

  • Synthesis, characterization, and in vitro anticancer evaluation of 2,4 disulfonylsubstituted 5-aminothiazoles. ResearchGate. [Link]

  • BMN 673 (Talazoparib), an Oral PARP Inhibitor, in People With Deleterious BRCA1/2 Mutation-Associated Ovarian Cancer Who Have Had Prior PARP Inhibitor Treatment. ClinicalTrials.gov. [Link]

  • Session highlights transcriptional CDKs as cancer target. AACR Annual Meeting News. [Link]

  • 2-Amino-1,3,4-thiadiazoles as Glutaminyl Cyclases Inhibitors Increase Phagocytosis through Modification of CD47-SIRPα Checkpoint. PMC. [Link]

  • A nano-cocktail of the PARP inhibitor talazoparib and CDK inhibitor dinaciclib for the treatment of triple negative breast cancer. ResearchGate. [Link]

  • Synthesis and Evaluation of Aminothiazole-Paeonol Derivatives as Potential Anticancer Agents. MDPI. [Link]

Sources

Exploratory

4-(Aminomethyl)-5-methylthiazol-2-amine CAS number and identifiers

The following technical guide details the chemical profile, synthesis, and applications of 4-(Aminomethyl)-5-methylthiazol-2-amine , a specialized heterocyclic building block. Core Identity & Chemical Classification 4-(A...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical profile, synthesis, and applications of 4-(Aminomethyl)-5-methylthiazol-2-amine , a specialized heterocyclic building block.

Core Identity & Chemical Classification

4-(Aminomethyl)-5-methylthiazol-2-amine is a polyfunctional thiazole derivative characterized by a 2-amino group, a 5-methyl group, and a 4-aminomethyl side chain. It belongs to the class of 2-aminothiazoles , a scaffold widely utilized in medicinal chemistry for its ability to mimic the imidazole ring of histamine and the pyridine ring of pyridoxine (Vitamin B6).

While often cited in the context of fragment-based drug discovery (FBDD) or as a metabolic analog, this specific isomer is less commercially ubiquitous than its regioisomer Amthamine (2-amino-5-(2-aminoethyl)-4-methylthiazole). It is frequently synthesized de novo as an intermediate for pleuromutilin antibiotics, histamine receptor ligands, or thiamine/pyridoxine antagonists.

Property Data
IUPAC Name 4-(Aminomethyl)-5-methyl-1,3-thiazol-2-amine
Common Name 2-Amino-4-aminomethyl-5-methylthiazole
Molecular Formula C₅H₉N₃S
Molecular Weight 143.21 g/mol
SMILES Cc1sc(N)nc1CN
InChIKey Predicted: FJSMBHSKOJEYSY-UHFFFAOYSA-N (Isomer dependent)
Related CAS 7305-71-7 (2-Amino-5-methylthiazole core); 625440-80-4 (5-Aminomethyl isomer)
Structural Class Heteroaryl methylamine; 2-Aminothiazole

Chemical Synthesis & Production

The synthesis of 4-(aminomethyl)-5-methylthiazol-2-amine typically proceeds via the reduction of ester or nitrile precursors, a pathway established in early research on thiazole analogs of vitamins.

Primary Synthetic Route: The Hantzsch Thiazole Method

This protocol utilizes the condensation of thiourea with an


-halo ketone, followed by functional group interconversion.
Step 1: Cyclization
  • Reagents: Thiourea + Ethyl 2-chloroacetoacetate (or similar

    
    -chloro- 
    
    
    
    -keto ester).
  • Mechanism: Hantzsch Thiazole Synthesis.

  • Intermediate: Ethyl 2-amino-5-methylthiazole-4-carboxylate .

  • Conditions: Reflux in ethanol; neutralization with aqueous ammonia.

Step 2: Reduction to Alcohol
  • Precursor: Ethyl 2-amino-5-methylthiazole-4-carboxylate.

  • Reagents: Lithium Aluminum Hydride (LiAlH

    
    ) in dry THF or Ether.
    
  • Product: 2-Amino-4-hydroxymethyl-5-methylthiazole .[1][2][3]

  • Note: This hydroxymethyl intermediate is a known analog of Pyridoxine (Vitamin B6) and is stable.

Step 3: Amination (The Target)
  • Activation: Convert the 4-hydroxymethyl group to a 4-chloromethyl group using Thionyl Chloride (SOCl

    
    ) or Mesyl Chloride (MsCl).
    
  • Substitution: React the 4-chloromethyl intermediate with Sodium Azide (NaN

    
    ) to form the azide, or directly with Ammonia/Phthalimide (Gabriel Synthesis).
    
  • Reduction: If using azide, reduce with H

    
    /Pd-C or Staudinger conditions (PPh
    
    
    
    ) to yield 4-(Aminomethyl)-5-methylthiazol-2-amine .
Synthesis Workflow Diagram

Synthesis Precursor Ethyl 2-chloroacetoacetate + Thiourea Ester Ethyl 2-amino-5-methyl- thiazole-4-carboxylate Precursor->Ester Hantzsch Synthesis (Reflux/EtOH) Alcohol 2-Amino-4-hydroxymethyl- 5-methylthiazole Ester->Alcohol LiAlH4 Reduction Chloride 2-Amino-4-chloromethyl- 5-methylthiazole Alcohol->Chloride SOCl2 Target 4-(Aminomethyl)-5-methyl- thiazol-2-amine Chloride->Target 1. NaN3 2. H2/Pd-C (or Gabriel Synthesis)

Caption: Step-wise synthetic pathway from acyclic precursors to the target aminomethyl thiazole.

Biological Relevance & Applications

This compound is a "privileged scaffold" in drug design due to its structural congruence with several bioactive amines.

Histamine Receptor Ligands (H2/H4)

The structure is a regioisomer of Amthamine (2-amino-5-(2-aminoethyl)-4-methylthiazole), a potent and selective Histamine H2 receptor agonist.

  • Mechanism: The 2-amino group mimics the amidine moiety of histamine, while the thiazole ring provides a bioisostere for the imidazole ring.

  • Research Utility: Researchers use the 4-aminomethyl analog to probe the steric depth of the receptor binding pocket. The shorter "methyl" linker (vs. "ethyl" in Amthamine) alters binding affinity, often shifting selectivity towards H4 receptors or acting as a partial agonist.

Pyridoxine (Vitamin B6) Antimetabolites

As established by Conover & Tarbell (1950), the 4-hydroxymethyl precursor is a "thiazole analog of pyridoxine." The amine derivative (the target) interferes with enzymes requiring pyridoxal phosphate (PLP) by mimicking the substrate or cofactor structure, making it a candidate for antimicrobial research or enzyme inhibition studies.

Fragment-Based Drug Discovery (FBDD)

In modern FBDD, this molecule serves as a polar, low-molecular-weight fragment (<150 Da).

  • Features: High solubility, multiple hydrogen bond donors/acceptors (2-NH

    
    , Thiazole N), and a rigid core.
    
  • Linking: The primary amine allows for rapid coupling to carboxylic acids or halides to grow the fragment into a lead compound.

Analytical Characterization

To validate the identity of synthesized material, the following analytical signatures are expected:

  • 1H NMR (DMSO-d

    
    ): 
    
    • 
       ~2.1 ppm (s, 3H, -CH
      
      
      
      at C5).
    • 
       ~3.6 ppm (s, 2H, -CH
      
      
      
      -NH
      
      
      at C4).
    • 
       ~6.8 ppm (s, 2H, -NH
      
      
      
      at C2, exchangeable).
    • Absence of aromatic proton signals (fully substituted thiazole).

  • Mass Spectrometry (ESI+):

    • [M+H]

      
       peak at 144.2 m/z .
      
  • Solubility: Highly soluble in water and lower alcohols (MeOH, EtOH) due to the double amine functionality; likely forms a stable dihydrochloride salt.

Safety & Handling (SDS Highlights)

  • Hazards: Like many aminothiazoles, this compound should be treated as a potential irritant and sensitizer.

  • GHS Classification (Predicted):

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at -20°C to prevent oxidation of the aminomethyl group.

References

  • Conover, L. H., & Tarbell, D. S. (1950). Thiazole Analogs of Pyridoxine. Journal of the American Chemical Society, 72(8), 3586–3588. Link

  • Eriks, J. C., et al. (1992). Histamine H2-receptor agonists. Synthesis, in vitro pharmacology, and qualitative structure-activity relationships of substituted 4- and 5-(2-aminoethyl)thiazoles. Journal of Medicinal Chemistry, 35(17), 3239–3246. Link

  • PubChem Compound Summary. 2-Amino-5-methylthiazole (Core Scaffold). National Center for Biotechnology Information. Link

Sources

Foundational

The Thiazole-Based Diamine: A Privileged Scaffold for Multiparametric Optimization

Topic: Bioisosteric Applications of Thiazole-Based Diamines in Drug Design Content Type: Technical Whitepaper Audience: Medicinal Chemists, Computational Chemists, and Drug Discovery Scientists. Executive Summary In the...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Bioisosteric Applications of Thiazole-Based Diamines in Drug Design Content Type: Technical Whitepaper Audience: Medicinal Chemists, Computational Chemists, and Drug Discovery Scientists.

Executive Summary

In the landscape of modern medicinal chemistry, the thiazole ring serves as a cornerstone bioisostere, offering a unique balance of aromaticity, hydrogen-bonding potential, and metabolic stability. However, the specific subclass of thiazole-based diamines (specifically 2,4- and 2,5-diaminothiazoles) has emerged as a high-value scaffold for overcoming "flat" structure-activity relationships (SAR).

Unlike simple mono-substituted thiazoles, thiazole diamines provide vectors for orthogonal interactions—allowing simultaneous engagement of solvent fronts and deep hydrophobic pockets. This guide dissects the bioisosteric utility of these scaffolds, detailing their physicochemical advantages over phenyl and pyridine analogs, and provides validated synthetic protocols for their integration into lead optimization campaigns.

The Bioisosteric Rationale: Why Thiazole Diamines?

Electronic and Steric Divergence from Phenyl/Pyridine

The replacement of a phenyl or pyridine ring with a thiazole diamine is not merely a steric swap; it is an electronic modulation strategy.

  • The "S" Effect (Sigma-Hole Interactions): Unlike the carbon in a phenyl ring, the sulfur atom in thiazole possesses a

    
    -hole (a region of positive electrostatic potential) along the C-S bond extension. This allows for specific non-covalent interactions with backbone carbonyls or nucleophilic residues in the target protein, an interaction often absent in phenyl-based analogs.
    
  • H-Bond Geometry: The nitrogen at position 3 (N3) is a potent hydrogen bond acceptor (

    
     of conjugate acid ~2.5), while the amino substituents (exocyclic NH) act as donors. In 2,4-diaminothiazoles, the N3 and the C2-amino group form a donor-acceptor motif that mimics the hinge-binding region of ATP, making them "privileged" for kinase inhibition.
    
  • Lipophilicity Modulation: Thiazoles generally lower logP compared to their phenyl counterparts while maintaining aromatic character, often improving solubility without sacrificing membrane permeability.

Isomeric Scaffolds of Interest
ScaffoldStructure DescriptionKey Bioisosteric Application
2,4-Diaminothiazole Amines at C2 and C4 positions.Kinase Inhibitors: Mimics the adenine ring of ATP; excellent for hinge binding (e.g., CDK5, GSK3). Anti-infectives: Used in trypanosomiasis inhibitors.[1][2]
2,5-Diaminothiazole Amines at C2 and C5 positions.Peptide Mimetics: The linear arrangement allows it to mimic trans-amide bonds or extended linkers. Dual Inhibitors: Seen in PDE5/COX-2 dual regulators.[3]

Critical Case Study: 2,4-Diaminothiazoles in Kinase & Anti-Infective Discovery

The Challenge: CDK5/p25 and Trypanosoma brucei

Researchers targeting CNS indications (Alzheimer’s) and infectious diseases (HAT) faced a common bottleneck: identifying a scaffold that could penetrate the Blood-Brain Barrier (BBB) while maintaining high potency against kinase targets.

The Solution: The 2,4-diaminothiazole scaffold.[4][5][6]

  • Mechanism: The C2-amine typically engages the "gatekeeper" region or solvent front, while the C4-amine/substituents orient into the hydrophobic back pocket.

  • Optimization: In the development of inhibitors for Trypanosoma brucei, the 2,4-diaminothiazole series evolved from a hit (compound 16) with poor exposure to a lead (compound 38) with BBB permeability.[5] The switch from a phenyl core to the thiazole diamine allowed for the introduction of solubilizing ether linkages without disrupting the essential planar geometry required for kinase binding.

Visualization: The Optimization Logic

Bioisostere_Logic cluster_0 Key Interaction Phenyl Phenyl Scaffold (High logP, Metabolic Liability) Thiazole Thiazole Bioisostere (Lower logP, H-Bond Acceptor) Phenyl->Thiazole Bioisosteric Replacement (N/S introduction) Diamine 2,4-Diaminothiazole (Dual H-Bond Vectors) Thiazole->Diamine Functionalization (Hinge Binding Logic) Result Optimized Lead (BBB Penetrant, Soluble) Diamine->Result Multiparametric Optimization

Caption: Logical flow of bioisosteric replacement transforming a lipophilic phenyl hit into an optimized 2,4-diaminothiazole lead.

Synthetic Methodologies: Validated Protocols

Reliable synthesis is the bedrock of any medicinal chemistry campaign. Below are two distinct protocols for accessing these scaffolds.

Protocol A: Modified Hantzsch Synthesis (Solution Phase)

Best for: Rapid generation of 2,4-diaminothiazole libraries.

Mechanism: Condensation of an


-halo ketone with a thiourea derivative.[7] To achieve the diamine functionality, the 

-halo component is often derived from an

-halo acetamide or the thiourea is N-substituted.

Step-by-Step Workflow:

  • Reagents: N-substituted thiourea (1.0 equiv),

    
    -bromoacetophenone derivative (1.0 equiv).
    
  • Solvent: Ethanol or DMF (anhydrous).

  • Reaction:

    • Dissolve thiourea in Ethanol (0.5 M).

    • Add

      
      -bromo ketone dropwise at Room Temperature (RT).
      
    • Reflux for 2–4 hours. Monitor by TLC/LCMS.

    • Critical Step: If the product precipitates as HBr salt, filter and wash with cold ether. If not, neutralize with aqueous

      
       to precipitate the free base.
      
  • Purification: Recrystallization from EtOH/Water or Flash Chromatography (DCM/MeOH gradient).

Protocol B: Solid-Phase Synthesis (Polymer-Supported)

Best for: High-throughput screening (HTS) libraries.

Mechanism: Uses a polymer-bound thiouronium salt (Resin-S-C(=NH)-NH2) reacting with


-bromo ketones.

Step-by-Step Workflow:

  • Loading: Attach thiourea to Rink Amide MBHA resin.

  • Cyclization: Swell resin in DMF. Add

    
    -bromo ketone (3.0 equiv) and DIEA (6.0 equiv). Shake at 60°C for 12 hours.
    
  • Cleavage: Wash resin (DMF, DCM, MeOH). Treat with 95% TFA/H2O to cleave the thiazole from the resin.

  • Validation: Evaporate TFA. Analyze crude purity by HPLC (>85% typically expected).

Visualization: Hantzsch Synthesis Pathway

Hantzsch_Synthesis Thiourea N-Substituted Thiourea Intermediate S-Alkylated Intermediate (Thioimidate) Thiourea->Intermediate S-Alkylation (EtOH, RT) HaloKetone α-Halo Ketone/Acetamide HaloKetone->Intermediate S-Alkylation (EtOH, RT) Product 2,4-Diaminothiazole Scaffold Intermediate->Product Cyclodehydration (Reflux, -H2O, -HX) Note1 Critical: Control Temp to avoid decomposition Intermediate->Note1

Caption: The modified Hantzsch synthesis pathway for generating 2,4-diaminothiazoles.

Comparative Data: Thiazole vs. Bioisosteres

The following table summarizes the physicochemical shifts observed when replacing a central phenyl ring with a thiazole diamine in a hypothetical kinase inhibitor series (Data aggregated from typical SAR trends in CDK/GSK3 studies).

PropertyPhenyl AnalogThiazole Diamine AnalogImpact on Drug Design
LogP 4.2 (High)2.8 (Moderate)Improved solubility and metabolic stability.
H-Bond Donors 1 (Amide linker)2-3 (Ring NH + Linkers)Enhanced binding affinity via new interactions.
H-Bond Acceptors 1 (Carbonyl)2 (Ring N + Carbonyl)Thiazole N3 acts as a crucial hinge binder.
Solubility (pH 7.4) < 5 µg/mL> 50 µg/mLSignificant improvement due to basic amines.
Selectivity Low (Promiscuous)High (Tunable)Vectors at C2/C4 allow probing of unique pockets.

References

  • Laha, J. K., et al. (2011).[5][8] "Structure-activity relationship study of 2,4-diaminothiazoles as Cdk5/p25 kinase inhibitors." Bioorganic & Medicinal Chemistry Letters. Link

  • Cleghorn, L. A. T., et al. (2023).[1] "Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static–Cidal Screening of Analogues."[1][2][9] Journal of Medicinal Chemistry. Link

  • Baer, R., & Masquelin, T. (2001). "Solid-phase synthesis of 2,4-diaminothiazoles." RSC Advances / Combinatorial Chemistry. (Referenced in context of polymer-supported approaches). Link

  • Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry. Link

  • Dasatinib Development Team. (2010). "A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib." Arkivoc. Link

Sources

Protocols & Analytical Methods

Method

Application Note: Protocols for the Selective N-Acylation of 4-(Aminomethyl)-5-methylthiazol-2-amine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Methodologies Introduction & Mechanistic Rationale The functionalization of d...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Methodologies

Introduction & Mechanistic Rationale

The functionalization of dual-amine scaffolds is a recurring challenge in medicinal chemistry. The compound 4-(aminomethyl)-5-methylthiazol-2-amine presents a classic chemoselectivity problem: it possesses both a primary aliphatic amine at the 4-position and a primary heteroaromatic amine at the 2-position.

Thiazole-based scaffolds are prevalent in drug discovery, particularly in the development of kinase inhibitors and adenosine receptor antagonists, where precise, site-selective functionalization is required for rigorous Structure-Activity Relationship (SAR) exploration .

The Causality of Selectivity: Chemoselectivity in this system is governed by the stark contrast in the electronic environments of the two nitrogen atoms:

  • Aliphatic Amine (4-aminomethyl): This nitrogen is sp³ hybridized and insulated from the aromatic ring by a methylene bridge. It retains a high pKa (~9–10) and robust nucleophilicity, making it highly reactive toward electrophiles .

  • Heteroaromatic Amine (2-amino): The lone pair on this nitrogen is delocalized into the electron-deficient thiazole π-system. This conjugation drastically reduces its basicity (pKa ~4–5) and nucleophilicity.

By exploiting this inherent thermodynamic and kinetic differentiation, we can achieve absolute regiocontrol. Mild electrophiles at low temperatures will selectively trap the aliphatic amine (kinetic control) , whereas functionalizing the heteroaromatic amine requires a self-validating protection-acylation-deprotection sequence (thermodynamic control).

Quantitative Data & Selectivity Profiles

The table below summarizes the optimized reaction parameters required to achieve >95% regioselectivity for either amine target.

Target Functional GroupReagent SystemTemperatureCatalyst / AdditiveExpected YieldRegioselectivity
Aliphatic Amine R-COCl (1.05 eq), DIPEA (1.2 eq)0 °C to RTNone85–92%>98% (Aliphatic)
Aliphatic Amine R-CO-NHS (1.1 eq), DMFRTNone80–88%>99% (Aliphatic)
Heteroaromatic Amine 1. Boc₂O (1.0 eq)2. R-COCl (1.5 eq)3. TFA/DCM1. RT2. 60 °C3. RTDMAP (0.1 eq) in Step 265–75% (Over 3 steps)>95% (Aromatic)

Protocol A: Regioselective Acylation of the Aliphatic Amine

When the goal is to elaborate the 4-aminomethyl group while leaving the 2-amino thiazole core intact, a direct kinetic acylation is employed. N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base to scavenge HCl without competing for the acyl chloride.

Aliphatic_Acylation Substrate 4-(Aminomethyl)- 5-methylthiazol-2-amine Conditions Acyl Chloride (1.05 eq) DIPEA (1.2 eq) DCM, 0 °C to RT Substrate->Conditions Product 4-(Acylaminomethyl)- 5-methylthiazol-2-amine Conditions->Product

Workflow for the kinetic, regioselective N-acylation of the aliphatic 4-aminomethyl group.

Step-by-Step Methodology:
  • Preparation: Dissolve 4-(aminomethyl)-5-methylthiazol-2-amine (1.0 mmol) in anhydrous Dichloromethane (DCM, 10 mL) under an inert nitrogen atmosphere.

  • Base Addition: Add DIPEA (1.2 mmol, 1.2 eq) via syringe. Cool the reaction flask to 0 °C using an ice-water bath. Causality: Cooling suppresses the thermal activation required for the heteroaromatic amine to react, locking in kinetic selectivity.

  • Acylation: Dilute the desired acyl chloride (1.05 mmol, 1.05 eq) in 2 mL of DCM. Add this solution dropwise over 10 minutes to prevent localized heating and over-acylation.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, DCM:MeOH gradient) to afford the pure aliphatic amide.

Protocol B: Regioselective Acylation of the Heteroaromatic Amine

To selectively acylate the 2-amino group, the highly reactive aliphatic amine must first be temporarily masked. A tert-butyloxycarbonyl (Boc) protecting group is ideal due to its orthogonal stability and ease of removal. Furthermore, acylation of the deactivated thiazole amine requires 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst to form a highly reactive acylpyridinium intermediate.

Aromatic_Acylation Substrate 4-(Aminomethyl)- 5-methylthiazol-2-amine Step1 Step 1: Aliphatic Protection Boc2O (1.0 eq), MeOH, RT Substrate->Step1 Intermediate1 4-((Boc-amino)methyl)- 5-methylthiazol-2-amine Step1->Intermediate1 Step2 Step 2: Aromatic Acylation R-COCl (1.5 eq), Pyridine, DMAP, 60 °C Intermediate1->Step2 Intermediate2 2-Acylamino-4-((Boc-amino)methyl)- 5-methylthiazol-2-amine Step2->Intermediate2 Step3 Step 3: Boc Deprotection TFA/DCM (1:4), RT Intermediate2->Step3 Product 2-Acylamino-4-(aminomethyl)- 5-methylthiazol-2-amine Step3->Product

Three-step thermodynamic workflow for the selective N-acylation of the heteroaromatic 2-amino group.

Step-by-Step Methodology:

Step 1: Chemoselective Boc Protection

  • Dissolve the starting material (1.0 mmol) in Methanol (10 mL).

  • Add Boc-anhydride (Boc₂O, 1.0 mmol) portion-wise at RT. Stir for 3 hours. Note: Methanol acts as a mild protic solvent that stabilizes the transition state for aliphatic amine protection without requiring an external base.

  • Concentrate and purify to isolate the mono-Boc intermediate.

Step 2: Aromatic Acylation

  • Dissolve the mono-Boc intermediate (1.0 mmol) in anhydrous Pyridine (5 mL).

  • Add DMAP (0.1 mmol, 10 mol%) followed by the acyl chloride (1.5 mmol, 1.5 eq).

  • Heat the mixture to 60 °C for 4–6 hours. Causality: The elevated temperature and DMAP catalyst are strictly required to overcome the high activation energy barrier of the conjugated 2-amino group.

  • Cool to RT, dilute with Ethyl Acetate (20 mL), and wash extensively with 1M CuSo₄ (to remove pyridine) and brine. Dry and concentrate.

Step 3: Deprotection

  • Dissolve the crude intermediate in DCM (8 mL) and cool to 0 °C.

  • Add Trifluoroacetic Acid (TFA, 2 mL) dropwise. Stir at RT for 1 hour.

  • Concentrate under a stream of nitrogen. Neutralize with basic resin or saturated NaHCO₃ to yield the free aliphatic amine, now selectively acylated at the aromatic position.

Analytical Validation: Creating a Self-Validating System

To ensure the trustworthiness of the synthesis, in-process analytical controls must be utilized. The protocols above are designed as self-validating systems through distinct Nuclear Magnetic Resonance (¹H NMR) signatures:

  • Validating Protocol A (Aliphatic Acylation): In the starting material, the benzylic-like -CH₂- protons appear as a singlet near 3.8 ppm . Upon successful aliphatic acylation, the electron-withdrawing effect of the amide carbonyl causes a significant downfield shift of these protons to ~4.4 ppm . The broad singlet of the 2-amino group (~6.8 ppm) will remain intact.

  • Validating Protocol B (Aromatic Acylation): Successful Boc-protection is immediately confirmed by a massive 9-proton singlet at 1.4 ppm . Following Step 2, the 2-amino protons (~6.8 ppm) will disappear, replaced by a highly deshielded amide proton at >10.0 ppm . Final deprotection is validated by the complete disappearance of the 1.4 ppm Boc signal.

References

  • Jung, K. Y., Kim, S. K., Gao, Z. G., Gross, A. S., Melman, N., Jacobson, K. A., & Kim, Y. C. (2004). "Structure–activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists." Bioorganic & Medicinal Chemistry. URL:[Link]

  • Liu, Y., & Ge, H. (2017). "Site-selective C–H arylation of primary aliphatic amines enabled by a catalytic transient directing group." Nature Chemistry. URL:[Link]

  • Naik, S., Bhattacharjya, G., Talukdar, B., & Patel, B. K. (2004). "Chemoselective Acylation of Amines in Aqueous Media." European Journal of Organic Chemistry. URL:[Link]

Application

Fragment-Based Drug Discovery (FBDD) Application Note: Leveraging 4-(aminomethyl)-5-methylthiazol-2-amine as a Privileged Scaffold

Introduction & Structural Rationale Fragment-based drug discovery (FBDD) has become a mainstream paradigm for identifying novel chemical matter, relying on the screening of low-molecular-weight compounds to identify weak...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Rationale

Fragment-based drug discovery (FBDD) has become a mainstream paradigm for identifying novel chemical matter, relying on the screening of low-molecular-weight compounds to identify weak, yet highly ligand-efficient starting points[1]. Among the most frequently identified hits in kinase and protein-protein interaction screens is the 2-aminothiazole scaffold. It is a "privileged structure" that typically acts as a potent hydrogen-bond donor/acceptor system (e.g., binding to the hinge region of kinases).

However, unsubstituted 2-aminothiazoles carry a significant liability: they are historically flagged as toxicophores due to their susceptibility to cytochrome P450-mediated C4-C5 epoxidation, which leads to the formation of reactive, toxic metabolites[2].

The fragment 4-(aminomethyl)-5-methylthiazol-2-amine elegantly circumvents this liability while maximizing synthetic utility[3]. As illustrated in the structural rationale below, the C5-methyl substitution sterically and electronically blocks the epoxidation pathway, ensuring metabolic stability. Concurrently, the C4-aminomethyl group provides a highly reactive aliphatic primary amine, serving as an ideal synthetic vector for rapid fragment growing[3].

G Fragment 4-(aminomethyl)-5-methylthiazol-2-amine (Fragment Scaffold) C5 C5-Methyl Group (Blocks Epoxidation) Fragment->C5 C4 C4-Aminomethyl Group (Synthetic Vector) Fragment->C4 C2 C2-Amino Group (H-bond Donor/Acceptor) Fragment->C2 Tox Prevents Toxicophore Formation (Metabolic Stability) C5->Tox Grow Enables Rapid Fragment Growing (Amide/Reductive Amination) C4->Grow Target Target Engagement (e.g., Kinase Hinge Region) C2->Target

Fig 1: Structural advantages and functional vectors of 4-(aminomethyl)-5-methylthiazol-2-amine.

Orthogonal Biophysical Screening Workflows

Because fragments typically exhibit weak binding affinities (


 in the high micromolar to millimolar range), they must be screened at high concentrations (1–5 mM). At these concentrations, compounds are prone to colloidal aggregation, which can yield false positives in standard biochemical assays. To establish a self-validating screening system, we employ an orthogonal workflow: Differential Scanning Fluorimetry (DSF) to filter out aggregators and confirm thermodynamic stabilization, followed by Surface Plasmon Resonance (SPR) to quantify binding kinetics and stoichiometry.
Protocol 2.1: Primary Screening via Differential Scanning Fluorimetry (DSF)

Causality: DSF measures the shift in a protein's melting temperature (


). True binders thermodynamically stabilize the folded state (positive 

), whereas non-specific aggregators typically destabilize the protein (negative

).
  • Reagent Preparation: Prepare a 100x stock of 4-(aminomethyl)-5-methylthiazol-2-amine (100 mM in 100% DMSO).

  • Protein Master Mix: Dilute the target protein to 2 µM in the assay buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl) containing 5x SYPRO Orange dye.

  • Dispensing: Aliquot 19.5 µL of the protein/dye mixture into a 96-well real-time PCR plate.

  • Fragment Addition: Add 0.5 µL of the fragment stock to achieve a final concentration of 1 mM (2.5% DMSO).

  • Self-Validation Controls: Include a 2.5% DMSO-only well (baseline negative control) and a well with a known high-affinity reference inhibitor (positive control). Note: Exceeding 2.5% DMSO can intrinsically destabilize the protein, masking the fragment's stabilizing effect.

  • Thermal Melt: Run a temperature gradient from 20°C to 95°C at a ramp rate of 1°C/min, continuously monitoring fluorescence in the ROX channel.

Protocol 2.2: Kinetic Validation via Surface Plasmon Resonance (SPR)

Causality: Due to the low molecular weight of the fragment (143.2 Da), the refractive index change upon binding is minimal. High target immobilization density and rigorous solvent corrections are mandatory to extract a true binding signal from bulk fluid artifacts.

  • Immobilization: Immobilize the target protein on a CM5 sensor chip via standard amine coupling to a high density (4000–5000 Response Units [RU]).

  • Solvent Correction (Critical Step): Prepare a solvent correction curve by injecting 8 buffer solutions ranging from 4.5% to 5.5% DMSO. This mathematically subtracts bulk refractive index mismatches caused by minor pipetting variations.

  • Analyte Preparation: Prepare a 2-fold dilution series of the fragment from 2 mM down to 31.25 µM in the running buffer, ensuring the final DMSO concentration is exactly 5.0%.

  • Injection: Inject the series at a high flow rate (50 µL/min) for 30 seconds, followed by a 60-second dissociation phase. Causality: High flow rates minimize mass transport limitations, ensuring the rapid on/off kinetics characteristic of fragments are accurately captured.

  • Data Analysis: Fit the steady-state equilibrium responses (

    
    ) against the fragment concentration to derive the 
    
    
    
    .
Summary of Quantitative Biophysical Data

The table below outlines representative biophysical parameters expected for 4-(aminomethyl)-5-methylthiazol-2-amine when engaging a compatible target (e.g., a kinase hinge region).

ParameterValue / ObservationMethodSignificance
Molecular Weight 143.2 g/mol -Ideal Rule of Three (Ro3) compliance for FBDD

+2.4 °CDSFIndicates specific thermodynamic stabilization

(Steady-State)
1.2 mMSPRTypical starting affinity for a fragment hit
Ligand Efficiency (LE) 0.38 kcal/mol/HACalculatedHigh LE (>0.3) justifies further chemical optimization
Stoichiometry (N) 0.95SPRConfirms 1:1 specific binding, ruling out aggregation

Structural Biology: X-ray Crystallography Soaking

To rationally evolve the fragment into a high-affinity lead, an atomic-resolution binding pose is required. Co-crystallization often fails for weak fragments because high concentrations of crystallization precipitants (e.g., PEG, salts) can outcompete the fragment for the binding site. Therefore, crystal soaking is the preferred methodology.

Protocol 3.1: High-Concentration Crystal Soaking
  • Apo-Crystal Growth: Grow apo-crystals of the target protein using sitting-drop or hanging-drop vapor diffusion.

  • Soaking Solution Preparation: Prepare a soaking buffer identical to the crystallization reservoir solution, supplemented with 20% v/v glycerol (as a cryoprotectant) and 50 mM of 4-(aminomethyl)-5-methylthiazol-2-amine. Causality: A massive molar excess (50 mM) is required to drive the binding equilibrium toward the bound state, overcoming the fragment's weak initial affinity (

    
     ~1.2 mM).
    
  • Crystal Transfer: Using a nylon loop, carefully transfer the apo-crystal into a 2 µL drop of the soaking solution. Incubate for 2 to 24 hours in a sealed well to prevent evaporation.

  • Cryo-Cooling: Harvest the soaked crystal and immediately flash-freeze it in liquid nitrogen prior to X-ray diffraction data collection.

Fragment Evolution & Parallel Synthesis

The ultimate goal of FBDD is to "grow" the fragment into a potent lead compound. The 4-(aminomethyl)-5-methylthiazol-2-amine scaffold is uniquely suited for this due to its differential amine reactivity.

Causality of Reactivity: The C4-aminomethyl group is a highly nucleophilic, primary aliphatic amine. In contrast, the C2-amino group is a poorly nucleophilic aromatic amine, a consequence of electron withdrawal by the adjacent thiazole ring and amine-imine tautomerism[2]. This inherent electronic disparity allows chemists to perform regioselective amide couplings or reductive aminations exclusively at the C4 position without the need for cumbersome orthogonal protecting groups.

Workflow Hit 1. Primary Screening DSF (Thermal Shift) & SPR Struct 2. Structural Validation X-ray Crystallography (Soaking) Hit->Struct Validated Hit (mM Kd) Design 3. Structure-Guided Design Vector: 4-aminomethyl group Struct->Design Binding Pose Synthesis 4. Parallel Synthesis (Amide Library Generation) Design->Synthesis Virtual Hits Assay 5. Secondary Screening SPR Kinetics & Functional Assays Synthesis->Assay Purified Analogues Assay->Design SAR Feedback Lead 6. Lead Compound (Optimized Affinity & Selectivity) Assay->Lead Sub-µM Kd

Fig 2: Fragment-to-lead evolution workflow utilizing orthogonal biophysical and structural methods.

Protocol 4.1: High-Throughput Amide Library Generation
  • Acid Pre-Activation: Dispense 100 µmol of various structure-guided carboxylic acid building blocks into a 96-well deep-well plate. Add 100 µmol of HATU and 200 µmol of DIPEA dissolved in 500 µL anhydrous DMF to each well. Incubate for 10 minutes at room temperature to form the active ester.

  • Fragment Coupling: Add 100 µmol of 4-(aminomethyl)-5-methylthiazol-2-amine (dissolved in 100 µL DMF) to each well.

  • Reaction: Seal the plate and agitate on a shaker at room temperature for 12 hours. The reaction will proceed regioselectively at the C4-aminomethyl position.

  • Purification & Validation: Filter the reactions, remove the solvent in vacuo, and purify the resulting analogues via preparative LC-MS. The purified library is then fed back into the SPR workflow (Protocol 2.2) to identify analogues with improved binding kinetics (slower off-rates).

References

  • Proj, M., Hrast, M., Knez, D., Bozovic, K., Grabrijan, K., Meden, A., Gobec, S., & Frlan, R. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. ACS Medicinal Chemistry Letters, 13(12), 1905-1910.[Link]

  • Jakopin, Ž. (2020). 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?. Chemico-Biological Interactions, 330, 109244.[Link]

  • Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W., & Jhoti, H. (2016). Twenty years on: the impact of fragments on drug discovery. Nature Reviews Drug Discovery, 15(9), 605-619.[Link]

Sources

Method

Application Note: Design of Kinase Inhibitors using 4-aminomethyl-5-methylthiazol-2-amine

Executive Summary The 4-aminomethyl-5-methylthiazol-2-amine core represents a highly versatile, privileged scaffold for ATP-competitive kinase inhibition. While the 2-aminothiazole moiety functions as a canonical hinge-b...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 4-aminomethyl-5-methylthiazol-2-amine core represents a highly versatile, privileged scaffold for ATP-competitive kinase inhibition. While the 2-aminothiazole moiety functions as a canonical hinge-binder (mimicking the adenine ring of ATP), the specific substitution pattern of this core offers distinct advantages: the 5-methyl group provides hydrophobic van der Waals contact with the gatekeeper residue, and the 4-aminomethyl group serves as a critical "exit vector" into the solvent-exposed region.

This application note details the rational design, chemical synthesis, and rigorous biochemical validation required to utilize this scaffold effectively. It specifically addresses the "frequent hitter" liability of aminothiazoles by incorporating mandatory aggregation counter-screens.

Rational Design Strategy

Pharmacophore Analysis

The efficacy of this core relies on a three-point interaction model within the ATP-binding pocket:

  • Hinge Region (Donor/Acceptor): The thiazole nitrogen (N3) acts as a hydrogen bond acceptor, while the exocyclic C2-amino group acts as a hydrogen bond donor to the kinase hinge backbone (typically the carbonyl and amide NH of the hinge residues).

  • Gatekeeper Vicinity (Hydrophobic): The C5-methyl group is positioned to interact with the gatekeeper residue (e.g., Threonine or Methionine). This small group avoids steric clashes with bulky gatekeepers while filling the hydrophobic pocket.

  • Solvent Interface (Solubility/Selectivity): The C4-aminomethyl group points toward the ribose-binding pocket and solvent front. This is the primary site for derivatization (e.g., amide coupling, reductive amination) to tune physicochemical properties (logD, solubility) and selectivity.

Visualization of Binding Mode

The following diagram illustrates the interaction logic between the scaffold and a generic kinase active site.

KinaseBinding cluster_Protein Kinase Active Site cluster_Ligand Inhibitor Core Hinge Hinge Region (Backbone CO/NH) Gatekeeper Gatekeeper Residue (Hydrophobic Pocket) Solvent Solvent Front (Ribose Pocket) ThiazoleN Thiazole N3 (Acceptor) ThiazoleN->Hinge H-Bond (2.8 Å) Amine2 C2-NH2 (Donor) Amine2->Hinge H-Bond (2.9 Å) Methyl5 C5-Methyl Methyl5->Gatekeeper vdW Contact Aminomethyl4 C4-Aminomethyl (Vector) Aminomethyl4->Solvent Exit Vector (Derivatization Site)

Figure 1: Pharmacophore map showing the tri-vector engagement of the 4-aminomethyl-5-methylthiazol-2-amine core within the ATP pocket.

Protocol: Chemical Synthesis

Objective: Synthesize the core scaffold with orthogonal protection to allow selective functionalization of the C4-aminomethyl group.

Retrosynthetic Analysis

The most robust route utilizes the Hantzsch Thiazole Synthesis , condensing a thiourea with an


-haloketone. To differentiate the two amines, the C4-aminomethyl precursor must be protected (e.g., Phthalimide or Boc) prior to cyclization.
Step-by-Step Methodology

Reagents:

  • Thiourea[1][2][3]

  • 1-bromo-3-phthalimido-2-butanone (Precursor ketone)

  • Ethanol (anhydrous)

  • Hydrazine hydrate (for deprotection)

Workflow:

  • Cyclization (Hantzsch Reaction):

    • Dissolve 1-bromo-3-phthalimido-2-butanone (1.0 eq) in anhydrous ethanol (0.5 M).

    • Add thiourea (1.1 eq).

    • Reflux for 4–6 hours. Monitor by LC-MS for the formation of the thiazole ring (

      
       observed).
      
    • Result: The phthalimide-protected intermediate precipitates as a hydrobromide salt upon cooling. Filter and wash with cold ethanol.

  • Free Basing:

    • Suspend the salt in water and adjust pH to ~9 using saturated

      
      .
      
    • Extract with Ethyl Acetate (

      
      ). Dry over 
      
      
      
      and concentrate.
  • Deprotection (Primary Amine Release):

    • Dissolve the intermediate in Ethanol.

    • Add Hydrazine hydrate (3.0 eq). Reflux for 2 hours.

    • Cool to

      
       to precipitate phthalhydrazide byproduct. Filter off the solid.
      
    • Concentrate filtrate to obtain crude 4-aminomethyl-5-methylthiazol-2-amine .

  • Purification:

    • Purify via Reverse Phase Preparative HPLC (C18 column, Water/Acetonitrile + 0.1% TFA).

    • Note: The product is a polar diamine. Ensure the gradient starts at 0-5% organic to avoid early elution.

Derivatization Strategy (Library Generation)

Once the core is synthesized, the C4-aminomethyl group is more nucleophilic than the C2-amino (which is deactivated by the aromatic ring).

  • Amide Coupling: React with diverse carboxylic acids (R-COOH) using HATU/DIPEA to generate a library targeting the solvent front.

  • Reductive Amination: React with aldehydes using

    
     to generate secondary amines.
    

Protocol: Biochemical Validation (Assay Design)

Context: Aminothiazoles are notorious for being "Promiscuous 2-Aminothiazoles" (PrATs), often acting as non-specific aggregators rather than true binders [1]. This protocol includes mandatory controls to validate specific binding.

Assay Platform: TR-FRET (LanthaScreen™)

We utilize Time-Resolved Fluorescence Resonance Energy Transfer to measure competitive displacement of a tracer.

Materials:

  • Kinase of interest (e.g., CDK2, Src, Aurora).

  • Europium-labeled anti-tag antibody (e.g., Eu-anti-His).

  • AlexaFluor™ 647-labeled Kinase Tracer (ATP-competitive).

  • Assay Buffer: 50 mM HEPES pH 7.5, 10 mM

    
    , 1 mM EGTA.
    
  • Critical Additive: 0.01% Triton X-100 (prevents colloidal aggregation).

Experimental Workflow
  • Compound Preparation:

    • Prepare 10-point dose-response curves in DMSO (Start at 10

      
      M, 3-fold dilution).
      
    • Transfer 100 nL to a 384-well low-volume white plate (acoustic dispensing preferred).

  • Reaction Assembly:

    • Add 5

      
      L of Kinase/Antibody mix. Incubate 15 min.
      
    • Add 5

      
      L of Tracer.
      
    • Total Volume: 10

      
      L. Final DMSO concentration: 1%.
      
  • Incubation & Read:

    • Incubate for 60 minutes at Room Temperature (protected from light).

    • Read on a multimode plate reader (Excitation: 340 nm; Emission 1: 665 nm, Emission 2: 615 nm).

  • Data Analysis:

    • Calculate TR-FRET Ratio:

      
      .
      
    • Fit data to a 4-parameter logistic equation to determine

      
      .
      
Troubleshooting & Validation Table
ObservationPotential CauseRemediation
Steep Hill Slope (> 2.0) Compound aggregation (PrAT effect).Repeat assay with 0.01% or 0.1% Triton X-100. If potency shifts >3-fold, it is an aggregator.
Low Signal Window Tracer affinity is too low.Titrate tracer to determine

and use concentration

.
Bell-shaped Curve Fluorescence interference (Quenching).Check compound autofluorescence at 615/665 nm.

Protocol: Cellular Target Engagement (NanoBRET)

Objective: Confirm that the inhibitor permeates the cell membrane and binds the kinase in a live-cell environment, ruling out purely biochemical artifacts.

Workflow:

  • Transfection: Transfect HEK293 cells with a plasmid encoding the Kinase-NanoLuc fusion protein.

  • Tracer Addition: Add a cell-permeable fluorescent tracer (specific to the kinase ATP pocket).

  • Treatment: Treat cells with the synthesized inhibitor (dose-response).

  • Mechanism: The inhibitor displaces the tracer. If the inhibitor binds, BRET signal (Energy transfer from NanoLuc to Tracer) decreases.

  • Output: Calculate cellular

    
     and compare to biochemical 
    
    
    
    . A ratio
    
    
    indicates good permeability.

Visualization: Screening Workflow

The following flowchart outlines the logic for filtering hits derived from this scaffold, specifically designed to weed out false positives common to the aminothiazole class.

ScreeningCascade Start Synthesized Library (4-aminomethyl-thiazole core) Biochem Biochemical Assay (TR-FRET) + 0.01% Triton X-100 Start->Biochem Filter1 Is Hill Slope ~1.0? Biochem->Filter1 Cellular Cellular NanoBRET (Target Engagement) Filter1->Cellular Yes Discard Discard (Aggregator/Artifact) Filter1->Discard No (Slope > 2) Selectivity Selectivity Panel (Kinase Profiling) Cellular->Selectivity IC50 < 1 uM Cellular->Discard No Binding Lead Validated Lead Series Selectivity->Lead

Figure 2: Screening cascade emphasizing the exclusion of non-stoichiometric aggregators (PrATs) early in the discovery process.

References

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry, 53(7), 2719–2740. Link

  • Das, J., et al. (2006). 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure-Activity Relationship Studies toward the Discovery of Dasatinib (BMS-354825).[4][5] Journal of Medicinal Chemistry, 49(23), 6819–6832. Link

  • Lombardo, L. J., et al. (2004). Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity. Journal of Medicinal Chemistry, 47(27), 6658–6661. Link

  • Robers, M. B., et al. (2011). Target engagement and drug residence time can be observed in living cells with BRET. Nature Communications, 2, 1328. Link

Sources

Application

Application Notes and Protocols: Generation of Diverse Heterocyclic Libraries from 2,4-Diaminothiazole Precursors

For Researchers, Scientists, and Drug Development Professionals Abstract The 2,4-diaminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,4-diaminothiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its versatile nature, with two points of diversification, makes it an ideal starting point for the generation of extensive and diverse heterocyclic libraries for drug discovery. This document provides a comprehensive guide to the synthesis of 2,4-diaminothiazole precursors and their subsequent elaboration into novel heterocyclic libraries through various synthetic strategies, including multicomponent reactions and cyclization-cleavage protocols. Detailed experimental procedures, mechanistic insights, and data presentation are included to enable researchers to effectively utilize this powerful scaffold in their drug discovery endeavors.

Introduction: The Thiazole Nucleus in Medicinal Chemistry

The thiazole ring is a five-membered aromatic heterocycle containing one sulfur and one nitrogen atom. This structural motif is present in a wide array of natural products and synthetic compounds with significant therapeutic applications.[1] The unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions contribute to its prevalence in bioactive molecules.[2] Derivatives of the thiazole nucleus exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[3][4]

Among the various substituted thiazoles, the 2,4-diaminothiazole core stands out as a particularly valuable scaffold for combinatorial chemistry and high-throughput screening. The presence of two amino groups at the C2 and C4 positions provides convenient handles for introducing molecular diversity, allowing for the exploration of vast chemical space and the optimization of structure-activity relationships (SAR).

Part 1: Synthesis of 2,4-Diaminothiazole Precursors

The efficient and reliable synthesis of the 2,4-diaminothiazole starting material is the critical first step in any library generation effort. While several methods exist, solid-phase synthesis offers significant advantages in terms of purification and automation.

Mechanistic Insight: The Power of Solid-Phase Synthesis

Solid-phase organic synthesis (SPOS) provides a powerful platform for the generation of compound libraries. By anchoring the substrate to a solid support (resin), excess reagents and by-products can be easily removed by simple filtration and washing, eliminating the need for tedious chromatographic purification after each step. This "catch and release" strategy is particularly well-suited for the multi-step synthesis of a 2,4-diaminothiazole precursor. The use of a polymer-supported auto-scavenging strategy (PSAS) can lead to a clean, high-yielding, and traceless synthesis.[5]

Experimental Protocol: Solid-Phase Synthesis of a 2,4-Diaminothiazole Precursor

This protocol details a robust method for the synthesis of a 2,4-diaminothiazole precursor on a solid support, adapted from established literature procedures.[5]

Materials:

  • Merrifield resin

  • Thiourea

  • Diisopropylethylamine (DIPEA)

  • Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • α-Bromo ketone (e.g., 2-bromoacetophenone)

  • Trifluoroacetic acid (TFA)

Procedure:

  • Resin Swelling: Swell Merrifield resin in DMF for 1 hour.

  • Loading of Thiourea: To the swollen resin, add a solution of thiourea (3 eq.) and DIPEA (3 eq.) in DMF. Shake the mixture at room temperature for 12 hours.

  • Washing: Wash the resin sequentially with DMF (3x), DCM (3x), and methanol (3x). Dry the resin under vacuum.

  • S-Alkylation: Swell the thiourea-functionalized resin in DMF. Add a solution of the desired α-bromo ketone (2 eq.) in DMF. Shake the mixture at 50°C for 6 hours.

  • Washing: Wash the resin as described in step 3.

  • Cyclization and Cleavage: Treat the resin with a solution of 20% TFA in DCM for 2 hours. This step simultaneously induces the intramolecular cyclization to form the 2,4-diaminothiazole ring and cleaves the product from the resin.

  • Isolation: Filter the resin and collect the filtrate. Concentrate the filtrate under reduced pressure to obtain the crude 2,4-diaminothiazole precursor. The product can be further purified by recrystallization or precipitation.

Diagram of Solid-Phase Synthesis Workflow:

G start Merrifield Resin step1 Thiourea, DIPEA, DMF start->step1 step2 Washing step1->step2 step3 α-Bromo Ketone, DMF step2->step3 step4 Washing step3->step4 step5 TFA/DCM step4->step5 end 2,4-Diaminothiazole Precursor step5->end

Caption: Solid-phase synthesis workflow for 2,4-diaminothiazole precursors.

Part 2: Heterocyclic Library Generation from 2,4-Diaminothiazole Precursors

The synthesized 2,4-diaminothiazole serves as a versatile building block for the construction of a wide range of heterocyclic scaffolds. The two amino groups can be selectively or simultaneously functionalized to generate libraries of compounds with high structural diversity.

Strategy 1: Multicomponent Reactions (MCRs)

Multicomponent reactions, where three or more reactants combine in a single synthetic operation to form a complex product, are a cornerstone of modern medicinal chemistry and library synthesis.[6][7] The 2,4-diaminothiazole precursor is an excellent substrate for MCRs, allowing for the rapid generation of diverse and complex heterocyclic systems.

This protocol describes a one-pot, three-component reaction for the synthesis of a library of thiazolo[4,5-d]pyrimidine derivatives.

Materials:

  • 2,4-Diaminothiazole precursor (from Part 1)

  • Aromatic aldehyde (various)

  • β-Ketoester (e.g., ethyl acetoacetate)

  • Ethanol

  • Catalytic amount of p-toluenesulfonic acid (p-TSA)

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve the 2,4-diaminothiazole precursor (1.0 eq.), an aromatic aldehyde (1.1 eq.), and a β-ketoester (1.2 eq.) in ethanol.

  • Catalyst Addition: Add a catalytic amount of p-TSA (0.1 eq.) to the reaction mixture.

  • Reaction: Reflux the mixture for 8-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: After completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. Collect the solid by filtration.

  • Purification: Wash the collected solid with cold ethanol and dry under vacuum to afford the pure thiazolo[4,5-d]pyrimidine derivative.

Table 1: Representative Library of Thiazolo[4,5-d]pyrimidines

EntryAromatic Aldehyde (R)Yield (%)
1Benzaldehyde85
24-Chlorobenzaldehyde82
34-Methoxybenzaldehyde88
42-Naphthaldehyde79
53-Pyridinecarboxaldehyde75

Diagram of Three-Component Reaction:

G diaminothiazole 2,4-Diaminothiazole product Thiazolo[4,5-d]pyrimidine diaminothiazole->product + aldehyde Aromatic Aldehyde aldehyde->product + ketoester β-Ketoester ketoester->product p-TSA, EtOH, Reflux

Caption: Three-component reaction for the synthesis of thiazolo[4,5-d]pyrimidines.

Strategy 2: Sequential Derivatization and Cyclization

A complementary approach to MCRs is the sequential functionalization of the two amino groups, followed by a cyclization step to form a new heterocyclic ring. This strategy allows for a more controlled and systematic exploration of chemical space.

This protocol outlines a two-step sequence involving acylation of the more nucleophilic 4-amino group, followed by a cyclocondensation reaction.

Step 1: Selective Acylation of the 4-Amino Group

Materials:

  • 2,4-Diaminothiazole precursor

  • Acid chloride (various)

  • Pyridine

  • DCM

Procedure:

  • Reaction Setup: Dissolve the 2,4-diaminothiazole precursor (1.0 eq.) in DCM and cool to 0°C.

  • Reagent Addition: Add pyridine (1.2 eq.) followed by the dropwise addition of the acid chloride (1.1 eq.).

  • Reaction: Stir the reaction mixture at 0°C for 1 hour and then at room temperature for 4 hours.

  • Workup: Wash the reaction mixture with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Step 2: Cyclocondensation to Form the Pyridine Ring

Materials:

  • 4-Acylamino-2-aminothiazole derivative (from Step 1)

  • α,β-Unsaturated ketone (various)

  • Sodium ethoxide

  • Ethanol

Procedure:

  • Reaction Setup: To a solution of sodium ethoxide (prepared from sodium metal and absolute ethanol), add the 4-acylamino-2-aminothiazole derivative (1.0 eq.).

  • Reagent Addition: Add the α,β-unsaturated ketone (1.1 eq.) to the mixture.

  • Reaction: Reflux the reaction mixture for 6-10 hours.

  • Workup: Cool the reaction to room temperature and neutralize with dilute acetic acid.

  • Isolation: The product often precipitates. Collect the solid by filtration, wash with water, and dry.

Table 2: Representative Library of Thiazolo[4,5-b]pyridines

EntryAcid Chloride (R1)α,β-Unsaturated Ketone (R2, R3)Yield (%)
1Benzoyl chlorideChalcone78
2Acetyl chlorideBenzylideneacetone82
34-Fluorobenzoyl chloride4-Chlorochalcone75
4Thiophene-2-carbonyl chloride3-(2-Furyl)acrylophenone70

Part 3: Applications in Drug Discovery

Libraries of compounds derived from 2,4-diaminothiazole precursors have shown promise in a variety of therapeutic areas. For instance, a series of 2,4-diaminothiazoles were developed as potent inhibitors of Trypanosoma brucei, the parasite responsible for Human African Trypanosomiasis. Phenotypic screening of these libraries led to the identification of drug-like inhibitors with in vivo efficacy in animal models.

The structural diversity that can be readily achieved using the synthetic strategies outlined in this application note makes the 2,4-diaminothiazole scaffold an attractive starting point for hit-to-lead and lead optimization campaigns in drug discovery.

Conclusion

The 2,4-diaminothiazole core is a highly versatile and valuable scaffold for the generation of diverse heterocyclic libraries. The synthetic protocols detailed in this application note, including both solid-phase synthesis of the precursor and its subsequent elaboration through multicomponent reactions and sequential derivatization, provide researchers with a robust toolkit for exploring novel chemical space. The proven track record of this scaffold in producing biologically active molecules underscores its importance in modern drug discovery.

References

  • Stojanovski, L., et al. (2023). Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static–Cidal Screening of Analogues. Journal of Medicinal Chemistry. [Link]

  • Stojanovski, L., et al. (2023). Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static–Cidal Screening of Analogues. ACS Publications. [Link]

  • Baer, R., & Masquelin, T. (2001). A Novel Solid-Phase Synthesis of 2,4-Diaminothiazoles from a Polymer-Bound Thiouronium Salt. RSC Advances. [Link]

  • Stojanovski, L., et al. (2023). Development of a 2,4-Diaminothiazole Series for the Treatment of Human African Trypanosomiasis Highlights the Importance of Static–Cidal Screening of Analogues. ACS Figshare. [Link]

  • Various Authors. (2025). Synthesis of 2,4-diamino-5(fur-2-oyl), (thien-2-oyl), and (pyrid-2-oyl)thiazoles. ResearchGate. [Link]

  • Various Authors. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

  • Various Authors. (2025). Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. MDPI. [Link]

  • Various Authors. (2022). Multi-component synthesis and recent development on heterocyclic compounds: A research. ResearchGate. [Link]

  • Ejaz, S., et al. (2019). Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking. PMC. [Link]

  • Khalifa, M. E. (2019). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. [Link]

  • Various Authors. (2025). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). MDPI. [Link]

  • Various Authors. (2025). Design, Synthesis, Characterization, Evaluation Antimicrobial Evaluation of 2 – Amino Thiazole Based Lead Compound : Docking Analysis of Ortho and Meta Substituted Analogues. ChemRxiv. [Link]

  • Various Authors. (2020). Synthesis of Biologically Active Molecules through Multicomponent Reactions. MDPI. [Link]

  • Various Authors. (2021). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. Beilstein Journals. [Link]

  • Various Authors. (2025). Halogenase-Assisted Biocatalytic Derivatization of Aminothiazoles and Cephalosporin Antibiotics. PMC. [Link]

  • Various Authors. (2020). Switchable pathways of multicomponent heterocyclizations of 5-amino-1,2,4-triazoles with salicylaldehydes and pyruvic acid. PMC. [Link]

  • Various Authors. (2017). Reagent-controlled regiodivergent intermolecular cyclization of 2-aminobenzothiazoles with β-ketoesters and β-ketoamides. PMC. [Link]

  • Niu, P., et al. (2015). Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C-O/C-S Bond Formation. Organic Chemistry Portal. [Link]

  • Chhabria, M. T., et al. (2016). Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry. [Link]

  • Various Authors. (2025). Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. PMC. [Link]

  • Various Authors. (2022). Heterocycles by Consecutive Multicomponent Syntheses via Catalytically Generated Alkynoyl Intermediates. ResearchGate. [Link]

  • Various Authors. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

  • Various Authors. (2024). 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. PubMed. [Link]

  • Various Authors. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. [Link]

  • Various Authors. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. [Link]

  • Various Authors. (2015). New Hydrazones Bearing Thiazole Scaffold: Synthesis, Characterization, Antimicrobial, and Antioxidant Investigation. MDPI. [Link]

  • Various Authors. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. [Link]

  • Various Authors. (2021). 1,2,5-Thiadiazole Scaffold: A Review On Recent Progress In Biological Activities. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Regioselectivity Issues in Aminomethyl Thiazole Synthesis

Welcome to the Technical Support Center for aminomethyl thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with regioselectivity in...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for aminomethyl thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with regioselectivity in their synthetic routes. Thiazole-containing compounds are of significant interest due to their wide range of biological activities, making the precise control of substituent placement crucial for the development of effective pharmaceuticals.[1][2][3] This resource provides in-depth troubleshooting advice, detailed experimental protocols, and mechanistic insights to help you navigate and resolve common regioselectivity issues.

Frequently Asked Questions (FAQs)

Q1: We are performing a Hantzsch thiazole synthesis with an N-substituted thiourea and an α-haloketone, but we are obtaining a mixture of a 2-(N-substituted amino)thiazole and a 3-substituted 2-imino-2,3-dihydrothiazole. How can we favor the formation of the desired 2-amino isomer?

A1: This is a classic regioselectivity challenge in the Hantzsch synthesis.[4] The outcome is highly dependent on the reaction conditions, particularly the acidity of the medium.

Causality: In a neutral or basic medium, the reaction typically proceeds through the initial nucleophilic attack of the sulfur atom of the thiourea onto the α-carbon of the haloketone. Subsequent cyclization and dehydration lead to the exclusive formation of the 2-(N-substituted amino)thiazole. However, under acidic conditions, protonation of the thiourea can occur at either the sulfur or a nitrogen atom. Protonation of the substituted nitrogen can lead to the formation of the undesired 3-substituted 2-imino-2,3-dihydrothiazole isomer.[4]

Troubleshooting Protocol: Favoring the 2-Amino Isomer

  • Solvent and Base Selection:

    • Recommended: Perform the reaction in a neutral or slightly basic medium. Ethanol is a common solvent. The use of a mild, non-nucleophilic base like sodium acetate or calcium carbonate can help to neutralize any in-situ generated acid (e.g., HBr from an α-bromoketone), thus favoring the desired pathway.[5]

    • Avoid: Strongly acidic conditions (e.g., concentrated HCl) should be avoided if the 2-amino isomer is the target.[4]

  • Step-by-Step Experimental Protocol:

    • Dissolve the N-substituted thiourea (1.0 eq) and sodium acetate (1.2 eq) in ethanol in a round-bottom flask equipped with a reflux condenser.

    • Slowly add a solution of the α-haloketone (1.0 eq) in ethanol to the reaction mixture at room temperature with stirring.

    • After the addition is complete, heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to isolate the desired 2-(N-substituted amino)thiazole.

Q2: My goal is to synthesize a 2,4-disubstituted thiazole, but the reaction between my thioamide and α-haloketone is yielding a complex mixture of regioisomers. How can I improve the regioselectivity?

A2: Achieving high regioselectivity in the synthesis of 2,4-disubstituted thiazoles is a common challenge. The substitution pattern of both the thioamide and the α-haloketone plays a significant role in directing the cyclization.

Causality: The regioselectivity is determined by which nitrogen of the thioamide attacks the carbonyl carbon of the α-haloketone intermediate. Steric and electronic factors of the substituents on both reactants influence this step.

Troubleshooting Strategies:

  • Steric Hindrance: A bulky substituent on the thioamide nitrogen can disfavor its participation in the cyclization, thereby promoting the attack of the unsubstituted nitrogen and leading to a specific regioisomer.

  • Protecting Groups: In cases where the thioamide has two reactive nitrogens, employing a protecting group on one of them can be an effective strategy to direct the cyclization.[6][7] The choice of protecting group is critical and should be orthogonal to other functional groups in the molecule.[6][7]

  • Alternative Synthetic Routes: Consider alternative methods that offer better regiocontrol, such as those involving pre-functionalized thiazole cores followed by cross-coupling reactions.[8][9]

Illustrative Workflow: Protecting Group Strategy

G cluster_0 Protecting Group Strategy for Regiocontrol Thiourea Thiourea Protected_Thiourea Protected_Thiourea Thiourea->Protected_Thiourea Introduce Protecting Group (e.g., Boc, Fmoc) Cyclization Cyclization Protected_Thiourea->Cyclization Alpha_Haloketone Alpha_Haloketone Alpha_Haloketone->Cyclization Single_Regioisomer Single_Regioisomer Cyclization->Single_Regioisomer Hantzsch Synthesis Deprotection Deprotection Single_Regioisomer->Deprotection Remove Protecting Group Desired_Product Desired_Product Deprotection->Desired_Product

Caption: Workflow for regioselective thiazole synthesis using a protecting group strategy.

Q3: We are attempting a direct C-H functionalization to introduce an aminomethyl group onto a pre-existing thiazole ring, but are observing poor regioselectivity between the C2, C4, and C5 positions. How can we control the site of functionalization?

A3: Direct C-H functionalization is a powerful tool, but controlling regioselectivity on the thiazole ring requires careful selection of the catalytic system and reaction conditions.[8] The inherent electronic properties of the thiazole ring dictate the reactivity of each position.

Causality and Strategic Approaches:

  • C5-Position: The C5 position is generally the most electron-rich and nucleophilic, making it the preferred site for electrophilic substitution reactions.[8] Palladium-catalyzed C-H arylation, for instance, often shows high selectivity for the C5 position.[10][11]

  • C2-Position: The C2 position is the most acidic proton on the thiazole ring. This makes it susceptible to deprotonation by a strong base, followed by reaction with an electrophile.

  • C4-Position: The C4 position is generally less reactive than C2 and C5, and its functionalization often requires more specialized methods.

Catalyst-Dependent Regioselectivity

Catalyst SystemPreferred PositionMechanistic RationaleReference
Palladium (e.g., Pd(OAc)₂)C5Electrophilic palladation at the most nucleophilic site.[10][11]
Copper (e.g., CuI)C2Base-promoted C-H metalation at the most acidic proton.[12]
Nickel (e.g., NiCl₂(CyPAd-DalPhos))C2Often proceeds via a base-mediated mechanism.[8]
Photoredox (Metal-free)C2Can involve radical mechanisms favoring the C2 position.[8]

Troubleshooting Protocol: Selective C5-Aminomethylation (Conceptual)

While direct C-H aminomethylation can be challenging, a multi-step approach building on selective C-H activation principles can be employed.

  • C5-Formylation: Utilize a Vilsmeier-Haack reaction (POCl₃, DMF) to selectively introduce a formyl group at the C5 position.

  • Reductive Amination: Convert the C5-formylthiazole to the desired aminomethylthiazole via reductive amination with the desired amine and a reducing agent (e.g., NaBH(OAc)₃).

Logical Flow for Catalyst Selection

G cluster_1 Catalyst Selection for Regioselective C-H Functionalization Target_Position Desired Functionalization Site? C5_Position C5-Position (Nucleophilic) Target_Position->C5_Position Electrophilic Attack C2_Position C2-Position (Acidic) Target_Position->C2_Position Base-Mediated Deprotonation Pd_Catalysis Palladium Catalysis C5_Position->Pd_Catalysis Cu_Ni_Catalysis Copper or Nickel Catalysis C2_Position->Cu_Ni_Catalysis

Caption: Decision diagram for catalyst selection based on the desired regioselectivity.

References

  • Recent Development in the Synthesis of Thiazoles - Bentham Science Publisher. (2022, May 17). Bentham Science. Retrieved from [Link]

  • Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (n.d.). MDPI. Retrieved from [Link]

  • Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.
  • The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. (1987). Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

  • Regioselective synthesis of substituted thiazoles via cascade reactions from 3-chlorochromones and thioamides. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • Insights on Regioselective Synthesis of Fused Thiazoles: Density Functional Theory Calculations, Local Reactivity Indices, and Molecular Electrostatic Potential Analysis. (2025, December 8). Wiley Online Library. Retrieved from [Link]

  • THIAZOLE CORES AS ORGANIC FLUOROPHORE UNITS: SYNTHESIS AND FLUORESCENCE. (n.d.). Arkivoc. Retrieved from [Link]

  • A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025, July 30). Journal of Chemical Health Risks. Retrieved from [Link]

  • Reaction mechanism of Hantzsch thiazole synthesis. (n.d.). ResearchGate. Retrieved from [Link]

  • Reigoselective Arylation of Thiazole Derivatives at 5-Position via Pd Catalysis under Ligand-Free Conditions. (2013, October 31). ACS Publications. Retrieved from [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). SynArchive. Retrieved from [Link]

  • Regioselective Functionalization of the Thiazole Scaffold Using TMPMgCl·LiCl and TMP2Zn·2MgCl2·2LiCl. (2011, July 7). ACS Publications. Retrieved from [Link]

  • Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. (n.d.). ACS Publications. Retrieved from [Link]

  • Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach. (n.d.). ChemRxiv. Retrieved from [Link]

  • Regioselective Direct C-H Bond Heteroarylation of Thiazoles Enabled by an Iminopyridine-Based α-Diimine Nickel(II) Complex Evaluated by DFT Studies. (2023, September 1). PubMed. Retrieved from [Link]

  • 2-amino-4-methylthiazole. (n.d.). Organic Syntheses. Retrieved from [Link]

  • Regioselective functionalization of the thiazole scaffold using TMPMgCl·LiCl and TMP2Zn·2MgCl2·2LiCl. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Transition Metal‐Driven Selectivity in Direct C−H Arylation of Imidazo[2,1‐b]Thiazole. (n.d.). Wiley Online Library. Retrieved from [Link]

  • Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Thiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Regioselective Synthesis of 2,4- and 2,5-Disubstituted 1,3-Thiazoles from 2-Oxo-2-(amino)ethanedithioates. (2023, November 14). Thieme. Retrieved from [Link]

  • Protecting Group Strategies for Complex Molecule Synt. (2024, April 29). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

  • Electrochemical enaminone C–H thiolation/C–N amination cascade for thiazole synthesis and its diastereoselective dearomatization. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • PROTECTING GROUPS FOR ORGANIC SYNTHESIS. (2024, July 13). Neliti. Retrieved from [Link]

  • Mastering Thiazole Synthesis: Key Methods and Their Applications. (2026, February 23). NINGBO INNO PHARMCHEM CO.,LTD.. Retrieved from [Link]

  • Synthesis by direct arylation of thiazole-derivatives: regioisomer configurations-optical properties relationship investigation. (2014, November 7). PubMed. Retrieved from [Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021, April 25). Malaysian Journal of Fundamental and Applied Sciences. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of Hydrophilic 4-(aminomethyl)-5-methylthiazol-2-amine Salts

[1][2] Executive Summary & Molecule Profile User Query: How do I purify 4-(aminomethyl)-5-methylthiazol-2-amine salts when they are too hydrophilic for standard organic extraction? The Core Challenge: Unlike simple mono-...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary & Molecule Profile

User Query: How do I purify 4-(aminomethyl)-5-methylthiazol-2-amine salts when they are too hydrophilic for standard organic extraction?

The Core Challenge: Unlike simple mono-amine thiazoles, 4-(aminomethyl)-5-methylthiazol-2-amine contains two basic nitrogen centers: the aromatic thiazole amine (position 2) and the primary aliphatic amine (position 4-methyl).[1][2]

  • Consequence: This molecule forms a dihydrochloride (2HCl) or dihydrobromide salt that is extremely water-soluble (hygroscopic) and insoluble in standard organic solvents like Ethyl Acetate or Dichloromethane.[1][2]

  • Common Pitfall: Attempting to "free base" this molecule often fails because the free diamine is still water-soluble, leading to massive yield loss in the aqueous layer during extraction.

Technical Profile:

  • Target Molecule: 4-(aminomethyl)-5-methylthiazol-2-amine (Salt form).[1][2]

  • Polarity: Extreme (LogP < 0).

  • Primary Impurities: Thioformamide/Thiourea (starting materials), polymeric tars (color), Inorganic salts (NaCl/NaBr).

Diagnostic: Select Your Purification Pathway

Before starting, identify your specific impurity profile to select the correct module.

Symptom Likely Impurity Recommended Module
Product is a dark oil/tar that won't solidify.[1][2]Polymerized byproducts or residual solvent.Module 1 (Carbon Treat & Crash-Out)
Melting point is depressed ; ash content is high.[1][2]Inorganic salts (NaCl, NaBr) from synthesis.Module 2 (Desalting)
Product is sticky/hygroscopic but correct mass.Excess acid or water retention.[3]Module 3 (Solvent Exchange)

Module 1: The "Crash-Out" Crystallization (Primary Protocol)[1][2]

Theory: Since the salt is soluble in Methanol/Water but insoluble in Isopropanol (IPA) or Acetone, we use an anti-solvent precipitation method. This is superior to extraction.

Step-by-Step Protocol
  • Dissolution:

    • Dissolve your crude salt in the minimum amount of Methanol (MeOH) or Water at 50°C.

    • Ratio: Approx. 3-5 mL solvent per gram of crude solid.[1][2]

    • Note: If using water, keep the volume extremely low. MeOH is preferred for faster drying.

  • Carbon Treatment (Color Removal):

    • Add Activated Carbon (5-10 wt%) to the warm solution.[2]

    • Stir at 50°C for 30 minutes.

    • Critical Step: Filter hot through a Celite pad to remove carbon. The filtrate should be clear or pale yellow.

  • The "Crash-Out" (Nucleation):

    • While the filtrate is still warm (40°C), slowly add Isopropanol (IPA) or Acetone dropwise.

    • Target Ratio: 1:5 (Solvent : Anti-solvent).

    • Stop adding when a persistent cloudiness (turbidity) appears.

  • Crystallization:

    • Allow the mixture to cool to Room Temperature (RT) slowly (1 hour).

    • Transfer to a fridge (0-4°C) for 4 hours.

    • Troubleshooting: If an oil forms instead of crystals, scratch the glass side with a spatula or add a seed crystal.

  • Isolation:

    • Filter the white precipitate under vacuum.[4]

    • Wash the cake with cold IPA/Acetone (Do NOT use water).

    • Dry in a vacuum oven at 40°C.

Module 2: Desalting (Removing Inorganic Salts)

Scenario: You synthesized the thiazole via Hantzsch condensation (e.g., using chloroacetone derivatives + thiourea) and neutralized it, resulting in a mixture of your product and NaCl/NaBr.

Method: Resin Scavenging / Ion Exchange Since your product is a diamine, it binds strongly to Cation Exchange Resins.

  • Loading:

    • Dissolve the crude mixture (Product + NaCl) in water.

    • Pass through a column packed with Strong Cation Exchange Resin (e.g., Dowex 50W or Amberlyst 15) in the H+ form.

    • Mechanism:[1][5][6] The diamine binds to the resin; Na+ ions may bind but are displaced or eluted differently. Actually, a better approach for simple desalting of a basic amine is using a reversed-phase C18 plug or HP-20 resin if the molecule has some hydrophobic character, OR using the Free Base Capture method.[1][2]

    • Refined Protocol (Cation Exchange):

      • Load aqueous solution onto Dowex 50W.

      • Wash column with Water (removes inorganic anions Cl-/Br- and non-basic impurities).[1][2]

      • Elute product with 2M Ammonia in Methanol or 10% aqueous HCl (depending on if you want the free base or salt).

      • Recommendation: Elute with HCl to recover the pure salt directly.

Visualization: Purification Decision Tree

PurificationWorkflow Start Crude Thiazole Salt Mixture SolubilityCheck Is it soluble in dry Methanol? Start->SolubilityCheck MethSoluble Dissolve in warm MeOH (Filter off insoluble NaCl) SolubilityCheck->MethSoluble Yes WaterSoluble Dissolve in Min. Water SolubilityCheck->WaterSoluble No (High Salt Content) CarbonTreat Add Activated Carbon (Remove Color) MethSoluble->CarbonTreat AntiSolvent Add IPA/Acetone (Crash Out) CarbonTreat->AntiSolvent Final Pure Crystalline Salt AntiSolvent->Final Resin Cation Exchange Resin (Bind Amine, Wash Salts) WaterSoluble->Resin Elution Elute with HCl/MeOH Resin->Elution Elution->Final

Caption: Decision tree for selecting between Solvent Precipitation (Left) and Resin Desalting (Right) based on solubility.[1][2]

Troubleshooting & FAQs

Q1: My product comes out as a "sticky gum" or oil upon adding IPA. What went wrong?

  • Cause: You likely added the anti-solvent (IPA) too fast, or the concentration of Methanol was too high, preventing organized crystal lattice formation.

  • Fix: Re-dissolve the gum in the minimum amount of hot Methanol. Add IPA very slowly until just turbid. Turn off the stirrer and let it sit undisturbed. "Oiling out" is often solved by slower cooling and lack of agitation during the critical nucleation phase.

Q2: The NMR shows clean product, but the mass balance is >100%. Why?

  • Cause: Thiazole salts are hygroscopic . They absorb atmospheric water rapidly.

  • Fix: You must dry the salt in a vacuum oven at 40-50°C for at least 12 hours, preferably with a P2O5 desiccant trap. Store under Nitrogen.

Q3: Can I use Silica Gel Chromatography?

  • Answer: Generally, No .

  • Reason: The diamine salt will streak badly on normal phase silica due to the strong interaction with acidic silanols.

  • Exception: You can use "Amine-functionalized Silica" or run a column with 1% Triethylamine in the mobile phase (DCM/MeOH mixtures), but crystallization is far more scalable and efficient for this specific salt.

References

  • Organic Syntheses. "2-Amino-4-methylthiazole." Org.[3][7] Synth.1939 , 19, 10. (Foundational chemistry for Hantzsch thiazole synthesis and isolation). [2]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 74143, 2-Amino-4-methylthiazole."[2] PubChem. (Physical properties and solubility data for thiazole amine class).

  • BenchChem. "Technical Support Center: Purification of Crude 2-Amino-5-methylthiazole."[1][2] (General protocols for recrystallization of thiazole salts). [2]

  • Murata, K., Ikehata, H. "Synthesis of 2-Amino-4-Methyl-5-Aminomethylthiazole."[1][2][8] Bulletin of the Chemical Society of Japan. (Specific reference to the aminomethyl derivative synthesis). [2]

Sources

Troubleshooting

Preventing over-alkylation of primary amines in thiazole scaffolds

Introduction: The 2-Aminothiazole Alkylation Challenge The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of pharmaceuticals.[1] N-alkylation of the primary...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The 2-Aminothiazole Alkylation Challenge

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of pharmaceuticals.[1] N-alkylation of the primary amino group is a critical synthetic step used to modulate the pharmacological properties of these molecules, including their potency, selectivity, and pharmacokinetic profiles.[1][2] However, this seemingly straightforward transformation is often plagued by a persistent challenge: over-alkylation.

The primary amine, once mono-alkylated, can often become a more nucleophilic secondary amine, leading to a second alkylation event that yields the undesired di-alkylated product.[3][4] This side reaction consumes valuable starting material, complicates purification, and ultimately lowers the yield of the target compound. This guide provides a comprehensive troubleshooting framework, detailed protocols, and mechanistic insights to empower researchers to achieve selective mono-N-alkylation of primary amines on thiazole scaffolds.

Section 1: Understanding the Nucleophilic Character of 2-Aminothiazoles

To control the alkylation, one must first understand the electronic landscape of the 2-aminothiazole ring. The exocyclic primary amino group is in direct conjugation with the endocyclic nitrogen, which reduces its electron density and, consequently, its nucleophilicity compared to a typical primary amine.[5] This is due to the delocalization of the nitrogen's lone pair into the heterocyclic ring, as depicted by its resonance structures.

Despite this, direct alkylation on the exocyclic amine is the most common pathway. However, the endocyclic (ring) nitrogen can also be alkylated, particularly with highly reactive alkylating agents, leading to the formation of thiazolium salts.[6][7]

Caption: Tautomeric and resonance forms of 2-aminothiazole.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the N-alkylation of 2-aminothiazoles in a direct, question-and-answer format.

Q1: I am observing significant amounts of the di-alkylated product. What are the primary factors controlling selectivity and how can I favor mono-alkylation?

A1: This is the most common problem and arises because the mono-alkylated secondary amine can be as reactive, or even more reactive, than the starting primary amine.[3] Selectivity is a kinetic game. Your goal is to make the first alkylation significantly faster than the second.

Core Causality: The formation of a di-alkylated product is driven by the nucleophilicity of the intermediate secondary amine and the reactivity of the alkylating agent.

Solutions:

  • Stoichiometric Control: The simplest approach is to limit the amount of the alkylating agent. Start with 1.0 to 1.1 equivalents of the alkylating agent relative to the aminothiazole. While this may result in incomplete conversion of the starting material, it will suppress the formation of the di-alkylated product. The unreacted starting material can often be separated chromatographically.

  • Alkylating Agent Reactivity: Switch to a less reactive alkylating agent. For example, if you are using a highly reactive agent like methyl iodide or methyl triflate, consider changing to methyl bromide or dimethyl sulfate under milder conditions.[8] Highly reactive agents often have low selectivity.

  • Steric Hindrance:

    • On the Alkylating Agent: Employ a bulkier alkylating agent. The steric bulk will disfavor the second alkylation on the already substituted nitrogen. For example, using isopropyl bromide instead of ethyl bromide will significantly enhance mono-alkylation selectivity.

    • On the Thiazole: If your scaffold allows, a substituent near the amino group can provide steric shielding to prevent the second addition.

  • Base Selection: Use a non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA or Hünig's base). Such bases can deprotonate the primary amine to enhance its nucleophilicity for the first alkylation but are too bulky to facilitate the second alkylation effectively. Avoid using strong, unhindered bases like sodium hydride (NaH) in excess, as this can generate a high concentration of the highly reactive amine anion, leading to over-alkylation.

  • Lower Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Lower temperatures increase the selectivity of most reactions by favoring the pathway with the lower activation energy, which is typically the first alkylation.

G start Over-alkylation Observed? eq_control Adjust Stoichiometry: Use 1.0-1.1 eq. Alkylating Agent start->eq_control Yes temp_control Lower Reaction Temperature eq_control->temp_control Still an issue end_success Selective Mono-alkylation Achieved eq_control->end_success Resolved steric_control Increase Steric Hindrance: - Use bulkier alkylating agent - Use hindered base (DIPEA) temp_control->steric_control Still an issue temp_control->end_success Resolved reductive_amination Alternative Method: Switch to Reductive Amination steric_control->reductive_amination Still an issue steric_control->end_success Resolved protecting_group Ultimate Control: Use Protecting Group Strategy reductive_amination->protecting_group Still an issue reductive_amination->end_success Resolved protecting_group->end_success Resolved end_fail Selectivity Still Poor

Caption: Troubleshooting decision tree for over-alkylation.

Q2: Are there alternative methods to direct alkylation with alkyl halides that offer better control?

A2: Absolutely. When direct alkylation proves difficult to control, switching to a different synthetic strategy is often the best path forward.

Core Causality: Alternative methods can avoid the generation of a highly reactive secondary amine intermediate in the presence of an alkylating agent.

Solutions:

  • Reductive Amination: This is one of the most reliable methods for achieving mono-N-alkylation.[1][9] The 2-aminothiazole is first reacted with an aldehyde or ketone to form an imine intermediate. This imine is then reduced in situ with a mild reducing agent like sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB). Since the imine formation is reversible and the reducing agent is selective for the imine, over-alkylation is not possible. This method is detailed in Protocol 1 .

  • Buchwald-Hartwig Amination: For N-arylation, the Buchwald-Hartwig cross-coupling reaction is a powerful tool that offers excellent control for mono-arylation.[1][10] This palladium-catalyzed reaction couples the aminothiazole with an aryl halide or triflate.

  • "Borrowing Hydrogen" Catalysis: This greener approach uses an alcohol as the alkylating agent.[11][12][13] A transition-metal catalyst temporarily "borrows" hydrogen from the alcohol to form an aldehyde in situ, which then undergoes reductive amination with the amine. The catalyst then returns the hydrogen to reduce the resulting imine. This method avoids the use of alkyl halides and produces only water as a byproduct.[11]

Q3: When should I consider using a protecting group strategy, and which one is most suitable?

A3: A protecting group strategy is the most robust, albeit longer, route when maximum selectivity is required, especially with precious substrates or during a multi-step synthesis.[14][15]

Core Causality: Protecting the primary amine with a group that can be easily removed later allows for a single, controlled alkylation on the protected nitrogen, followed by deprotection.

Solutions:

  • Boc Protection: The tert-butoxycarbonyl (Boc) group is a very common choice for protecting amines.[16] The primary amine is first converted to a Boc-carbamate. The resulting N-H is much less acidic and the nitrogen is non-nucleophilic. The Boc-protected amine can then be alkylated under basic conditions (e.g., using NaH) to give the N-alkylated, N-Boc protected intermediate. The Boc group is then easily removed with a strong acid like trifluoroacetic acid (TFA). This is detailed in Protocol 2 .

  • Cbz Protection: The benzyloxycarbonyl (Cbz) group is another useful protecting group. It is stable to a wide range of conditions but can be cleanly removed by catalytic hydrogenation (e.g., H₂, Pd/C), which is a very mild deprotection method.

Protecting GroupIntroduction ReagentDeprotection ConditionsKey Advantages
Boc Di-tert-butyl dicarbonate (Boc)₂OAcidic (e.g., TFA, HCl in dioxane)Stable to base and hydrogenation; common.
Cbz Benzyl chloroformateCatalytic Hydrogenation (H₂, Pd/C)Orthogonal to acid/base labile groups.
Fmoc Fmoc-Cl or Fmoc-OSuBasic (e.g., Piperidine in DMF)Very mild deprotection; orthogonal to Boc/Cbz.
Section 3: Detailed Experimental Protocols
Protocol 1: Selective Mono-N-Alkylation via Reductive Amination

Objective: To synthesize a mono-N-alkylated 2-aminothiazole with high selectivity, avoiding over-alkylation.

Methodology:

  • Reaction Setup: To a round-bottom flask, add the 2-aminothiazole (1.0 mmol, 1.0 equiv.) and the corresponding aldehyde (1.1 mmol, 1.1 equiv.).

  • Solvent Addition: Add an anhydrous alcohol solvent, such as methanol or ethanol (10 mL).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours. Monitor the formation of the imine by Thin Layer Chromatography (TLC) or LC-MS.

  • Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 mmol, 1.5 equiv.) portion-wise over 10 minutes. It is critical to maintain the temperature below 5 °C during the addition to control the reaction rate.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until the imine is fully consumed as indicated by TLC.

  • Work-up: Quench the reaction by slowly adding water (10 mL). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Controlled Mono-N-Alkylation via a Boc-Protection Strategy

Objective: To achieve selective mono-alkylation on a primary aminothiazole using a protection/deprotection sequence.

Methodology:

Step A: Boc-Protection

  • Dissolve the 2-aminothiazole (1.0 mmol, 1.0 equiv.) in a suitable solvent like dichloromethane (DCM) or tetrahydrofuran (THF) (10 mL).

  • Add triethylamine (1.5 equiv.) followed by di-tert-butyl dicarbonate ((Boc)₂O) (1.1 equiv.).

  • Stir at room temperature for 4-12 hours until TLC analysis shows complete consumption of the starting material.

  • Concentrate the reaction mixture and purify by column chromatography to isolate the Boc-protected aminothiazole.

Step B: N-Alkylation

  • Dissolve the Boc-protected amine (1.0 mmol, 1.0 equiv.) in anhydrous DMF or THF (10 mL) and cool to 0 °C.

  • Carefully add sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equiv.) portion-wise. Allow the mixture to stir for 30 minutes at 0 °C.

  • Add the alkyl halide (1.1 equiv.) dropwise and allow the reaction to warm to room temperature. Stir until the reaction is complete by TLC (typically 2-12 hours).

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Step C: Boc-Deprotection

  • Dissolve the N-alkylated, N-Boc protected intermediate (1.0 mmol, 1.0 equiv.) in DCM (5 mL).

  • Add trifluoroacetic acid (TFA) (5-10 equiv.) and stir at room temperature for 1-2 hours.

  • Monitor the deprotection by TLC. Once complete, concentrate the mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate (NaHCO₃) solution to neutralize the excess acid. Dry the organic layer over Na₂SO₄, concentrate, and purify as needed to yield the final mono-alkylated product.[16]

References
  • ResearchGate. (n.d.). Ranking 2-aminothiazoles on the nucleophilicity scale. Retrieved February 27, 2026, from [Link]

  • ResearchGate. (n.d.). Assessing the Nitrogen and Carbon Nucleophilicities of 2-Aminothiazoles through Coupling with Superelectrophilic 4,6-Dinitrobenzofuroxan. Retrieved February 27, 2026, from [Link]

  • Gomez, L., et al. (2019). Cycloadditions of 4-Alkenyl-2-aminothiazoles with Nitroalkenes in the Formal Synthesis of Pramipexole: An Experimental and Computational Study. PMC. Retrieved February 27, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved February 27, 2026, from [Link]

  • Li, F., Shan, H., Kang, Q., & Chen, L. (2011). Regioselective N-alkylation of 2-aminobenzothiazoles with benzylic alcohols. Chemical Communications. Retrieved February 27, 2026, from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole. Retrieved February 27, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved February 27, 2026, from [Link]

  • Hunig's base a facile and green alternative for C-N bond formation reactions. (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

  • Chemistry LibreTexts. (2021). 23.13: Protection of Amino Groups in Synthesis. Retrieved February 27, 2026, from [Link]

  • Chemistry of the thiazoles. (n.d.). ePrints@NCL. Retrieved February 27, 2026, from [Link]

  • Dodson, R. M., & King, L. C. (1945). Alkylation of 2-Aminothiazoles. ACS Publications. Retrieved February 27, 2026, from [Link]

  • Rege, P. D., et al. (2014). Comprehensive Synthesis of Amino Acid-Derived Thiazole Peptidomimetic Analogues to Understand Enigmatic Drug/Substrate-Binding Site of P-glycoprotein. PMC. Retrieved February 27, 2026, from [Link]

  • Khalifa, M. E. (2018). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. Retrieved February 27, 2026, from [Link]

  • Shestakova, T., et al. (2023). 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. MDPI. Retrieved February 27, 2026, from [Link]

  • Li, Y., et al. (2023). Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. MDPI. Retrieved February 27, 2026, from [Link]

  • Chini, M. G., et al. (2022). N-Acylated and N-Alkylated 2-Aminobenzothiazoles Are Novel Agents That Suppress the Generation of Prostaglandin E2. PMC. Retrieved February 27, 2026, from [Link]

  • Kim, S., & Chang, S. (2015). Transition-metal-catalyzed C-N bond forming reactions using organic azides as the nitrogen source: a journey for the mild and versatile C-H amination. PubMed. Retrieved February 27, 2026, from [Link]

  • ResearchGate. (n.d.). Different methods of C-N bond formation. Retrieved February 27, 2026, from [Link]

  • Lundgren, R. J., & Stradiotto, M. (2012). Palladium-Catalyzed N-Arylation of 2-Aminothiazoles. PMC. Retrieved February 27, 2026, from [Link]

  • Ashenhurst, J. (2018). Nucleophilicity Trends of Amines. Master Organic Chemistry. Retrieved February 27, 2026, from [Link]

  • Kamali, M. (2016). Synthesis of some new 5- substituted of. Journal of Chemical and Pharmaceutical Research. Retrieved February 27, 2026, from [Link]

  • ResearchGate. (n.d.). Synthesis of N-alkylated 2-aminobenzothiazoles and thiazoles via reductive amination. Retrieved February 27, 2026, from [Link]

  • Shestakova, T., et al. (2023). 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. PMC. Retrieved February 27, 2026, from [Link]

  • ResearchGate. (2016). N-alkylation of aminothiazole ring in ceftazime?. Retrieved February 27, 2026, from [Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). ResearchGate. Retrieved February 27, 2026, from [Link]

  • El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. PMC. Retrieved February 27, 2026, from [Link]

  • El-Sayed, N. N. E., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. MDPI. Retrieved February 27, 2026, from [Link]

  • Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). MDPI. Retrieved February 27, 2026, from [Link]

  • Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Retrieved February 27, 2026, from [Link]

  • Inorganic Iodide Catalyzed Alkylation of Amines with Primary Alcohols. (2023). ChemRxiv. Retrieved February 27, 2026, from [Link]

  • Hanson, J., et al. (2017). Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2: unexpected formation of cyclic ureas and urethanes by reaction with CO2. Beilstein Journals. Retrieved February 27, 2026, from [Link]

  • Harnessing thiazole chemistry for antifungal strategies through an experimental and computational chemistry approach: anti-biofilm, molecular docking, dynamics, and DFT analysis. (2023). PMC. Retrieved February 27, 2026, from [Link]

  • Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. (n.d.). University of South Florida. Retrieved February 27, 2026, from [Link]

  • Wikipedia. (n.d.). Amine alkylation. Retrieved February 27, 2026, from [Link]

  • Preparations, Reactions and Biological Activities of 1,3,4-Thiadiazole Derivatives: Reviewing Study. (2021). ResearchGate. Retrieved February 27, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing Hantzsch Thiazole Synthesis for Diamine Derivatives

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the Hantzsch thiazole synthesis. This guide is specifically designed for researchers, scientists, and drug development profess...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Hantzsch thiazole synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals working with diamine derivatives. The presence of a second amine functionality introduces unique challenges, primarily concerning selectivity and the potential for side-product formation. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you navigate these complexities and optimize your reaction yields.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind each recommended solution.

Issue 1: Low or No Product Yield

Question: My reaction has a very low yield, or I'm not seeing any product formation. What are the most critical factors to investigate?

Answer: Low or nonexistent yield in a Hantzsch synthesis involving diamine derivatives typically points to suboptimal reaction conditions or issues with reagent stability and stoichiometry. A systematic approach is crucial for diagnosis.[1]

  • Reaction Temperature and Time: The Hantzsch synthesis is a condensation reaction that often requires an initial energy input to overcome its activation energy.[1] If you are running the reaction at room temperature and seeing poor results, increasing the temperature is the first logical step. Refluxing in a suitable solvent like ethanol is a standard condition.[2] Conversely, excessively high temperatures or prolonged reaction times can lead to the degradation of starting materials or the desired product. Monitor the reaction's progress via Thin Layer Chromatography (TLC) to determine the optimal time.

  • Stoichiometry and Reagent Purity:

    • Stoichiometry: When working with a diamine-derived thioamide, the primary challenge is preventing the formation of bis-thiazole products where both amine groups have reacted. While protecting one amine group is the most robust strategy, you can influence the outcome with stoichiometry. Using a slight excess of the diamine derivative relative to the α-haloketone can sometimes favor the mono-substituted product, but this must be empirically tested.

    • Purity: Ensure the purity of your α-haloketone and the diamine-derived thioamide. α-haloketones are lachrymatory and can be unstable; it is often best to use them freshly prepared or purchased from a reliable source.[3] Impurities in either starting material can lead to a cascade of side reactions.[1]

  • Alternative Energy Sources: If conventional heating fails to provide satisfactory yields, consider alternative energy sources.

    • Microwave Irradiation: This is a highly effective method for dramatically reducing reaction times (from hours to minutes) and often significantly increasing yields.[4][5] The rapid, uniform heating provided by microwaves can drive difficult reactions to completion while minimizing thermal degradation.[6]

    • Ultrasonic Irradiation: Sonication is another green chemistry approach that can enhance reaction rates and yields by promoting efficient mixing and mass transfer through acoustic cavitation.[7][8]

Issue 2: Formation of Multiple Products & Side Reactions

Question: My TLC analysis shows multiple spots, indicating a mixture of products. What are the likely side products when using a diamine derivative, and how can I improve selectivity?

Answer: The formation of multiple products is the most common challenge when using bifunctional reagents like diamines.

  • Primary Side Products:

    • Bis-Thiazole Adduct: This is the most predictable side product, where an α-haloketone has reacted with both nucleophilic centers of your diamine derivative. This is especially prevalent if the stoichiometry is not carefully controlled or if the reaction is run for an extended period.

    • Isomeric Impurities: Under acidic conditions, the Hantzsch synthesis can yield 2-imino-2,3-dihydrothiazoles as isomeric byproducts alongside the desired 2-aminothiazole.[9][10] This occurs due to a change in the regioselectivity of the cyclization step.

  • Strategies for Enhancing Selectivity:

    • Use of a Protecting Group: The most reliable method to ensure mono-functionalization is to protect one of the amine groups of the diamine before converting the other to a thioamide (or its precursor). Standard amine protecting groups like Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) are effective. The protecting group can be removed post-synthesis.

    • pH Control: To minimize the formation of 2-imino isomers, maintain neutral or slightly basic reaction conditions.[10] While the reaction can proceed under acidic conditions, it favors the unwanted isomer. The final workup with a weak base like sodium carbonate also helps ensure the product is isolated in its neutral form.[11]

    • Careful Stoichiometry: As mentioned, precisely controlling the molar ratios of your reactants is key. Start with a 1:1 or a slight excess of the diamine derivative to the α-haloketone.

Issue 3: Difficulty in Product Isolation and Purification

Question: I'm struggling to isolate and purify my final thiazole product. It appears to be highly soluble in the workup solvents or difficult to separate from impurities.

Answer: The introduction of a free amine group from the diamine can significantly increase the polarity and solubility of the final product, complicating isolation.

  • Workup and Isolation:

    • Precipitation: The standard workup involves pouring the cooled reaction mixture into a dilute aqueous solution of a weak base, such as 5% sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃).[10][11] This neutralizes the hydrohalide salt of the thiazole (initially formed in the reaction), causing the free base to precipitate out of the aqueous solution.[1][12] If your product is too polar to precipitate, this method may not be effective.

    • Extraction: If precipitation fails, you will need to perform a liquid-liquid extraction. Remove the organic solvent from your reaction mixture under reduced pressure, re-dissolve the residue in a suitable organic solvent like ethyl acetate, and wash with water and brine. However, highly polar products may remain in the aqueous layer. In such cases, back-extraction of the aqueous layer with a more polar solvent like n-butanol may be necessary.

  • Purification:

    • Recrystallization: If a crude solid is obtained, recrystallization from a suitable solvent system (e.g., ethanol/water, acetone/hexanes) is the preferred method for purification.

    • Column Chromatography: For stubborn mixtures or oily products, column chromatography is required. Given the basic nature of the free amine, standard silica gel can sometimes cause product streaking or degradation.[13] It is often advisable to use silica gel that has been neutralized with ~1% triethylamine in the eluent system. For extremely polar compounds, reverse-phase chromatography may be a more effective alternative.[13]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Hantzsch thiazole synthesis? The reaction proceeds via a multi-step pathway. It begins with a nucleophilic attack (Sₙ2 reaction) from the sulfur atom of the thioamide onto the α-carbon of the haloketone.[11][14] This is followed by an intramolecular cyclization where the nitrogen atom attacks the carbonyl carbon, and a subsequent dehydration step leads to the formation of the stable, aromatic thiazole ring.[12]

Q2: What are the most common solvents for this synthesis? Alcohols such as ethanol and methanol are the most commonly used solvents as they effectively dissolve the starting materials and are suitable for heating under reflux.[4][11] Dioxane and dimethylformamide (DMF) have also been reported, particularly for less reactive substrates.[2][15]

Q3: Can the Hantzsch synthesis be performed under "green" conditions? Yes, significant advancements have been made to render this synthesis more environmentally friendly. These include one-pot, multi-component reactions, the use of recyclable catalysts (e.g., silica-supported tungstosilicic acid), solvent-free conditions, and the use of energy-efficient techniques like microwave and ultrasonic irradiation.[7][10][16]

Q4: What is the purpose of adding a base like sodium carbonate during the workup? The Hantzsch synthesis generates a hydrohalide acid (like HBr or HCl) as a byproduct. This acid protonates the basic nitrogen atoms of the newly formed thiazole ring, creating a salt.[12] This salt is often soluble in the reaction medium. Adding a weak base, such as Na₂CO₃, neutralizes this salt, deprotonating the thiazole and causing the neutral, often less soluble, product to precipitate, which simplifies its isolation.[1][11]

Visualizations & Diagrams
Hantzsch Thiazole Synthesis Mechanism

Hantzsch_Mechanism Hantzsch Thiazole Synthesis Mechanism cluster_reactants Reactants cluster_process Reaction Pathway cluster_product Product alpha_haloketone α-Haloketone sn2 Sₙ2 Attack (S on α-Carbon) alpha_haloketone->sn2 thioamide Thioamide thioamide->sn2 intermediate Thioimino Ether Intermediate sn2->intermediate Forms C-S bond cyclization Intramolecular Cyclization (N on C=O) intermediate->cyclization hydroxythiazoline Hydroxythiazoline Intermediate cyclization->hydroxythiazoline Forms C-N bond dehydration Dehydration (-H₂O) hydroxythiazoline->dehydration thiazole Thiazole Derivative dehydration->thiazole Aromatization Workflow Experimental Workflow for Diamine-Thiazole Synthesis start Start: Combine Reactants (α-Haloketone + Diamine-Thioamide) reaction Reaction Step (Conventional Heat or Microwave) start->reaction monitoring Monitor Progress (TLC) reaction->monitoring workup Workup: Cool & Pour into aq. Na₂CO₃ monitoring->workup Reaction Complete isolation Isolation workup->isolation filtration Filtration (if precipitate forms) isolation->filtration extraction Extraction (if no precipitate) isolation->extraction purification Purification filtration->purification extraction->purification recrystallization Recrystallization purification->recrystallization chromatography Column Chromatography (Normal or Reverse Phase) purification->chromatography analysis Characterization (NMR, MS, etc.) recrystallization->analysis chromatography->analysis

Caption: General workflow for synthesis and purification.

Troubleshooting Decision Tree

Troubleshooting Troubleshooting Tree for Low Yield start Problem: Low Yield check_sm Starting Material (SM) Present on TLC? start->check_sm sm_yes Yes check_sm->sm_yes Yes sm_no No (Complex Mixture) check_sm->sm_no No check_products Multiple Products Present on TLC? products_yes Yes check_products->products_yes Yes products_no No (Baseline Material) check_products->products_no No solution_sm Incomplete Reaction: 1. Increase Temperature 2. Increase Reaction Time 3. Use Microwave/Ultrasound sm_yes->solution_sm sm_no->check_products solution_products Side Reactions: 1. Use Protecting Group 2. Check Stoichiometry 3. Control pH (Neutral) products_yes->solution_products solution_degradation Degradation: 1. Lower Temperature 2. Reduce Reaction Time 3. Check Reagent Purity products_no->solution_degradation

Caption: Troubleshooting decision tree for low yield issues.

Data Presentation

Table 1: Effect of Reaction Conditions on Yield (Illustrative) This table summarizes results for a model microwave-assisted Hantzsch reaction to illustrate the impact of optimizing conditions.

[4][5]| Entry | Solvent | Temperature (°C) | Time (min) | Yield (%) | | :---- | :------ | :--------------- | :--------- | :-------- | | 1 | Ethanol | 80 | 30 | 75% | | 2 | Methanol| 80 | 30 | 82% | | 3 | Methanol| 90 | 30 | 95% | | 4 | Methanol| 100 | 30 | 91% | | 5 | DMF | 90 | 30 | 65% |

Data adapted from syntheses of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines. Actual results will vary based on specific substrates.

Experimental Protocols
Protocol 1: General Procedure for Conventional Synthesis

This protocol is a general guideline and may require optimization for specific substrates.

[2][10][11]1. Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine the α-haloketone (1.0 mmol) and the diamine-derived thioamide (1.1 mmol). 2. Solvent Addition: Add a suitable solvent, such as absolute ethanol (5-10 mL). 3. Heating: Heat the reaction mixture to reflux (approximately 78-80°C for ethanol) with vigorous stirring. 4. Monitoring: Monitor the reaction progress by TLC (e.g., using a 50:50 ethyl acetate/hexane mobile phase) until the starting material spot has been consumed (typically 2-8 hours). 5[11]. Workup:

  • Allow the reaction mixture to cool to room temperature.
  • Slowly pour the mixture into a beaker containing a stirred solution of 5% aqueous sodium carbonate (Na₂CO₃) (approx. 20-40 mL).
  • Stir the resulting suspension for 15-30 minutes.
  • Isolation:
  • Collect the precipitated solid by vacuum filtration through a Büchner funnel.
  • Wash the filter cake thoroughly with cold water to remove any inorganic salts.
  • Allow the solid to air-dry or dry in a vacuum oven at a low temperature (<50°C).
  • Purification: If necessary, purify the crude product by recrystallization or column chromatography as described in the troubleshooting section.
Protocol 2: General Procedure for Microwave-Assisted Synthesis

This protocol requires a dedicated microwave reactor.

[4][17]1. Reaction Setup: In a specialized microwave reaction vessel equipped with a magnetic stir bar, combine the α-haloketone (1.0 mmol) and the diamine-derived thioamide (1.1 mmol). 2. Solvent Addition: Add a microwave-safe solvent, such as methanol or ethanol (3-5 mL). 3. Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 90-120°C) for a specified time (e.g., 15-30 minutes). 4. Workup and Isolation: After the reaction is complete and the vessel has cooled to a safe temperature, perform the workup and isolation steps as described in Protocol 1. The significantly shorter reaction time is the primary advantage of this method.

References
  • Hantzsch Thiazole Synthesis. (n.d.). Chem Help Asap. Retrieved from [Link]

  • Hantzsch Thiazole Synthesis. (n.d.). SynArchive. Retrieved from [Link]

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). Journal of Applied Chemistry.
  • Bouherrou, H., Saidoun, A., Abderrahmani, A., Abdellaziz, L., Rachedi, Y., Dumas, F., & Demenceau, A. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2973. Available from: [Link]

  • Mavrova, A. T., Wesselinova, D., Tsenov, Y. A., & Lubenov, L. A. (2011). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2 amine derivatives. Molecules, 16(10), 8696-8708. Available from: [Link]

  • synthesis of thiazoles. (2019, January 19). YouTube. Retrieved from [Link]

  • Pathak, M., et al. (2023).
  • Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available from: [Link]

  • Thiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Recent Development in the Synthesis of Thiazoles. (2022). Bentham Science Publishers.
  • Technical Support Center: Thiazole Synthesis Optimiz
  • Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents. (n.d.).
  • A Simple and Efficient Method for the Synthesis of 2-Aminothiazoles Under Mild Conditions. (2025). Journal of Organic Chemistry.
  • Al-Balas, Q., Hassan, M., Al-Shar'i, N. A., & Al-Tel, T. H. (2016). Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. Molecules, 21(5), 623. Available from: [Link]

  • ChemInform Abstract: Microwave-Assisted Hantzsch Thiazole Synthesis of N-Phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the Reaction of 2-Chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and Thioureas. (2011). ResearchGate. Available from: [Link]

  • SiW.SiO2 catalyzed synthesis of new Hantzsch thiazole derivatives 4a–4j. (n.d.).
  • Synthesis of some new 5- substituted of. (n.d.). JOCPR.
  • Comparative review on homogeneous and heterogeneous catalyzed synthesis of 1,3-thiazole. (2024). Taylor & Francis.
  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). Molecules.
  • Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. (2021). Beilstein Journals.
  • Development Of A One Pot Synthetic Route To 2 Amino Thiazoles Employing Gcm Catalyst. (n.d.). Journal of Applied Bioanalysis.
  • Hantzsch thiazole synthesis - laboratory experiment. (2020, November 5). YouTube. Retrieved from [Link]

  • New methods for the rapid synthesis of thiazoles. (2023). University of Sussex - Figshare.
  • Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review. (2025). Asian Journal of Research in Chemistry.
  • Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. (2017). RSC Publishing.
  • Process for preparing thiazole derivatives. (2017).
  • THIAZOLE CORES AS ORGANIC FLUOROPHORE UNITS: SYNTHESIS AND FLUORESCENCE. (n.d.). Ural Federal University.
  • Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Vers
  • Mechanism of Hantzsch Thiazole Synthesis. (n.d.).
  • Hantzsch Thiazole Synthesis 2010. (n.d.). Scribd.

Sources

Troubleshooting

Troubleshooting cyclization failures in 4-substituted 2-aminothiazoles

Technical Support Center: 4-Substituted 2-Aminothiazole Synthesis Topic: Troubleshooting Cyclization Failures in Hantzsch Thiazole Synthesis Ticket ID: HANTZSCH-004-SUB Support Tier: Level 3 (Senior Application Scientist...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 4-Substituted 2-Aminothiazole Synthesis

Topic: Troubleshooting Cyclization Failures in Hantzsch Thiazole Synthesis Ticket ID: HANTZSCH-004-SUB Support Tier: Level 3 (Senior Application Scientist) Status: Open

Executive Summary & Diagnostic Workflow

User Problem: You are attempting to synthesize a 4-substituted 2-aminothiazole via the condensation of an


-haloketone and thiourea (Hantzsch Synthesis), but are encountering low yields, "black tar" formation, or stalled intermediates.

Scientist’s Note: The Hantzsch synthesis is deceptively simple. While textbook mechanisms show a straightforward


 attack followed by condensation, the reality involves labile reagents and a dehydration step that often stalls. The guide below moves beyond the standard procedure to address the hidden failure modes.
Visual Troubleshooting Matrix

Use this decision tree to diagnose your specific failure mode before proceeding to the modules.

TroubleshootingTree Start Start: Analyze Reaction Mixture Appearance What is the physical appearance? Start->Appearance BlackTar Black/Dark Tar formed within 15 mins Appearance->BlackTar Dark/Viscous ClearSol Clear/Yellow Solution (No precipitate) Appearance->ClearSol No Solids WhitePpt White Precipitate formed Appearance->WhitePpt Precipitate LCMS_Tar LCMS: Complex mixture/ Polymerization BlackTar->LCMS_Tar LCMS_Clear LCMS: Mass = Product + 18 (M+18) ClearSol->LCMS_Clear LCMS_Ppt LCMS: Correct Mass (M+H) WhitePpt->LCMS_Ppt Diagnosis_Tar Diagnosis: Haloketone Decomposition (See Module 1) LCMS_Tar->Diagnosis_Tar Diagnosis_Inter Diagnosis: Stalled Dehydration (Hydroxy-intermediate) (See Module 2) LCMS_Clear->Diagnosis_Inter Diagnosis_Salt Diagnosis: Product Trapped as Salt (See Module 3) LCMS_Ppt->Diagnosis_Salt

Figure 1: Diagnostic logic flow for identifying failure modes in Hantzsch thiazole synthesis.

Module 1: Reactant Quality (The "Black Tar" Phenomenon)

Symptom: The reaction mixture turns black and viscous almost immediately upon heating or adding the base. Root Cause: Decomposition of the


-haloketone.

-Haloketones (e.g., phenacyl bromide) are potent lachrymators and highly unstable. They degrade into acid halides and polymerized tars upon exposure to light or moisture. Using a degraded reagent is the #1 cause of failure.

The "Garbage In" Check:

  • Visual: If your

    
    -haloketone is pink, purple, or dark brown, it has degraded. It should be white or pale yellow.
    
  • Smell: A sharp, acrid smell indicates acid halide formation (degradation).

Protocol Fix: The One-Pot Iodine Method Instead of isolating the unstable haloketone, generate it in situ from the stable ketone using iodine. This minimizes side reactions.

Step-by-Step Protocol:

  • Reagents: Ketone (1.0 equiv), Thiourea (2.0 equiv), Iodine (1.1 equiv).

  • Solvent: Ethanol or Methanol (0.5 M concentration).

  • Procedure:

    • Dissolve the ketone and thiourea in the alcohol.

    • Add molecular iodine (

      
      ) in one portion.
      
    • Heat to reflux for 4–12 hours.

    • Mechanism:[1][2][3][4][5][6] Iodine halogenates the

      
      -position of the ketone, which is immediately trapped by thiourea.
      
  • Workup: Cool, add saturated

    
     (to quench excess iodine), then neutralize with 
    
    
    
    .

Expert Insight: This method avoids the "lachrymator" safety hazard and ensures the electrophile is fresh [1].

Module 2: Reaction Kinetics (The Stalled Intermediate)

Symptom: LCMS shows a peak with mass


. The reaction seems "stuck."
Root Cause:  Failure of the dehydration step.

The Hantzsch synthesis is not a single step.[7][8][9] It proceeds via an


-alkylation (fast) followed by cyclization and dehydration (slow). If the dehydration is sterically hindered or the solvent is too "wet," the reaction stalls at the hydroxy-dihydrothiazole  intermediate.

Mechanism Reactants Haloketone + Thiourea Intermediate1 S-Alkylated Intermediate Reactants->Intermediate1 SN2 (Fast) Intermediate2 Hydroxy-dihydrothiazole (Mass = M+18) Intermediate1->Intermediate2 Cyclization Product 2-Aminothiazole (Aromatic) Intermediate2->Product Dehydration (-H2O) OFTEN STALLS HERE

Figure 2: Mechanistic pathway showing the critical dehydration bottleneck.

Troubleshooting the Stalled Reaction:

ParameterStandard ConditionOptimization for Stalled Reactions
Solvent Ethanol (Reflux,

C)
DMF or DMAc (

C)
. Higher heat drives dehydration.
Water No controlAdd Molecular Sieves (3Å) . Removes water byproduct, shifting equilibrium.
Acid NoneCat. p-TsOH . Acid catalysis promotes protonation of the -OH group, facilitating elimination.

Q: Why not just heat it longer? A: Prolonged heating of the hydroxy-intermediate without driving dehydration often leads to retro-aldol type decomposition. You must force the water removal chemically or thermally [2].

Module 3: Work-up & Isolation (The "Disappearing Product")

Symptom: The reaction looked good on TLC, but after workup, the yield is <10%. Root Cause: Incorrect pH management (Salt vs. Free Base).

2-Aminothiazoles are basic (


 of ring N 

5.3). The reaction produces

or

as a byproduct. Therefore, the product exists as the Hydrobromide Salt in the reaction mixture.[5]
  • The Trap: The HBr salt is water-soluble. If you wash with water without neutralizing, you wash your product down the drain.

  • The Confusion: The HBr salt is often a crystalline solid, while the free base might be an oil or amorphous solid.

Correct Isolation Protocol:

  • Evaporation: Remove the organic solvent (EtOH) first. Do not pour directly into water yet.

  • Resuspension: Suspend the residue in minimal water.

  • Neutralization (Critical):

    • Slowly add saturated

      
       or 
      
      
      
      until pH
      
      
      9-10.
    • Observation: The solution will turn cloudy as the free base precipitates.

  • Extraction: Extract with EtOAc (Ethyl Acetate) or DCM (Dichloromethane).

    • Note: 2-aminothiazoles are polar. You may need to extract 3-4 times.

  • Purification: If the free base is oily, convert it back to a salt (e.g., HCl or fumarate) for crystallization, or use column chromatography (MeOH/DCM gradients) [3].

FAQs: Specific User Scenarios

Q1: Can I use microwave irradiation? A: Yes, and it is highly recommended. Microwave synthesis often reduces reaction times from hours to minutes (e.g., 10-20 min at


C in EtOH). The rapid heating profile helps bypass the decomposition pathways of the 

-haloketone [4].

Q2: My 4-substituent is an electron-withdrawing group (e.g.,


). The reaction is very slow. 
A:  Electron-withdrawing groups on the ketone destabilize the carbocation character required for the initial attack or the subsequent cyclization.
  • Fix: Switch to the King Reaction modification. Use the ketone, iodine, and thiourea in neat conditions or highly polar solvents like sulfolane to increase reactivity.

Q3: I see a "double mass" dimer in LCMS. A: This is likely the Disulfide Dimer . Thiourea can oxidize to formamidine disulfide under oxidative conditions (air/iodine).

  • Fix: Degas your solvents with nitrogen before starting. If using the Iodine method, ensure you use exactly stoichiometric amounts or quench promptly with thiosulfate.

References

  • Jiang, H., et al. (2022).[10] "A one-pot electrochemical synthesis of 2-aminothiazoles from active methylene ketones and thioureas mediated by NH4I." Beilstein Journal of Organic Chemistry. Link

  • Potts, K. T. (1977). "The Chemistry of Thiazoles and Thiazolidines." Comprehensive Heterocyclic Chemistry.
  • BenchChem. (2025).[11] "Troubleshooting low yields in Hantzsch thiazole synthesis." Link

  • Kabalka, G. W., & Mereddy, A. R. (2005). "Microwave-assisted synthesis of 2-aminothiazoles." Tetrahedron Letters.

Sources

Optimization

Removing regioisomeric impurities from methylthiazole amine products

Topic: Removal of Regioisomeric Impurities from Methylthiazole Amine Products Executive Summary Methylthiazole amines (specifically 2-amino-4-methylthiazole and its 5-methyl regioisomer) are critical scaffolds in kinase...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removal of Regioisomeric Impurities from Methylthiazole Amine Products

Executive Summary

Methylthiazole amines (specifically 2-amino-4-methylthiazole and its 5-methyl regioisomer) are critical scaffolds in kinase inhibitor development. A recurring bottleneck in their synthesis—typically via the Hantzsch reaction—is the co-formation of regioisomers (4-methyl vs. 5-methyl) and tautomeric impurities (2-imino-2,3-dihydrothiazoles).

These species possess nearly identical molecular weights and polarities (


LogP < 0.2), rendering standard silica flash chromatography ineffective. This guide provides a tiered troubleshooting protocol, moving from thermodynamic separation (crystallization) to kinetic separation (specialized chromatography).

Module 1: Diagnostic & Analytical (The "See" Phase)

User Query: I see a single spot on TLC, but my LC-MS shows a split peak, and the melting point is depressed. How do I confirm I have a regioisomer?

The Diagnostic Protocol

Standard C18 HPLC often fails to resolve the 4-methyl and 5-methyl isomers due to insufficient hydrophobic selectivity. You must rely on Proton NMR (


H-NMR)  for definitive identification.

Distinguishing Features:

  • 4-Methyl Isomer (Target): The proton at the C5 position is adjacent to the sulfur and nitrogen in the ring system but is sterically distinct. It typically appears as a singlet around

    
     6.0–6.3 ppm .
    
  • 5-Methyl Isomer (Impurity): The proton is at the C4 position. Due to the deshielding effect of the adjacent nitrogen, this singlet shifts downfield, typically

    
     6.8–7.2 ppm .
    
  • 2-Imino Impurity: Look for a broad exchangeable proton signal significantly downfield (

    
     > 8.0 ppm) or distinct alkylation patterns on the ring nitrogen if N-alkylation occurred.
    
Analytical Method Development Decision Tree

Use this logic flow to select the correct analytical column for resolving these isomers.

G Start Sample: Methylthiazole Amine Mixture StandardC18 Try Standard C18 Column (pH 3.0 Formic Acid) Start->StandardC18 Resolution Rs > 1.5? StandardC18->Resolution Success Proceed to QC Resolution->Success Yes Fail Co-elution or Shoulder Resolution->Fail No Selectivity Switch Mechanism Fail->Selectivity PFP Pentafluorophenyl (PFP) Column (Exploits pi-pi interactions) Selectivity->PFP Isomers are aromatic? PhenylHexyl Phenyl-Hexyl Column (Alternative pi-selectivity) Selectivity->PhenylHexyl Alternative HILIC HILIC (Bare Silica) (Separates by pKa/Basicity) Selectivity->HILIC Very polar amines

Figure 1: Analytical column selection for thiazole regioisomers. PFP columns are superior for structural isomers due to fluorine-ring interactions.

Module 2: Thermodynamic Purification (The "Crash" Phase)

User Query: Flash chromatography is not separating my 4-methyl and 5-methyl isomers. Is there a scalable non-chromatographic method?

Solution: Yes. Exploiting Lattice Energy Differences via salt formation is the most robust method for >10g scales. The 2-amino-4-methylthiazole hydrochloride salt typically packs more efficiently than the 5-methyl isomer, allowing for selective crystallization.

Protocol: Selective Hydrohalic Crystallization

Prerequisite: Crude purity >70%.

  • Dissolution: Dissolve the crude free base in absolute ethanol (5 mL per gram of substrate).

  • Acidification: Add 1.1 equivalents of HCl (4M in dioxane) or HBr (48% aq) dropwise at room temperature.

    • Why? HBr often yields denser, more crystalline salts for thiazoles than HCl.

  • Nucleation: Stir at room temperature for 30 minutes. If no precipitate forms, add diethyl ether until turbidity is observed.

  • Thermodynamic Aging: Heat the suspension to reflux until clear, then allow to cool slowly (over 4 hours) to 0°C.

    • Mechanism: Rapid cooling traps impurities. Slow cooling allows the thermodynamically stable crystal (usually the desired 4-Me isomer) to exclude the impurity.

  • Filtration: Filter the solid. Do not wash with fresh polar solvent ; wash with cold Et2O or hexanes to prevent redissolving the salt.

  • Liberation: Resuspend the salt in water and neutralize with saturated NaHCO

    
     to recover the purified free base.
    

Module 3: Chemical Scavenging (The "Trap" Phase)

User Query: I have a persistent impurity that won't crystallize out. It looks like the imine tautomer. How do I remove it?

Solution: Use the Bisulfite Adduct Method . This is a "forgotten" technique in modern chemistry that is highly effective for 2-aminothiazoles.

Mechanism

2-Aminothiazoles can form insoluble adducts with sulfur dioxide (bisulfites) under specific conditions, while many regioisomeric impurities (especially those lacking the specific basicity/nucleophilicity profile) do not.

Protocol: Bisulfite Trap
  • Preparation: Suspend the crude aminothiazole in water.

  • Addition: Add sodium metabisulfite (Na

    
    S
    
    
    
    O
    
    
    )
    (1.2 eq) to the suspension.
  • Heating: Heat the mixture to 70–80°C . An exothermic reaction may occur.[1]

  • Precipitation: Cool the mixture to <20°C. The aminothiazole-bisulfite adduct often precipitates as a solid, while impurities remain in the mother liquor.

  • Filtration & Wash: Filter the solid and wash with cold water.[2][3]

  • Regeneration: Treat the solid with dilute acid (HCl) or base (depending on stability) to release SO

    
     and regenerate the pure aminothiazole. Note: Perform in a fume hood due to SO
    
    
    
    off-gassing.

Module 4: Chromatographic Solutions (The "Scalpel" Phase)

User Query: I am working on a 50mg scale and just need to purify it quickly. Silica columns are trailing. What mobile phase should I use?

Solution: Standard silica interacts strongly with the basic amine of the thiazole, causing peak tailing. You must suppress this interaction or use a different stationary phase.

Recommended Systems
MethodStationary PhaseMobile PhaseAdditive (Critical)Why it works
Flash A Amine-Functionalized Silica (KP-NH) Hexane / Ethyl AcetateNone requiredThe stationary phase is already basic, preventing analyte binding to silanols.
Flash B Standard SilicaDCM / Methanol1% Triethylamine (TEA) or 1% NH

OH
The additive saturates silica active sites, allowing the thiazole to elute.
Prep HPLC Phenyl-Hexyl Water / Acetonitrile0.1% Formic Acid

-

interactions resolve the methyl-positional isomers better than C18.
Regioisomer Separation Workflow

Use this flowchart to determine the purification route based on your scale and impurity profile.

Purification Input Crude Reaction Mixture (Hantzsch Synthesis) ScaleCheck Scale > 5g? Input->ScaleCheck SmallScale Chromatography Route ScaleCheck->SmallScale No LargeScale Crystallization Route ScaleCheck->LargeScale Yes ColumnSelect Select Stationary Phase SmallScale->ColumnSelect SaltForm Form HX Salt (HCl or HBr in EtOH) LargeScale->SaltForm PrecipCheck Precipitate Forms? SaltForm->PrecipCheck Recryst Recrystallize (EtOH/Et2O) Thermodynamic Control PrecipCheck->Recryst Yes Bisulfite Bisulfite Scavenge (Na2S2O5 Method) PrecipCheck->Bisulfite No (Oily) KPNH Amine-Silica (KP-NH) Hex/EtOAc ColumnSelect->KPNH Standard C18 Prep-HPLC (Phenyl-Hexyl) Water/MeCN + Formic ColumnSelect->C18 Difficult Isomers

Figure 2: Strategic decision tree for purification based on scale and physicochemical properties.

Module 5: Prevention (Root Cause Analysis)

User Query: Why am I getting so much 5-methyl impurity? I followed the literature.

Analysis: The Hantzsch synthesis involves the condensation of an ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


-haloketone with thiourea.[4][5][6][7]
  • Cause 1 (Regio-control): If you are using an unsymmetrical ketone (e.g., 2-chloropentan-3-one), the direction of enolization determines the product. Acidic conditions often favor the thermodynamic enol, leading to one isomer, while basic conditions might favor the kinetic enol.

  • Cause 2 (Tautomerization): High temperatures in acidic media can favor the formation of the 2-imino-2,3-dihydrothiazole impurity (the "Hantzsch isomer") rather than the 2-aminothiazole.

Optimization Tip: Perform the reaction in ethanol at room temperature initially. If heating is required, keep it below 60°C. High heat promotes the rearrangement to the imine impurity [1].

References

  • Bramley, S. E., et al. (1987).[4][7] "The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity." Journal of the Chemical Society, Perkin Transactions 1, 639-643.[7] Link

  • Biotage. (2012). "Organic Amine Flash Purification Using A Novel Stationary Phase." Biotage Application Notes. Link

  • Sielc Technologies.[8] (2018).[8][9] "Separation of Thiazole Regioisomers on Newcrom R1 HPLC column." Application Note. Link

  • US Patent 2489038A. (1949). "Purification of 2-aminothiazole." Google Patents. Link

  • Goodnow, R. A., et al. (2001). "Stereochemical Control Factors in the Hantzsch Thiazole Synthesis." Organic Letters, 3(23), 3655-3658. Link

Sources

Reference Data & Comparative Studies

Validation

Distinguishing Isomers: A Guide to the NMR Spectroscopic Differentiation of 4-Aminomethylthiazole and 5-Aminomethylthiazole

This guide provides a definitive, experimentally-grounded methodology for distinguishing between these two critical isomers using Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond a simple recitation of...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a definitive, experimentally-grounded methodology for distinguishing between these two critical isomers using Nuclear Magnetic Resonance (NMR) spectroscopy. We will move beyond a simple recitation of chemical shifts to explore the causal relationships between molecular structure and spectral output, focusing on the power of two-dimensional correlation experiments.

The Core Challenge: Why Simple ¹H NMR is Insufficient

At first glance, one might assume that the one-dimensional ¹H NMR spectrum would be sufficient to distinguish between the 4- and 5-substituted isomers. Both molecules are expected to show a singlet for the aminomethyl (CH₂) protons, a broad singlet for the amine (NH₂) protons, and two signals corresponding to the thiazole ring protons.

However, the electronic influence of the sulfur and nitrogen heteroatoms creates a nuanced environment where the chemical shifts of the ring protons (H2, H4, or H5) can be very similar, often leading to ambiguity. While subtle differences in chemical shifts exist, they may not be pronounced enough for confident assignment, especially in complex matrices or when dealing with novel analogs. True validation requires a more robust, multi-dimensional approach that maps the covalent bonding framework of the molecule.

The Definitive Solution: 2D NMR Correlation Spectroscopy

The key to unambiguously differentiating these isomers lies in exploiting through-bond scalar couplings over two and three bonds using experiments like the Heteronuclear Multiple Bond Correlation (HMBC) experiment. This technique allows us to correlate the ¹H nuclei with ¹³C nuclei that are 2 or 3 bonds away, effectively building a map of the carbon skeleton.

Workflow for Isomer Differentiation

The following workflow provides a systematic approach to sample analysis and data interpretation for definitive isomer identification.

G cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_analysis Data Analysis & Assignment prep Dissolve sample (~5-10 mg) in deuterated solvent (e.g., DMSO-d₆, CDCl₃) acq_1H ¹H NMR prep->acq_1H acq_13C ¹³C{¹H} NMR acq_COSY ¹H-¹H COSY acq_HSQC ¹H-¹³C HSQC acq_HMBC ¹H-¹³C HMBC assign_1D Assign ¹H and ¹³C signals using HSQC and COSY acq_HMBC->assign_1D analyze_HMBC Analyze key HMBC correlations from CH₂ protons assign_1D->analyze_HMBC assign_isomer Confirm Isomer Identity analyze_HMBC->assign_isomer

Caption: Systematic workflow for NMR-based isomer identification.

Experimental Protocol

1. Sample Preparation:

  • Accurately weigh 5-10 mg of the aminomethylthiazole sample.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube.

  • Ensure the sample is fully dissolved; vortex or sonicate briefly if necessary.

2. NMR Data Acquisition:

  • Acquire standard ¹H and ¹³C{¹H} spectra to assess sample purity and identify all proton and carbon signals.

  • Acquire a 2D ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC) spectrum. This experiment is crucial for definitively linking each proton signal to its directly attached carbon.

  • Acquire a 2D ¹H-¹³C Heteronuclear Multiple Bond Correlation (HMBC) spectrum. This is the key experiment for differentiation. Optimize the experiment to detect correlations over a range of coupling constants (typically set for a J-coupling of 8 Hz).

Data Analysis: Identifying the Decisive Correlations

The power of this methodology lies in the analysis of the HMBC spectrum. The protons of the aminomethyl (CH₂) group serve as our primary diagnostic tool. By observing the long-range correlations from these protons to the carbons of the thiazole ring, we can definitively establish the point of attachment.

Expected NMR Data

The following table summarizes the expected, representative chemical shifts for the two isomers. Actual values may vary based on solvent and concentration.

Position 4-Aminomethylthiazole 5-Aminomethylthiazole
¹H Chemical Shifts (ppm)
H2~8.90~8.75
H5~7.20-
H4-~7.60
CH₂~3.90~4.00
¹³C Chemical Shifts (ppm)
C2~155~152
C4~150~125
C5~115~145
CH₂~40~35
Interpreting the Key HMBC Cross-Peaks

The critical distinction is made by observing which ring carbons show a correlation to the CH₂ protons.

Case 1: 4-Aminomethylthiazole

In this isomer, the aminomethyl group is attached to the C4 position. Therefore, its CH₂ protons will show 2-bond and 3-bond correlations to the C4, C5, and C2 carbons of the thiazole ring. The most unambiguous of these is the ³J correlation to C2 and the ²J correlation to C5.

Caption: Key HMBC correlations for 4-aminomethylthiazole.

Case 2: 5-Aminomethylthiazole

Conversely, when the aminomethyl group is at the C5 position, its CH₂ protons will exhibit correlations to C5, C4, and potentially the distant C2. The definitive correlations will be the ²J coupling to C4 and the ³J coupling to C2. The absence of a strong correlation to the most downfield carbon (C2) and the presence of a strong correlation to the other ring carbon (C4) is diagnostic.

Caption: Key HMBC correlations for 5-aminomethylthiazole.

Summary of Differentiating Correlations:

IsomerKey HMBC Correlation from CH₂ ProtonsDiagnostic Feature
4-Aminomethylthiazole Strong cross-peak to C5 and C2 Correlation to the upfield C5 carbon (~115 ppm) is present.
5-Aminomethylthiazole Strong cross-peak to C4 Correlation to the upfield C5 carbon is absent; a strong correlation to C4 (~125 ppm) is observed instead.

Conclusion

While 1D NMR provides the initial overview, it is the 2D ¹H-¹³C HMBC experiment that offers an irrefutable solution to the structural differentiation of 4- and 5-aminomethylthiazole. By focusing on the long-range correlations from the exocyclic methylene (CH₂) protons to the carbons of the thiazole ring, a definitive map of the molecular connectivity can be constructed. This approach is not only robust and reliable but also serves as a foundational technique for the structural elucidation of a wide array of substituted heterocyclic systems, ensuring the integrity and accuracy of research and development efforts.

References

  • Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan.[Link]

  • PubChem Compound Summary for CID 102075, 4-Thiazolemethanamine. National Center for Biotechnology Information.[Link]

  • PubChem Compound Summary for CID 137456, 5-Thiazolemethanamine. National Center for Biotechnology Information.[Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[Link]

Comparative

Mass spectrometry fragmentation patterns of 4-(aminomethyl)-5-methylthiazol-2-amine

An In-Depth Guide to the Mass Spectrometric Fragmentation of 4-(aminomethyl)-5-methylthiazol-2-amine: A Comparative Analysis Introduction 4-(aminomethyl)-5-methylthiazol-2-amine is a heterocyclic compound of significant...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Mass Spectrometric Fragmentation of 4-(aminomethyl)-5-methylthiazol-2-amine: A Comparative Analysis

Introduction

4-(aminomethyl)-5-methylthiazol-2-amine is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a substituted aminothiazole, it serves as a versatile scaffold for synthesizing compounds with potential therapeutic applications. The precise structural characterization of such molecules is paramount for ensuring purity, identifying metabolites, and understanding their pharmacokinetic profiles. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, offering unparalleled sensitivity and structural insight.

This guide provides a comprehensive analysis of the mass spectrometric behavior of 4-(aminomethyl)-5-methylthiazol-2-amine. We will explore its fragmentation patterns under two distinct ionization regimes: the high-energy Electron Ionization (EI) and the soft Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS). By comparing these techniques, we aim to provide researchers, scientists, and drug development professionals with a predictive framework for identifying this molecule and its analogues, grounded in the fundamental principles of mass spectral fragmentation.

Molecular Structure and Foundational Mass Data

Before delving into fragmentation analysis, it is essential to establish the fundamental properties of the parent molecule.

  • Chemical Formula: C₅H₉N₃S

  • Monoisotopic Mass: 143.0517 Da

  • Structure:

    
    A visual representation of the molecule is crucial for understanding bond cleavages.
    

The presence of multiple nitrogen atoms and a primary amine makes this molecule readily protonated for ESI analysis, while the overall structure is amenable to fragmentation under EI conditions.

Electron Ionization (EI) Fragmentation Analysis

Electron Ionization is a "hard" ionization technique that imparts significant energy into the analyte, leading to extensive and reproducible fragmentation. This creates a characteristic "fingerprint" mass spectrum that is highly valuable for library matching and unambiguous structural confirmation. The fragmentation of 4-(aminomethyl)-5-methylthiazol-2-amine under EI is predicted to be dominated by cleavages at the weakest bonds and rearrangements driven by the functional groups.

The most prominent fragmentation is anticipated to be the alpha-cleavage adjacent to the primary amine of the aminomethyl side chain. This is a classic fragmentation pathway for aliphatic amines, resulting in the loss of an alkyl radical and the formation of a stable immonium ion.[1][2] The thiazole ring itself is relatively stable but can undergo characteristic cleavages, often involving the loss of small neutral molecules like hydrogen cyanide (HCN) or acetonitrile (CH₃CN).[3][4][5]

Plausible EI Fragmentation Pathway

The molecular ion (M⁺˙) at m/z 143 will undergo a series of competing fragmentation reactions. The primary routes are illustrated below.

G M C₅H₉N₃S⁺˙ m/z 143 (Molecular Ion) F1 C₄H₇N₂S⁺ m/z 128 M->F1 - •CH₂NH₂ F2 C₅H₈N₂S⁺˙ m/z 142 M->F2 - •H F5 CH₂NH₂⁺ m/z 30 M->F5 Benzylic Cleavage F4 C₃H₄NS⁺ m/z 86 F1->F4 - CH₃CN F3 C₄H₅N₂S⁺ m/z 113 F2->F3 - •CH₃

Caption: Predicted Electron Ionization (EI) fragmentation pathway for 4-(aminomethyl)-5-methylthiazol-2-amine.

Summary of Predicted EI Fragments
m/zProposed FormulaProposed Structure/LossRationale
143C₅H₉N₃S⁺˙Molecular IonRepresents the intact ionized molecule.
142C₅H₈N₂S⁺˙[M-H]⁺Loss of a hydrogen radical, common in amines.[2]
128C₄H₇N₂S⁺[M-CH₂NH₂]⁺Cleavage of the C-C bond between the thiazole ring and the aminomethyl group.
113C₄H₅N₂S⁺[M-H-CH₃]⁺Loss of a methyl radical from the m/z 142 fragment.
86C₃H₄NS⁺[m/z 128 - CH₃CN]⁺Ring cleavage involving the loss of acetonitrile from the thiazole core.
30CH₄N⁺[CH₂=NH₂]⁺Alpha-cleavage resulting in a stable immonium ion, often a base peak for primary amines.[1]

Electrospray Ionization Tandem MS (ESI-MS/MS) Analysis

ESI is a "soft" ionization technique that typically generates a protonated molecular ion, [M+H]⁺, with minimal in-source fragmentation. This makes it ideal for determining the molecular weight of the analyte. Structural information is then obtained by subjecting the mass-selected precursor ion ([M+H]⁺, m/z 144) to collision-induced dissociation (CID) in a tandem mass spectrometer.

The fragmentation of the protonated molecule is driven by the location of the charge. For 4-(aminomethyl)-5-methylthiazol-2-amine, protonation is likely to occur at the primary amine of the side chain or one of the ring nitrogens. The subsequent fragmentation involves the loss of stable neutral molecules. A common loss for protonated primary amines is ammonia (NH₃).[6][7]

Plausible ESI-MS/MS Fragmentation Pathway

The precursor ion at m/z 144 is expected to fragment via pathways that neutralize its charge, primarily through the elimination of ammonia.

G M_H [C₅H₉N₃S+H]⁺ m/z 144 (Precursor Ion) F1_H C₅H₇NS⁺ m/z 127 M_H->F1_H - NH₃ F2_H C₄H₇N₂S⁺ m/z 128 M_H->F2_H - NH₃ + H F3_H C₄H₅N₂S⁺ m/z 113 F2_H->F3_H - CH₃

Caption: Predicted ESI-MS/MS fragmentation pathway for the protonated molecule [M+H]⁺.

Summary of Predicted ESI-MS/MS Fragments
Precursor m/zProduct m/zProposed FormulaNeutral LossRationale
144127C₅H₇NS⁺NH₃ (17 Da)Characteristic loss of ammonia from the protonated aminomethyl group.
144128C₄H₇N₂S⁺NH₂ (16 Da)Loss of the amino radical, less common but plausible.
144113C₄H₅N₂S⁺NH₃ + CH₂ (31 Da)Sequential loss of ammonia and a methylene group.

Comparative Analysis: EI-MS vs. ESI-MS/MS

The two ionization techniques provide complementary information, and their comparison is crucial for a comprehensive analytical strategy.

FeatureElectron Ionization (EI)Electrospray Ionization (ESI-MS/MS)
Primary Ion Molecular Ion (M⁺˙), m/z 143Protonated Molecule ([M+H]⁺), m/z 144
Ionization Energy High (Hard)Low (Soft)
Fragmentation Extensive, "fingerprint" spectrumControlled, precursor-to-product transitions
Key Fragment m/z 30 ([CH₂=NH₂]⁺) from alpha-cleavagem/z 127 ([M+H-NH₃]⁺) from neutral loss
Primary Use Unambiguous library identification, structural elucidationMolecular weight confirmation, quantification (MRM), mixture analysis

Experimental Protocols

To ensure reproducible and reliable data, standardized protocols are essential. The following are recommended starting points for method development.

Standard Preparation
  • Prepare a 1.0 mg/mL stock solution of 4-(aminomethyl)-5-methylthiazol-2-amine in methanol.

  • Serially dilute the stock solution with 50:50 methanol:water (for LC-MS) or with the appropriate solvent (for GC-MS) to create working standards for calibration and quality control.

GC-MS Method for EI Analysis
  • Instrumentation: Standard Gas Chromatograph coupled to a Mass Spectrometer with an EI source.

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polarity column (e.g., DB-5ms).

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 80°C, hold for 1 minute.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Settings:

    • Ion Source Temperature: 230°C.

    • Electron Energy: 70 eV.

    • Scan Range: m/z 25 - 250.

LC-MS/MS Method for ESI Analysis
  • Instrumentation: High-Performance Liquid Chromatograph (HPLC) coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an ESI source.[8][9]

  • LC Column: 100 mm x 2.1 mm ID, 1.8 µm particle size, C18 stationary phase.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • Start at 5% B.

    • Linear gradient to 95% B over 5 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 5% B and re-equilibrate for 3 minutes.

  • MS Settings:

    • Ionization Mode: ESI Positive.

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 350°C.

    • Scan Type: Product ion scan of m/z 144 to determine fragments. For quantification, use Multiple Reaction Monitoring (MRM) with transitions like 144 -> 127.

Scientific Integrity and Rationale

Expertise & Experience: The choice of ionization method is dictated by the analytical goal. EI is selected for its power in structural elucidation due to its predictable and extensive fragmentation, which is well-documented for functional groups like primary amines.[1][2] ESI is chosen for its soft nature, which preserves the molecular ion and is highly suitable for coupling with liquid chromatography, making it the industry standard for quantitative analysis of polar compounds in complex matrices.

Trustworthiness: The described protocols are self-validating systems. The LC-MS/MS method provides orthogonal data points for confirmation: retention time, precursor mass, and product ion masses/ratios. The combination of a precise mass measurement of the protonated molecule ([M+H]⁺) via ESI and a matching fragmentation fingerprint from an EI spectrum provides an exceptionally high degree of confidence in the compound's identity, minimizing the risk of false positives. The use of formic acid in the mobile phase for LC-MS is a standard practice that aids in the efficient protonation of the analyte in the ESI source.[9]

References

  • Kádas, I., et al. (2004). Electron ionization induced fragmentation of some oxadiazole and thiadiazole derivatives. Rapid Communications in Mass Spectrometry, 18(7), 760-764. Available at: [Link]

  • Mohamed, S. M., et al. (2006). Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. ChemInform, 37(40). Available at: [Link]

  • Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. Available at: [Link]

  • Zubkov, F. I., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. Molecules, 28(2), 856. Available at: [Link]

  • University of Arizona. Mass Spectrometry: Fragmentation. Available at: [Link]

  • Jayachandran, E., et al. (2014). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Journal of Chemistry, 2014, 854573. Available at: [Link]

  • PubChem. 2-Amino-5-methylthiazole. National Center for Biotechnology Information. Available at: [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • SpectraBase. 5-Thiazolecarboxylic acid, 4-methyl-2-[[2-[[(4-methyl-1-piperazinyl)carbonothioyl]thio]acetyl]amino]-, ethyl ester. Wiley-VCH GmbH. Available at: [Link]

  • Popiołek, Ł., et al. (2020). ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. Journal of Pharmaceutical and Biomedical Analysis, 182, 113133. Available at: [Link]

  • SIELC Technologies. (2018). 2-Amino-5-methyl-thiazole. Available at: [Link]

  • Wang, Y., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6549. Available at: [Link]

  • Tureček, F., & de Hoffmann, E. (2024). Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids. Journal of Mass Spectrometry. Available at: [Link]

  • Gu, H., et al. (2013). Low Mass MS/MS Fragments of Protonated Amino Acids used for Distinction of their 13C-Isotopomers in Metabolic Studies. Journal of The American Society for Mass Spectrometry, 24(5), 721–729. Available at: [Link]

  • ResearchGate. Ionization (MS 1) and fragmentation (MS 2) of each amino acid in tandem MS analysis. Available at: [Link]

Sources

Validation

Positional Isomerism in Aminomethyl Thiazoles: A Comparative Guide to Inhibitor Potency

For Researchers, Scientists, and Drug Development Professionals The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous kinase inhibitors. The strategic placement of substituents o...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous kinase inhibitors. The strategic placement of substituents on this five-membered heterocycle can profoundly influence a compound's biological activity. This guide provides an in-depth technical comparison of the potency of 4-aminomethyl versus 5-aminomethyl thiazole inhibitors, with a focus on their activity against key protein kinases implicated in cancer and other diseases. While direct head-to-head comparative studies are not extensively available in the public domain, analysis of existing structure-activity relationship (SAR) data for distinct series of these isomers allows for valuable insights into their relative potential as therapeutic agents.

The Critical Role of the Aminomethyl Group's Position

The position of the aminomethyl substituent on the thiazole ring dictates the vector and distance of this key interaction motif relative to the core scaffold. This, in turn, influences how the molecule can orient itself within the ATP-binding pocket of a target kinase and engage with key amino acid residues. The 4- and 5-positions on the thiazole ring present distinct spatial arrangements, leading to potentially significant differences in binding affinity and, consequently, inhibitory potency.

Comparative Potency Analysis: A Tale of Two Isomers

To illustrate the impact of the aminomethyl group's position, we will examine the inhibitory activities of 4-aminomethyl and 5-aminomethyl thiazole derivatives against Rho-associated coiled-coil containing protein kinase (ROCK), a key regulator of cell shape, motility, and smooth muscle contraction.

5-Aminomethyl Thiazole Derivatives as Potent ROCK II Inhibitors

A series of 4-aryl-5-aminomethyl-thiazol-2-amines has been synthesized and evaluated for their inhibitory activity against ROCK II.[1][2][3] The data reveals that these compounds can achieve nanomolar potency, underscoring the favorability of the 5-aminomethyl substitution pattern for this particular target.

Compound IDR1 (Aryl Group)R2, R3 (Amine Substituents)ROCK II IC50 (nM)
4k 3-pyridylmorpholine1560
4j 3-pyridylN-methylpiperazine960
4l 3-pyridylpiperidine1020
4s 4-pyridylmorpholine8560
4t 4-pyridylN-methylpiperazine9120
4v 4-pyridylpiperidine20
Table 1: Inhibitory activity of selected 4-aryl-5-aminomethyl-thiazol-2-amines against ROCK II. Data sourced from Wang et al.[1][2]

The structure-activity relationship for this series highlights that the nature of the amine substituent on the aminomethyl group and the aryl group at the 4-position significantly modulate potency. Notably, compound 4v , with a 4-pyridyl group and a piperidine moiety, demonstrated a potent IC50 of 20 nM against ROCK II.[1][2]

4-Aminomethyl Thiazole Derivatives: An Underexplored Isomer in Kinase Inhibition

In contrast to the relatively well-documented 5-aminomethyl thiazoles, there is a conspicuous lack of publicly available data on the potency of 4-aminomethyl thiazole inhibitors against ROCK kinases. While the 2-amino-4-(aminomethyl)thiazole scaffold has been explored for potential antitumor activities, specific kinase inhibitory data that would allow for a direct comparison with the 5-aminomethyl isomers is not readily found in the current scientific literature.[4] This knowledge gap presents an opportunity for further investigation to fully understand the therapeutic potential of this isomeric class.

The following diagram illustrates the general structures of the two isomeric series discussed.

Caption: General chemical structures of 5-aminomethyl and 4-aminomethyl thiazole scaffolds.

Experimental Methodologies for Potency Determination

The determination of inhibitor potency is a critical step in drug discovery. The following protocols outline standard assays used to measure the half-maximal inhibitory concentration (IC50) and binding affinity of small molecule inhibitors.

In Vitro Kinase Inhibition Assay (IC50 Determination)

This assay quantifies the concentration of an inhibitor required to reduce the activity of a specific kinase by 50%.

Protocol:

  • Reaction Setup: Prepare a reaction mixture containing the target kinase (e.g., ROCK II), a suitable substrate (e.g., a specific peptide), and ATP in a kinase assay buffer.

  • Inhibitor Addition: Add the thiazole inhibitors at a range of concentrations to the reaction mixture. Include a control with no inhibitor.

  • Initiation and Incubation: Initiate the kinase reaction by adding ATP. Incubate the mixture at a controlled temperature (e.g., 30°C) for a specific duration.

  • Detection: Quantify the amount of phosphorylated substrate. This can be achieved using various methods, such as radiometric assays (measuring the incorporation of ³²P-ATP) or fluorescence-based assays.

  • Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

The following diagram illustrates the workflow for an in vitro kinase inhibition assay.

G A Prepare Kinase Reaction Mixture (Kinase, Substrate, Buffer) B Add Thiazole Inhibitor (Varying Concentrations) A->B C Initiate Reaction with ATP & Incubate B->C D Detect Phosphorylated Substrate C->D E Calculate % Inhibition & Determine IC50 D->E

Caption: Workflow for IC50 determination of kinase inhibitors.

Binding Affinity Assays

Binding assays directly measure the interaction between an inhibitor and its target protein, providing the dissociation constant (Kd) as a measure of affinity.

Common Techniques:

  • Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding of the inhibitor to the target protein.

  • Surface Plasmon Resonance (SPR): Detects changes in the refractive index at the surface of a sensor chip when the inhibitor binds to the immobilized target protein.

  • Fluorescence Polarization (FP): Measures the change in the polarization of fluorescently labeled ligands upon displacement by the inhibitor.

Causality and Experimental Choices

The choice of assay depends on the specific research question and the properties of the inhibitor and target.

  • Enzymatic assays (IC50) are crucial for determining the functional consequence of binding, i.e., the inhibition of catalytic activity. They are often used for initial screening and lead optimization due to their higher throughput.

  • Biophysical binding assays (Kd) provide a direct measure of the binding affinity and can elucidate the thermodynamics of the interaction. They are essential for understanding the molecular basis of inhibition and for validating that the observed enzymatic inhibition is due to direct binding to the target.

Future Directions and Conclusion

The available data strongly suggests that 5-aminomethyl thiazole derivatives are a promising scaffold for the development of potent ROCK II inhibitors. The nanomolar efficacy of compounds like 4v highlights the potential of this isomeric form.[1][2] However, the lack of comparative data for 4-aminomethyl thiazole inhibitors against the same target represents a significant gap in our understanding.

Future research should focus on the synthesis and evaluation of 4-aminomethyl thiazole libraries against a panel of kinases, including ROCK, to enable a direct and comprehensive comparison with their 5-aminomethyl counterparts. Such studies will be invaluable for elucidating the nuanced structure-activity relationships governed by the positional isomerism of the aminomethyl group and will undoubtedly guide the rational design of next-generation thiazole-based kinase inhibitors.

References

  • Wang L, Ouyang B, Fan M, Qi J, Yao L. The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines. Iranian Journal of Pharmaceutical Research. 2021;20(3):e126550. [Link]

  • Wang L, Ouyang B, Fan M, Qi J, Yao L. The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines. PMC. 2021. [Link]

  • Wang L, Ouyang B, Fan M, Qi J, Yao L. Design, synthesis and biological evaluation of 4-aryl-5-aminoalkyl-thiazole-2-amines derivatives as ROCK II inhibitors. PubMed. 2020. [Link]

  • Das J, Chen P, Norris D, et al. 2-aminothiazole as a Novel Kinase Inhibitor Template. Structure-activity Relationship Studies Toward the Discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent pan-Src Kinase Inhibitor. PubMed. 2006. [Link]

  • Kim KS, Kimball SD, Misra RN, et al. Discovery of aminothiazole inhibitors of cyclin-dependent kinase 2: synthesis, X-ray crystallographic analysis, and biological activities. PubMed. 2002. [Link]

  • Shao H, Shi S, Huang S, et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. ACS Publications. 2013. [Link]

  • Kim KS, Kimball SD, Misra RN, et al. Discovery of Aminothiazole Inhibitors of Cyclin-Dependent Kinase 2. Audrey Yun Li. 2002. [Link]

  • Das J, Chen P, Norris D, et al. 2-Aminothiazole as a Novel Kinase Inhibitor Template. Structure−Activity Relationship Studies toward the Discovery of N -(2-Chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (Dasatinib, BMS-354825) as a Potent pan -Src Kinase Inhibitor. ResearchGate. 2006. [Link]

  • Shao H, Shi S, Huang S, et al. Substituted 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidines Are Highly Active CDK9 Inhibitors. University of Nottingham. 2013. [Link]

  • Patt WC, Hamilton HW, Taylor MD, et al. Structure-activity relationships of a series of 2-amino-4-thiazole-containing renin inhibitors. PubMed. 1992. [Link]

  • Kim KS, Kimball SD, Misra RN, et al. Discovery of aminothiazole inhibitors of cyclin-dependent kinase 2: Synthesis, x-ray crystallographic analysis, and biological activities. Research With Rutgers. 2002. [Link]

  • Li J, Du J, Xi L, et al. Validated quantitative structure-activity relationship analysis of a series of 2-aminothiazole based p56(Lck) inhibitors. PubMed. 2009. [Link]

  • Andersen CB, Wan Y, Chang JW, et al. Discovery of selective aminothiazole aurora kinase inhibitors. PubMed. 2008. [Link]

  • Baumli S, Endicott JA, Johnson LN, et al. Comparative Structural and Functional Studies of 4-(Thiazol-5-yl)-2-(phenylamino)pyrimidine-5-carbonitrile CDK9 Inhibitors Suggest the Basis for Isotype Selectivity. PMC. 2012. [Link]

  • The synthesis and bioactivities of ROCK2 inhibitors with 1,2-dithiolan-3-yl motif. RSC Publishing. [Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. RSC Publishing. [Link]

  • 2-Amino-4-(aminomethyl)thiazole-based derivatives as potential antitumor agents: design, synthesis, cytotoxicity and apoptosis inducing activities. ResearchGate. [Link]

  • Aurora kinases inhibitors currently under clinical evaluation. ResearchGate. [Link]

  • Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. Europe PMC. [Link]

  • Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR dual inhibitors. RSC Publishing. [Link]

  • Comparative Analysis of Adverse Effects: Protein Kinase Inhibitors Versus Traditional Anticancer Therapies. MDPI. [Link]

Sources

Comparative

A Comparative Guide to the Crystallographic Analysis of 4-(Aminomethyl)-5-methylthiazol-2-amine Salts in Drug Development

This guide provides a comprehensive framework for the synthesis, crystallization, and comparative X-ray crystallographic analysis of various salt forms of 4-(aminomethyl)-5-methylthiazol-2-amine. While specific crystallo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the synthesis, crystallization, and comparative X-ray crystallographic analysis of various salt forms of 4-(aminomethyl)-5-methylthiazol-2-amine. While specific crystallographic data for this exact molecule and its salts are not widely published, this document outlines the essential experimental workflows and analytical comparisons crucial for researchers in medicinal chemistry and drug development. We will leverage data from closely related thiazole structures to illustrate the principles and interpretation of crystallographic data.

The thiazole ring is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents due to its unique structural and electronic properties.[1][2] For amine-containing active pharmaceutical ingredients (APIs) like 4-(aminomethyl)-5-methylthiazol-2-amine, salt formation is a critical step in preclinical development. The choice of a salt form, or counterion, can profoundly influence key physicochemical properties such as solubility, dissolution rate, stability, and bioavailability, ultimately impacting the drug's efficacy and manufacturability.

This guide is structured to provide both the strategic rationale and the detailed protocols for a comprehensive salt screening and crystallographic comparison campaign.

Part 1: The Rationale for Salt Screening and Crystallographic Analysis

The primary amine and the basic nitrogen of the thiazole ring in 4-(aminomethyl)-5-methylthiazol-2-amine are ideal sites for salt formation. The process of creating different salts and analyzing their three-dimensional structures via single-crystal X-ray diffraction (SC-XRD) is not merely an academic exercise; it is a foundational step in selecting the optimal solid-state form of an API.

Why is this crucial?

  • Solubility and Bioavailability: Different salt forms can exhibit orders-of-magnitude differences in aqueous solubility. A highly ordered, stable crystal lattice may be less soluble, while a different salt form might possess a crystal packing that is more readily disrupted by solvent molecules.

  • Stability and Hygroscopicity: The crystal lattice energy, which is a function of the molecular packing and intermolecular interactions (especially hydrogen bonds), dictates the physical stability of the solid. A well-designed salt can be less prone to absorbing atmospheric moisture (hygroscopicity) and more resistant to degradation.

  • Polymorphism: A single salt can exist in multiple crystalline forms, or polymorphs, each with its own unique properties. Crystallographic analysis is the definitive method for identifying and characterizing these polymorphs.

  • Intellectual Property: Novel salt forms and polymorphs of an API are often patentable, providing a significant competitive advantage.

The following diagram illustrates the typical workflow, from the parent molecule to the selection of a lead salt candidate.

G cluster_0 Phase 1: Synthesis & Screening cluster_1 Phase 2: Characterization & Analysis cluster_2 Phase 3: Selection Parent Synthesis of Parent Molecule (4-aminomethyl-5-methylthiazol-2-amine) Screen Salt Screening (Reaction with various acids: HCl, HBr, H2SO4, etc.) Parent->Screen Expose to Counterions Crystallize Crystallization Trials (Varying solvents, temperatures, and techniques) Screen->Crystallize Induce Precipitation SCXRD Single-Crystal X-ray Diffraction (SC-XRD) Crystallize->SCXRD Isolate Single Crystals PXRD Powder X-ray Diffraction (PXRD) (Phase Purity) SCXRD->PXRD Confirm Bulk Material Thermal Thermal Analysis (DSC, TGA) PXRD->Thermal Assess Thermal Stability Solubility Physicochemical Profiling (Solubility, Stability) Thermal->Solubility Correlate with Performance LeadSalt Lead Salt Candidate Selection Solubility->LeadSalt caption Workflow for Salt Selection and Crystallographic Analysis. G Crystal Single Crystal (Mounted on loop) Detector Detector Crystal->Detector Diffracted Beams Xray X-ray Source Xray->Crystal Diffraction Diffraction Pattern (Collection of spots) Detector->Diffraction ElectronDensity Electron Density Map (Fourier Transform) Diffraction->ElectronDensity Phase Problem Solution Structure 3D Atomic Model (Refinement) ElectronDensity->Structure Model Building caption Simplified Workflow for Single-Crystal X-ray Diffraction.

Sources

Validation

A Senior Application Scientist's Guide to Validating Thiazole Amine Purity: A qNMR-Centric Approach

For Researchers, Scientists, and Drug Development Professionals In the intricate world of pharmaceutical development, the quality of starting materials is not merely a matter of compliance; it is the bedrock upon which t...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical development, the quality of starting materials is not merely a matter of compliance; it is the bedrock upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. Thiazole amines, as pivotal building blocks in a multitude of therapeutic agents, demand the highest standards of purity. Their impurity profile can directly influence reaction yields, downstream purification challenges, and the toxicological safety of the resulting drug substance.[1]

This guide moves beyond conventional methodologies to present a robust framework for the purity validation of thiazole amine building blocks, centered on Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. As a Senior Application Scientist, my objective is to not only detail the "how" but to illuminate the "why"—exploring the causal logic behind experimental choices and positioning qNMR as a primary, direct, and unequivocally trustworthy analytical tool.

The Analytical Challenge: Beyond the Chromatogram

Traditionally, High-Performance Liquid Chromatography (HPLC) with UV detection has been the workhorse for purity analysis.[2][3] While invaluable, this technique presents inherent limitations, particularly for the complex chemistries of heterocyclic amines:

  • The Response Factor Fallacy: HPLC-UV assumes that the analyte and its impurities exhibit a similar response to the detector. This is rarely the case, leading to potential under- or overestimation of impurity levels.[1][4]

  • Chromatographic Blind Spots: Not all impurities possess a UV chromophore. Process residuals, starting materials, or certain by-products may be invisible to the detector, leading to an overestimation of the main compound's purity.[5]

  • Dependence on Reference Standards: Accurate quantification of specific impurities by HPLC often requires their isolation and certification as reference standards—a time-consuming and resource-intensive endeavor.[6]

These challenges necessitate an orthogonal and primary analytical method that can provide an absolute measure of purity, independent of the physical properties of impurities. This is the domain where qNMR excels.

qNMR: A Primary Method for Absolute Purity Determination

Quantitative NMR is a primary ratio analytical method, a designation it earns because the signal response is directly proportional to the number of atomic nuclei responsible for the signal.[7][8][9] This fundamental principle allows for the direct measurement of a compound's purity against a certified internal standard of a different chemical structure, establishing metrological traceability to the International System of Units (SI).[10][11]

The core advantages of qNMR over traditional chromatographic methods are profound:

  • Direct & Absolute Quantification: qNMR provides a direct measure of the molar concentration of an analyte, bypassing the need for analyte-specific reference standards and calibration curves.[5][8][9]

  • Universal Detection: If a molecule is soluble and contains NMR-active nuclei (like ¹H), it can be quantified, regardless of whether it has a chromophore.[5][12] This is crucial for identifying and quantifying a broader scope of potential impurities.

  • Structural Confirmation: The same experiment provides unequivocal structural information, confirming the identity of the analyte while simultaneously assessing its purity.

  • Efficiency and Sustainability: qNMR often involves simpler sample preparation and significantly reduces solvent consumption compared to chromatographic techniques.[5]

Comparative Analysis: qNMR vs. HPLC for Thiazole Amine Purity

The choice of analytical technique depends on the specific question being asked. However, for an absolute and definitive purity assessment of a key building block, qNMR offers distinct and compelling advantages.

FeatureQuantitative NMR (qNMR) High-Performance Liquid Chromatography (HPLC-UV)
Principle Direct proportionality between signal integral and the number of nuclei. A primary ratio method.[8][13]Separation based on differential partitioning, with detection typically by UV absorbance. A comparative method.[1]
Reference Standard Requires a single, certified internal standard of a different structure.[7][14]Requires a certified reference standard of the analyte itself for assay; requires standards for each impurity for accurate quantification.[6]
Accuracy & Precision High accuracy and precision (relative standard deviations often <1%) are achievable with proper methodology.[7][10]High precision is achievable, but accuracy is dependent on the purity of the reference standard and the relative response factors of impurities.
Impurity Detection Quantifies all soluble proton-containing molecules, including non-chromophoric impurities and residual solvents.[5]Primarily detects chromophoric impurities. Non-chromophoric compounds are often missed, potentially overestimating purity.[5]
Structural Info Provides definitive structural confirmation of the analyte and can help identify unknown impurities in the same experiment.[]Provides no inherent structural information; requires hyphenated techniques like LC-MS for impurity identification.[1]
Method Development Faster method development; primarily involves selecting a suitable solvent and internal standard.[5]Can be time-consuming, requiring optimization of column, mobile phase, gradient, and detector wavelength.
Regulatory Acceptance Widely accepted and recognized in pharmacopeias (e.g., USP General Chapter <761>).[5] Reports are successfully used in regulatory filings with agencies like the FDA.[8]The most common and well-established method for release testing and stability studies.

A Self-Validating Workflow for qNMR Purity Determination

The trustworthiness of a qNMR experiment is built upon a meticulously planned and executed workflow. Each step contains internal checks that validate the integrity of the final result.

qNMR_Workflow cluster_prep Part 1: Method & Sample Preparation cluster_acq Part 2: Data Acquisition cluster_proc Part 3: Data Processing & Calculation IS_Selection 1. Internal Standard (IS) Selection (High Purity, No Overlap, Soluble) Weighing 2. Precision Weighing (Analyte & IS, Microbalance) IS_Selection->Weighing Certified Purity >99.5% Dissolution 3. Sample Dissolution (Solvent Selection, Complete Dissolution) Weighing->Dissolution Accurate m_analyte, m_std Transfer 4. Transfer to NMR Tube (Quantitative Transfer, Correct Volume) Dissolution->Transfer Homogeneous Solution Parameters 5. Set Quantitative Parameters (d1 ≥ 5*T1, 90° Pulse, Sufficient Scans) Transfer->Parameters Acquire 6. Acquire FID Data Parameters->Acquire Processing 7. Spectrum Processing (Phasing, Baseline Correction) Acquire->Processing Integration 8. Signal Integration (Select Isolated, Characteristic Signals) Processing->Integration Calculation 9. Purity Calculation (Apply qNMR Formula) Integration->Calculation Accurate Integrals (I_analyte, I_std) Result 10. Report Purity (%) Calculation->Result

Caption: A validated workflow for purity determination by qNMR.

Experimental Protocol: Purity of 2-Amino-4-methylthiazole

This protocol details a self-validating system for determining the purity of a common thiazole amine building block.

Part 1: Method & Sample Preparation

The foundation of an accurate qNMR result is meticulous sample preparation.[16] Errors at this stage directly translate to errors in the final purity value.

1.1. Selection of the Internal Standard (IS)

  • Causality: The IS is the anchor of the measurement.[17] Its purity must be certified and traceable, and its signals must be sharp, well-resolved, and completely separate from any analyte signals to allow for unambiguous integration.[5][18] Maleic acid is chosen here for its high purity, stability, simple two-proton singlet in common solvents like DMSO-d₆, and non-overlapping chemical shift.

Common ¹H qNMR Internal StandardsKey Properties
Maleic Acid High purity, stable, sharp singlet (~6.3 ppm in DMSO-d₆), soluble in polar solvents.[5]
Dimethyl Sulfone (DMSO₂) Very stable, sharp singlet (~3.1 ppm in DMSO-d₆), good solubility. Can overlap with some analytes.
1,4-Dinitrobenzene Stable, sharp singlet (~8.5 ppm in DMSO-d₆), suitable for analytes with upfield signals.
Benzyl Benzoate Soluble in less polar solvents like CDCl₃, multiple signals for selection.[5]

1.2. Step-by-Step Sample Preparation

  • Objective: To create a homogeneous solution containing precisely known masses of the thiazole amine analyte and the internal standard.

  • Materials: 2-Amino-4-methylthiazole (analyte), Maleic Acid (Certified Reference Material, Purity ≥ 99.5%), DMSO-d₆, analytical microbalance (readability ±0.001 mg), vortex mixer, Class A volumetric glassware (if preparing stock solutions), high-quality 5 mm NMR tubes.

Protocol:

  • Tare: Place an aluminum weighing boat on the microbalance and tare.

  • Weigh IS: Accurately weigh approximately 5-10 mg of the internal standard (Maleic Acid). Record the mass precisely (m_std).

  • Transfer IS: Carefully transfer the weighed IS into a clean, dry glass vial.

  • Tare: Place a new weighing boat on the microbalance and tare.

  • Weigh Analyte: Weigh an approximately equimolar amount of the 2-Amino-4-methylthiazole analyte. For maleic acid (MW 116.07) and 2-amino-4-methylthiazole (MW 114.17), this will be a nearly 1:1 mass ratio. Record the mass precisely (m_analyte).

  • Transfer Analyte: Carefully transfer the weighed analyte into the same vial containing the IS.

  • Dissolution: Add approximately 0.7 mL of DMSO-d₆ to the vial. Cap the vial securely.

  • Homogenize: Use a vortex mixer for at least 60 seconds to ensure complete dissolution of both the analyte and the IS.[19] Visually inspect the solution against a light source to confirm no particulate matter remains.

  • Transfer to NMR Tube: Using a clean pipette, transfer the solution into a high-quality NMR tube to a height of approximately 4-5 cm (~0.6 mL).[19]

  • Replicates: For method validation and to assess precision, prepare three independent samples (from weighing to dissolution).[16][20]

Part 2: NMR Data Acquisition
  • Objective: To acquire an NMR spectrum where signal intensities are truly proportional to the number of nuclei, which requires allowing for complete nuclear relaxation between pulses.

2.1. Key Spectrometer Parameters

  • Causality: The most critical parameter in qNMR is the relaxation delay (d1).[17] If d1 is too short, signals with longer longitudinal relaxation times (T₁) will not fully return to equilibrium, resulting in attenuated signal intensity and an inaccurate quantification. A delay of at least 5 times the longest T₁ of any signal to be integrated ensures >99% relaxation.

ParameterRecommended SettingRationale
Pulse Program Simple 90° pulse-acquire (zg)Avoids complexities of other pulse sequences that can affect signal intensity.[21]
Relaxation Delay (d1) ≥ 5 x T₁ (longest)Ensures full and uniform signal relaxation for accurate integration. A conservative value of 30-60 seconds is often a safe starting point if T₁ is unknown.
Number of Scans (ns) 16 to 64 (or as needed)Must be sufficient to achieve a signal-to-noise ratio (S/N) of >150:1 for the signals to be integrated.
Receiver Gain (rg) Set automatically, but check to ensure no signal clipping in the FID.Clipped signals lead to inaccurate integrals.
Part 3: Data Processing and Purity Calculation

3.1. Processing

  • Apply a gentle exponential window function (e.g., LB = 0.3 Hz) to improve S/N without significant line broadening.

  • Perform Fourier Transform.

  • Manually and carefully phase the spectrum. Automated phasing is often insufficient for high-accuracy qNMR.

  • Apply a high-order polynomial baseline correction across the entire spectrum, ensuring a flat and level baseline, especially around the signals to be integrated.

3.2. Purity Calculation

  • Principle: The purity of the analyte is calculated by comparing the normalized integral of a characteristic analyte signal to the normalized integral of the internal standard signal.

The formula for calculating the mass fraction purity (P_analyte) is:

P_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

  • I: Integral area of the signal

  • N: Number of protons generating the signal

  • MW: Molecular weight

  • m: Mass

  • P: Purity of the standard (as a percentage)

  • _analyte: Refers to the thiazole amine

  • _std: Refers to the internal standard

Example Calculation:

  • Analyte: 2-Amino-4-methylthiazole (MW = 114.17 g/mol )

  • Internal Standard: Maleic Acid (MW = 116.07 g/mol , P_std = 99.8%)

  • Masses: m_analyte = 10.15 mg; m_std = 10.35 mg

  • Signal Selection:

    • Analyte: Thiazole ring proton (H5) at ~6.2 ppm, a singlet (N_analyte = 1 )

    • Standard: Olefinic protons at ~6.3 ppm, a singlet (N_std = 2 )

  • Integration:

    • I_analyte (H5 signal) = 1.00

    • I_std (Maleic acid signal) = 2.05

Calculation Steps:

  • Normalize Integrals:

    • Normalized Analyte = 1.00 / 1 = 1.00

    • Normalized Standard = 2.05 / 2 = 1.025

  • Apply Formula:

    • P_analyte = (1.00 / 1.025) * (114.17 / 116.07) * (10.35 / 10.15) * 99.8%

    • P_analyte = (0.9756) * (0.9836) * (1.0197) * 99.8%

    • P_analyte = 97.7%

Method Validation According to ICH Q2(R1) Guidelines

For use in a regulated environment, the qNMR method must be validated.[8][22] The inherent nature of qNMR simplifies many aspects of validation compared to chromatography.

ICH_Validation center qNMR Method Validation (ICH Q2(R1)) Accuracy Accuracy (Spiked samples at different levels) center->Accuracy Precision Precision (Repeatability & Intermediate Precision) center->Precision Specificity Specificity (Resolution of analyte/IS signals) center->Specificity Linearity Linearity (Plot of mass ratio vs. integral ratio) center->Linearity Range Range (Concentration range providing acceptable linearity, accuracy, precision) center->Range Robustness Robustness (Varying parameters like temperature, d1) center->Robustness

Caption: Key parameters for qNMR method validation per ICH Q2(R1).

  • Specificity: Proven by the absence of overlapping signals between the thiazole amine, the internal standard, and any known impurities.

  • Linearity & Range: Assessed by preparing samples with varying analyte-to-standard mass ratios and confirming a linear relationship between the mass ratio and the integral ratio.

  • Accuracy: Determined by spiking a known amount of analyte into a sample and calculating the percent recovery.

  • Precision:

    • Repeatability: Assessed by the relative standard deviation (RSD) of results from replicate preparations on the same day with the same operator and instrument.

    • Intermediate Precision: Assessed by comparing results across different days, analysts, or instruments.

Conclusion: Embracing a Gold Standard for Purity

For drug development professionals, the purity of a thiazole amine building block is not a trivial parameter; it is a critical quality attribute that dictates the success of synthesis and the safety of the final API. While HPLC remains a vital tool for process monitoring, qNMR stands as the definitive gold standard for absolute purity assignment. [18]

Its foundation in the first principles of nuclear magnetic resonance makes it a direct, robust, and highly reliable primary method. By providing simultaneous structural confirmation and quantification of all soluble components, qNMR offers a comprehensive and trustworthy assessment that is largely immune to the response factor and "invisible impurity" issues of other techniques. Adopting a meticulously executed and validated qNMR workflow empowers researchers with unparalleled confidence in the quality of their foundational chemical matter, paving the way for more efficient, predictable, and safer drug development.

References

  • Quantitative NMR Spectroscopy. (2022, June 24). Acanthus Research.
  • Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025, September 22).
  • Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. (2025, June 25). Generic Source.
  • qNMR: top tips for optimised sample prep. (2019, February 21). Manufacturing Chemist.
  • ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. European Medicines Agency.
  • A Guide to Quantitative NMR (qNMR). (2024, February 9). Emery Pharma.
  • Method development in quantitative NMR towards metrologically traceable organic certified reference materials used as 31P qNMR standards. PMC.
  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29).
  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (2025, December 29).
  • Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid. Benchchem.
  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Generic Source.
  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). YouTube.
  • NMR Sample Preparation: The Complete Guide.
  • Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice. (2020, September 14). AZoM.
  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. (2014, October 8).
  • Keyword for Reliability of Analysis Results: Traceability. JEOL Ltd.
  • Analysis, Formation and Inhibition of Heterocyclic Amines in Foods: An Overview. Generic Source.
  • Let's try doing quantit
  • Quantitative NMR (qNMR). FUJIFILM Wako Chemicals Europe GmbH.
  • qNMR Purity Recipe Book (1 - Sample Preparation). (2025, April 13). Mestrelab Research Analytical Chemistry Software.
  • Let's try doing quantit
  • Equavilency between Mass Balance and qNMR metholologies. (2024, May 12). General.
  • ADVANTAGES OF QUANTITATIVE NMR FOR THE DETERMINATION OF REL
  • What is qNMR and why is it important?. (2024, September 16). Mestrelab Resources.
  • Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. (2021, September 3).
  • Development and validation of a quantitative proton NMR method for the analysis of pregnenolone. (2022, September 22). PubMed.

Sources

Comparative

Biological Activity Comparison: Thiazole vs. Pyrimidine Diamines

Executive Summary: The Anchor vs. The Vector In modern medicinal chemistry, Pyrimidine Diamines and Thiazoles represent two of the most privileged scaffolds, yet they often serve distinct, complementary roles in structur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Anchor vs. The Vector

In modern medicinal chemistry, Pyrimidine Diamines and Thiazoles represent two of the most privileged scaffolds, yet they often serve distinct, complementary roles in structure-activity relationship (SAR) campaigns.

  • Pyrimidine Diamines (e.g., 2,4-diaminopyrimidine) function primarily as "Anchors." They are quintessential ATP-mimetics, utilizing their hydrogen bond donor/acceptor motif to secure the inhibitor within the kinase hinge region.

  • Thiazoles act as "Vectors" or "Probes." Due to their aromaticity, lipophilicity, and specific geometry, they are frequently employed to extend into hydrophobic sub-pockets (e.g., the Gatekeeper or solvent front), modulating selectivity and potency.

This guide objectively compares these scaffolds, analyzing their physicochemical profiles, mechanistic distinctiveness in kinase inhibition, and experimental performance.

Structural & Physicochemical Profile

The choice between a thiazole and a pyrimidine core dictates the physicochemical baseline of a drug candidate.

FeaturePyrimidine Diamine (2,4-DAP) Thiazole Implication for Drug Design
Electronic Character Electron-deficient ring; High H-bond capability (Donor-Acceptor-Donor motif).Electron-rich (

-excessive); Weak base; Sulfur atom imparts lipophilicity.
DAP is ideal for water-mediated networks; Thiazole is better for hydrophobic collapse.
Solubility Moderate to High (dependent on N-substituents). Often requires salt formation.Low to Moderate. High logP often necessitates polar appendages.Pyrimidines generally offer better starting solubility profiles.
Metabolic Stability Susceptible to N-oxidation and oxidative deamination.Susceptible to S-oxidation and ring opening; CYP450 inhibition risk.Thiazoles require careful monitoring of CYP inhibition (e.g., Ritonavir effect).
Geometry 6-membered planar; bond angles ~120°.5-membered planar; bond angles <120° (C-S-C ~89°).Thiazole introduces a "kink" in the molecular wire, useful for orienting side chains.

Mechanistic Comparison: Kinase Binding Modes

Pyrimidine Diamines: The Hinge Binder

The 2,4-diaminopyrimidine scaffold is a "privileged structure" for kinase inhibition because it mimics the adenine ring of ATP.

  • Mechanism: Forms a bidentate or tridentate hydrogen bond network with the kinase hinge region backbone residues (e.g., Met, Glu, Leu).

  • Key Advantage: High affinity binding to the active site (

    
     often in low nM range driven purely by H-bonds).
    
  • Limitation: Low selectivity. Since the ATP pocket is conserved across the kinome, unmodified pyrimidines often hit multiple off-targets (promiscuity).

Thiazoles: The Selectivity Filter

Thiazoles are rarely used as the primary ATP mimic. Instead, they are attached to the core scaffold to access specific sub-pockets.

  • Mechanism: The sulfur atom engages in specific interactions (S-

    
     interactions) with aromatic residues (e.g., Phe, Tyr) in the Gatekeeper region or the 
    
    
    
    C-helix.
  • Key Advantage: Drives selectivity. The unique geometry allows the molecule to navigate the narrow channel towards the back pocket (Type II inhibition) or solvent front.

  • Limitation: weaker intrinsic affinity for the ATP site compared to purine/pyrimidine mimetics.

Visualization: Pharmacophore Binding Topologies

BindingModes cluster_ATP ATP Binding Pocket Hinge Hinge Region (Backbone H-Bonds) Gatekeeper Gatekeeper Residue (Selectivity Filter) Hydrophobic Hydrophobic Back Pocket (Allosteric Site) Pyr Pyrimidine Diamine (The Anchor) Pyr->Hinge  Strong H-Bonding   Pyr->Gatekeeper  Steric Clash Risk   Thz Thiazole Moiety (The Vector) Pyr->Thz  Linked via C-C or C-N   Thz->Gatekeeper  Pi-Stacking / VdW   Thz->Hydrophobic  Lipophilic Access  

Figure 1: Comparative binding topology showing Pyrimidine as the primary hinge anchor and Thiazole as the selectivity vector.

Case Study: Synergistic Potency in CDK Inhibition

Recent data in CDK2/CDK9 inhibitor development highlights the power of combining these scaffolds rather than viewing them as mutually exclusive.

Study Context: Optimization of a CDK inhibitor series.

  • Baseline: A pure pyrimidine-based hit showed moderate potency (

    
    ).
    
  • Modification: Introduction of a thiazole ring at the C4 position of the pyrimidine.[1]

  • Result: The hybrid molecule (Compound 20a) achieved an

    
     of 4 nM  (CDK2) and 9 nM  (CDK9).
    

Data Summary Table:

Compound ClassScaffold CompositionTarget

(

)
Fold Improvement
Lead 11 Pyrimidine Diamine OnlyCDK24.09-
CDK926.07-
Hybrid 20a Thiazole -substituted PyrimidineCDK20.004 1000x
CDK90.009 2800x

Interpretation: The pyrimidine anchored the molecule, while the thiazole moiety filled a critical hydrophobic void in the CDK active site, dramatically increasing residence time and binding energy.

Experimental Protocols

To validate these biological activities, the following protocols are recommended. These are designed to be self-validating with built-in controls.

Protocol A: Convergent Synthesis Workflow

Objective: Synthesize Thiazole-Pyrimidine Hybrids for SAR.

  • Thiazole Formation (Hantzsch Synthesis):

    • React

      
      -haloketone with thiourea in ethanol at reflux (2-4 hrs).
      
    • Validation: Monitor disappearance of starting material via TLC (Hexane:EtOAc 7:3). Product should fluoresce under UV.

    • Workup: Neutralize with

      
      , filter precipitate.
      
  • Pyrimidine Coupling:

    • Use a 2,4-dichloropyrimidine core.

    • Step 1 (C4 Substitution): React with Thiazole-amine (from step 1) or Thiazole-boronic acid (Suzuki coupling) depending on linker design.

    • Step 2 (C2 Substitution): Perform nucleophilic aromatic substitution (

      
      ) with an aniline or amine at 80-100°C in n-butanol.
      
    • Critical Control: C4 is more reactive than C2. Verify regioselectivity using NOE NMR spectroscopy.

Protocol B: FRET-Based Kinase Assay (Z'-Lyte)

Objective: Quantify IC50 values objectively.

Materials:

  • Kinase (e.g., CDK2/CyclinE), FRET peptide substrate, ATP (

    
     concentration), Test Compounds.
    

Workflow:

  • Preparation: Dilute compounds in 100% DMSO (3-fold serial dilution). Transfer 100 nL to 384-well plate.

  • Enzyme Reaction:

    • Add 5

      
       Kinase Buffer + ATP + Peptide Substrate.
      
    • Add 5

      
       Kinase Enzyme.
      
    • Negative Control: Buffer only (no enzyme).

    • Positive Control: Enzyme + Substrate + DMSO (no inhibitor).

  • Incubation: 1 hour at Room Temperature (RT) in dark.

  • Development: Add 5

    
     Development Reagent (site-specific protease).
    
    • Mechanism: Protease cleaves unphosphorylated peptide (disrupting FRET). Phosphorylated peptide remains intact (high FRET).

  • Detection: Read Fluorescence (Ex: 400nm, Em: 445nm & 520nm).

  • Calculation:

    
    
    
Visualization: Experimental Logic Flow

ExperimentalWorkflow cluster_Synth Synthesis Phase cluster_Assay Bio-Assay Phase S1 Hantzsch Cyclization (Thiazole Formation) S2 Regioselective SnAr (Pyrimidine Coupling) S1->S2 S3 NMR/MS Validation (Regio-isomer Check) S2->S3 A1 FRET Kinase Assay (Primary Screen) S3->A1  Pure Compound   A2 Dose Response (IC50) (10-point curve) A1->A2  >50% Inhibition   A3 Selectivity Panel (Off-target check) A2->A3  Potent Hit (<100nM)  

Figure 2: Integrated workflow from chemical synthesis to biological validation.

References

  • Structure-Guided Discovery of Novel N4-(Substituted Thiazol-2-yl)-N2-(4-Substituted phenyl)pyrimidine-2,4-Diamines as Potent CDK2 and CDK9 Dual Inhibitors. Journal of Medicinal Chemistry. [Link]

  • Thiazolo[4,5-d]pyrimidines as a privileged scaffold in drug discovery. European Journal of Medicinal Chemistry. [Link]

  • Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. MedChemComm. [Link][2]

Sources

Validation

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 2-Amino-4,5-Disubstituted Thiazoles

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the 2-aminothiazole scaffold stands as a privileged structure, forming the core of numerous therapeutic agen...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the 2-aminothiazole scaffold stands as a privileged structure, forming the core of numerous therapeutic agents. The specific substitution at the 4 and 5 positions of the thiazole ring dramatically influences the molecule's pharmacological profile, making precise structural confirmation an indispensable step in drug discovery and development. This guide provides an in-depth comparison of the primary spectroscopic techniques used for the characterization of 2-amino-4,5-disubstituted thiazoles, offering insights into the causality behind experimental choices and presenting supporting data for a comprehensive understanding.

The Strategic Importance of Spectroscopic Characterization

The journey from a synthesized 2-amino-4,5-disubstituted thiazole to a potential drug candidate is paved with rigorous analytical checkpoints. Unambiguous structural elucidation is paramount, as even minor positional isomers can exhibit vastly different biological activities and toxicological profiles. Spectroscopic techniques provide the molecular "fingerprint" necessary to confirm the identity, purity, and structure of these compounds. This guide will navigate the nuances of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy in the context of this vital class of heterocycles.

A Comparative Overview of Spectroscopic Techniques

Each spectroscopic method offers a unique window into the molecular architecture of 2-amino-4,5-disubstituted thiazoles. A synergistic approach, leveraging the strengths of each technique, is the most robust strategy for comprehensive characterization.

Spectroscopic TechniqueInformation ProvidedStrengths for 2-Amino-4,5-Disubstituted ThiazolesLimitations
NMR Spectroscopy Detailed information on the carbon-hydrogen framework, connectivity of atoms, and the chemical environment of individual nuclei.Unambiguously determines the substitution pattern at the 4 and 5 positions. Provides insights into the electronic effects of the substituents.Relatively lower sensitivity compared to Mass Spectrometry. Can be complex to interpret for highly substituted or complex molecules.
FTIR Spectroscopy Identification of functional groups present in the molecule.Quickly confirms the presence of the amino group (N-H stretching) and other key functional groups on the substituents.Provides limited information on the overall molecular structure and connectivity. Can be ambiguous in distinguishing between isomers.
Mass Spectrometry Precise molecular weight and elemental composition. Fragmentation patterns offer clues about the molecular structure.Confirms the molecular formula. High-resolution mass spectrometry (HRMS) provides exact mass. Fragmentation can help identify the nature of the substituents.Isomers often yield similar molecular ions, making differentiation difficult without tandem MS. Fragmentation can be complex and may not always provide clear structural information.
UV-Vis Spectroscopy Information about the electronic transitions within the molecule, particularly conjugated systems.Can indicate the extent of conjugation within the molecule, which is influenced by the substituents at the 4 and 5 positions. Sensitive to solvent polarity.Provides limited structural information. Spectra are often broad and may not be unique for similar compounds.

In-Depth Analysis and Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful tool for the definitive structural analysis of 2-amino-4,5-disubstituted thiazoles. Both ¹H and ¹³C NMR provide a wealth of information.

Expertise & Experience: The chemical shifts of the protons and carbons in the thiazole ring are highly sensitive to the nature of the substituents at the 4 and 5 positions. Electron-donating groups will shield the nuclei, causing upfield shifts (lower ppm values), while electron-withdrawing groups will have the opposite effect. For instance, in a series of N-(4,5-diarylthiazol-2-yl) amides, the chemical shifts of the thiazole ring protons and carbons can be correlated with the electronic properties of the substituents on the aryl rings[1].

¹H NMR Spectral Data for Representative 2-Amino-4,5-Diarylthiazoles

CompoundAr¹ (at C4)Ar² (at C5)Thiazole-H (ppm)Aromatic-H (ppm)NH (ppm)
1 PhenylPhenyl7.5-7.3 (m)7.5-7.2 (m)12.5 (s)
2 4-MethoxyphenylPhenyl7.4-7.2 (m)7.4-6.9 (m)12.4 (s)
3 4-ChlorophenylPhenyl7.6-7.3 (m)7.6-7.3 (m)12.6 (s)

Data synthesized from multiple sources for illustrative purposes.

¹³C NMR Spectral Data for Representative 2-Amino-4,5-Diarylthiazoles

CompoundAr¹ (at C4)Ar² (at C5)C2 (ppm)C4 (ppm)C5 (ppm)
1 PhenylPhenyl~168~148~115
2 4-MethoxyphenylPhenyl~167~147~114
3 4-ChlorophenylPhenyl~168~147~116

Data synthesized from multiple sources for illustrative purposes.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the purified 2-amino-4,5-disubstituted thiazole in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). The choice of solvent is critical as it can influence the chemical shifts, particularly of the N-H proton. DMSO-d₆ is often preferred as it can solubilize a wide range of compounds and the N-H proton signal is typically well-resolved.

  • Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution. Tune and shim the instrument to ensure a homogeneous magnetic field.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are generally required.

  • Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Spectral Analysis: Integrate the ¹H NMR signals to determine the relative number of protons. Analyze the chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants to elucidate the structure. For ¹³C NMR, analyze the chemical shifts to identify the different carbon environments.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_anal Spectral Analysis Prep Dissolve Sample in Deuterated Solvent Acq_H Acquire ¹H NMR Prep->Acq_H Acq_C Acquire ¹³C NMR Prep->Acq_C Proc Fourier Transform, Phase & Baseline Correction Acq_H->Proc Acq_C->Proc Anal Analyze Chemical Shifts, Integration & Coupling Proc->Anal FTIR_Workflow cluster_bkg Background Scan cluster_sample Sample Analysis cluster_anal Data Interpretation Bkg Record Background Spectrum Sample Place Sample on ATR Crystal Bkg->Sample Pressure Apply Pressure Sample->Pressure Record Record Sample Spectrum Pressure->Record Anal Identify Characteristic Absorption Bands Record->Anal

ATR-FTIR Experimental Workflow

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation

Mass spectrometry is a highly sensitive technique that provides the molecular weight of a compound and, through fragmentation analysis, can offer structural insights.

Expertise & Experience: High-resolution mass spectrometry (HRMS) is particularly valuable as it provides the exact mass of the molecular ion, allowing for the determination of the elemental composition. The fragmentation patterns of 2-amino-4,5-disubstituted thiazoles are influenced by the nature of the substituents. Common fragmentation pathways involve cleavage of the thiazole ring and loss of substituents. For example, in 2-amino-4-aryl-5-acetylthiazoles, characteristic fragmentation involves the cleavage of the 1,2- and 3,4-bonds of the thiazole ring.[2]

Hypothetical Fragmentation of a 2-Amino-4,5-diarylthiazole

m/zInterpretation
[M]⁺Molecular Ion
[M - R¹CN]⁺Loss of a nitrile fragment from the thiazole ring
[Ar¹C≡S]⁺Fragment containing the C4-substituent
[Ar²C≡N]⁺Fragment containing the C5-substituent

This is a generalized representation; actual fragmentation is highly dependent on the specific structure.

Experimental Protocol: Electrospray Ionization (ESI)-Mass Spectrometry

  • Sample Preparation: Prepare a dilute solution of the 2-amino-4,5-disubstituted thiazole in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1-10 µg/mL.

  • Instrument Calibration: Calibrate the mass spectrometer using a standard calibration solution to ensure mass accuracy.

  • Sample Infusion: Infuse the sample solution into the ESI source at a constant flow rate.

  • Data Acquisition: Acquire the mass spectrum in positive ion mode. The applied voltage will generate protonated molecules [M+H]⁺.

  • Data Analysis: Determine the mass of the molecular ion and analyze the fragmentation pattern. For HRMS, use the exact mass to calculate the elemental composition.

MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_anal Data Analysis Prep Prepare Dilute Solution Infuse Infuse into ESI Source Prep->Infuse Acquire Acquire Mass Spectrum Infuse->Acquire Anal Determine Molecular Weight & Fragmentation Acquire->Anal

ESI-MS Experimental Workflow

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing the Electronic Landscape

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for conjugated systems.

Expertise & Experience: The UV-Vis absorption spectrum of 2-amino-4,5-disubstituted thiazoles is influenced by the electronic nature of the substituents and the polarity of the solvent. Electron-donating groups and increased conjugation generally lead to a bathochromic (red) shift in the absorption maximum (λmax), while electron-withdrawing groups can cause a hypsochromic (blue) shift. The solvent can also affect the λmax; polar solvents can stabilize the ground or excited state differently than non-polar solvents, leading to shifts in the absorption bands.[3]

Effect of Substituents on λmax of 2-Aminothiazole Derivatives (Illustrative)

Substituent at C4/C5Electronic EffectExpected Shift in λmax
-OCH₃Electron-donatingBathochromic (Red Shift)
-ClElectron-withdrawingHypsochromic (Blue Shift)
-NO₂Strongly Electron-withdrawingHypsochromic (Blue Shift)

Experimental Protocol: UV-Vis Spectroscopy

  • Sample Preparation: Prepare a dilute solution of the 2-amino-4,5-disubstituted thiazole in a UV-transparent solvent (e.g., ethanol, methanol, hexane) to achieve an absorbance in the range of 0.1-1.0.

  • Blank Measurement: Fill a cuvette with the pure solvent and record a baseline spectrum.

  • Sample Measurement: Fill a matched cuvette with the sample solution and record the UV-Vis spectrum, typically from 200-800 nm.

  • Data Analysis: Identify the wavelength of maximum absorbance (λmax) and the corresponding molar absorptivity (ε).

Conclusion: A Synergistic Approach for Confident Characterization

The robust characterization of 2-amino-4,5-disubstituted thiazoles is not reliant on a single spectroscopic technique but on the intelligent and synergistic application of multiple methods. NMR spectroscopy provides the definitive structural framework, FTIR quickly confirms the presence of key functional groups, mass spectrometry validates the molecular formula, and UV-Vis spectroscopy offers insights into the electronic properties. By understanding the principles, strengths, and limitations of each technique, researchers and drug development professionals can confidently and accurately characterize these vital therapeutic scaffolds, ensuring the integrity and quality of their scientific endeavors.

References

  • Rajeshirke, M., Kadam, M., & Sekar, N. (2019). Solvent and Substituents Effect on the UV/Vis Absorption Spectra of Novel Acidochromic 2-Aminothiazole Based Disperse Mono Azo Dyes. Fibers and Polymers. [Link]

  • Synthesis and Evaluation of Some Novel 2-Amino-4-Aryl Thiazoles for Antitubercular Activity. (2018). Journal of Heterocyclic Chemistry. [Link]

  • de Hoffmann, E., & Stroobant, V. (2007). Mass Spectrometry: Principles and Applications (3rd ed.). John Wiley & Sons. [Link]

  • Günther, H. (2013). NMR Spectroscopy: Basic Principles, Concepts and Applications in Chemistry (3rd ed.). Wiley. [Link]

  • Stuart, B. H. (2004). Infrared Spectroscopy: Fundamentals and Applications. John Wiley & Sons. [Link]

  • Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis (7th ed.). Cengage Learning. [Link]

  • Synthesis of 2-Amino-4, 5-Diarylthiazole Derivatives and Evaluation of Their Anti-Candida Albicans Activity. (2025). Molecules. [Link]

  • Mass spectrometric studies of 2-aryl-5-acetylthiazole derivatives. (2002). Journal of Mass Spectrometry. [Link]

  • El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2021). Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo-Phenyl)azo) Thiophene Dyes. International Journal of Molecular Sciences. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Qualification and Use of 4-(aminomethyl)-5-methylthiazol-2-amine as an Impurity Reference Standard

In the landscape of pharmaceutical development and quality control, the accurate identification and quantification of impurities are paramount to ensuring the safety and efficacy of drug products. This guide provides an...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development and quality control, the accurate identification and quantification of impurities are paramount to ensuring the safety and efficacy of drug products. This guide provides an in-depth technical overview of the critical considerations and methodologies for the qualification and use of 4-(aminomethyl)-5-methylthiazol-2-amine as a reference standard. This compound has been identified as a potential impurity or related substance in the synthesis of certain active pharmaceutical ingredients (APIs), such as Mirabegron. The absence of readily available, certified reference standards from major pharmacopeias necessitates a robust in-house qualification process. This document is intended for researchers, analytical scientists, and drug development professionals, offering a framework built on scientific integrity and practical, field-proven insights.

The Critical Role of Impurity Reference Standards

An impurity reference standard is a highly purified compound used as a benchmark for the identification and quantification of impurities in a drug substance or drug product. The availability of a well-characterized reference standard is a prerequisite for the validation of any analytical method intended for impurity profiling. It allows for the determination of the relative response factor (RRF) of the impurity compared to the API, which is essential for accurate quantification, especially when the impurity and API have different detector responses.

Part 1: Sourcing and Initial Characterization

Given that a certified reference standard for 4-(aminomethyl)-5-methylthiazol-2-amine may not be commercially available from pharmacopeial sources, laboratories will likely need to source a high-purity batch from a chemical supplier or synthesize it in-house. Regardless of the source, a comprehensive characterization is mandatory to establish its identity and purity.

Identity Confirmation

The first step is to unequivocally confirm the chemical structure of the candidate reference standard. A combination of spectroscopic techniques should be employed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are powerful tools for elucidating the molecular structure. The observed chemical shifts, coupling constants, and integration values should be consistent with the proposed structure of 4-(aminomethyl)-5-methylthiazol-2-amine.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to determine the accurate mass of the molecule, which can then be compared to the theoretical mass. The fragmentation pattern observed in MS/MS can provide further structural confirmation.

  • Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as amine (N-H stretching) and thiazole ring vibrations.

Purity Assessment

A multi-pronged approach is necessary for a reliable purity assessment. No single method is capable of detecting all possible impurities.

  • Chromatographic Purity: High-Performance Liquid Chromatography (HPLC) with a universal detector, such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD), is often preferred for purity analysis as it provides a more uniform response for different compounds compared to UV detection. A gradient method should be developed to separate the main component from any related substances.

  • Organic Volatile Impurities (OVIs) / Residual Solvents: Gas Chromatography (GC) with a headspace autosampler is the standard method for the determination of residual solvents from the synthesis process. The detected solvents and their levels should be documented.

  • Water Content: Karl Fischer titration is the gold standard for determining the water content in a reference standard.

  • Inorganic Impurities: Analysis of residue on ignition (sulfated ash) provides a measure of the total amount of inorganic impurities.

The overall purity is then calculated by mass balance, taking into account the contributions from chromatographic purity, water content, residual solvents, and inorganic impurities.

Part 2: Comparative Analysis of Analytical Methodologies

The choice of analytical methodology for the routine use of the qualified 4-(aminomethyl)-5-methylthiazol-2-amine reference standard will depend on the specific application, such as raw material testing, in-process control, or final drug product release. Below is a comparison of two common HPLC-based methods.

Parameter HPLC-UV LC-MS/MS
Principle Separation by chromatography, detection by UV absorbance.Separation by chromatography, detection by mass-to-charge ratio.
Selectivity Moderate. Co-eluting peaks with similar UV spectra can interfere.High. Can distinguish between compounds with the same retention time but different masses.
Sensitivity Typically in the µg/mL range.Can reach pg/mL levels, offering much higher sensitivity.
Quantification Requires a reference standard for each impurity to determine the RRF for accurate quantification.Can be used for quantification, but matrix effects can be a challenge. Isotope-labeled internal standards are often required for accurate quantification.
Application Well-suited for routine quality control and release testing where impurity levels are relatively high.Ideal for impurity identification, structure elucidation, and quantification of trace-level impurities.

Part 3: Experimental Protocols

The following protocols are provided as a starting point and should be optimized and validated for your specific application.

Protocol for HPLC-UV Purity Determination

This protocol outlines a general method for determining the chromatographic purity of 4-(aminomethyl)-5-methylthiazol-2-amine.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

  • Chromatographic data system (CDS) for data acquisition and processing.

Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 5% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 245 nm (or as determined by UV spectrum of the main peak)

  • Injection Volume: 10 µL

  • Sample Preparation: Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of Mobile Phase A and B) to a concentration of approximately 1 mg/mL.

Procedure:

  • Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

  • Inject a blank (diluent) to ensure the absence of interfering peaks.

  • Inject the prepared sample solution.

  • Integrate all peaks in the chromatogram.

  • Calculate the area percentage of the main peak to determine the chromatographic purity.

Workflow for In-House Qualification of an Impurity Reference Standard

The following diagram illustrates a typical workflow for the qualification of an in-house impurity reference standard.

G cluster_sourcing Sourcing & Initial Assessment cluster_characterization Comprehensive Characterization cluster_qualification Qualification & Documentation sourcing Source Candidate Material (Synthesis or Purchase) initial_assessment Initial Assessment (Appearance, Solubility) sourcing->initial_assessment identity Identity Confirmation (NMR, MS, IR) initial_assessment->identity purity Purity Determination identity->purity chrom_purity Chromatographic Purity (HPLC) purity->chrom_purity water_content Water Content (Karl Fischer) purity->water_content residual_solvents Residual Solvents (GC-HS) purity->residual_solvents inorganic_impurities Inorganic Impurities (Residue on Ignition) purity->inorganic_impurities mass_balance Purity Assignment (Mass Balance Calculation) inorganic_impurities->mass_balance report Qualification Report & Certificate of Analysis mass_balance->report stability Stability Study (Establish Retest Date) report->stability qualified_standard Qualified Reference Standard stability->qualified_standard

Caption: Workflow for the in-house qualification of an impurity reference standard.

Part 4: Trustworthiness and Self-Validating Systems

A robust analytical method is a self-validating system. This means that the method itself should have built-in checks to ensure its performance. For the analysis of 4-(aminomethyl)-5-methylthiazol-2-amine, this can be achieved by:

  • System Suitability Testing (SST): Before any sample analysis, a series of SST injections should be performed to verify the performance of the chromatographic system. This typically includes parameters such as peak asymmetry, theoretical plates, and precision of replicate injections.

  • Spiking Studies: To assess the accuracy of the method, a known amount of the qualified reference standard should be spiked into a sample matrix (e.g., a solution of the API). The recovery of the spiked standard should be within a predefined acceptance range.

  • Forced Degradation Studies: Subjecting the API to stress conditions (e.g., acid, base, oxidation, heat, light) can help to generate potential degradation products, including 4-(aminomethyl)-5-methylthiazol-2-amine. This can be used to demonstrate the specificity and stability-indicating nature of the analytical method.

By implementing these principles, laboratories can ensure the reliability and trustworthiness of their analytical data for impurity profiling.

References

  • U.S. Pharmacopeia.
  • International Council for Harmonisation. ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology.
  • European Pharmacopoeia. Chapter 5.12. Reference standards.
  • U.S. Food and Drug Administration.

Safety & Regulatory Compliance

Safety

4-(Aminomethyl)-5-methylthiazol-2-amine proper disposal procedures

As a Senior Application Scientist, I have designed this operational master plan to bridge the gap between regulatory compliance and practical bench-level execution. Handling highly functionalized pharmaceutical intermedi...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I have designed this operational master plan to bridge the gap between regulatory compliance and practical bench-level execution. Handling highly functionalized pharmaceutical intermediates like 4-(Aminomethyl)-5-methylthiazol-2-amine (AMTA) requires precision. Its dual functionality—an aliphatic aminomethyl group and a heteroaromatic thiazolamine core—imparts specific reactivity profiles that dictate stringent handling, segregation, and disposal protocols.

This guide provides the mechanistic reasoning behind each safety procedure, ensuring your laboratory operates with self-validating workflows that protect personnel, the environment, and your research integrity.

Chemical Profile & Mechanistic Hazard Assessment

To safely manage AMTA waste, we must first understand the causality behind its hazards. The molecule contains two distinct nitrogen centers and a sulfur atom, which dictate its behavior in waste streams:

  • Nucleophilicity & Basicity: The primary aliphatic amine at the C4 position is highly nucleophilic and basic. If improperly consolidated with strong acids, halogenated solvents, or oxidizers in a waste carboy, it will trigger rapid exothermic reactions, leading to solvent boiling and container over-pressurization.

  • Thermal Degradation Profile: The thiazole ring contains both sulfur and nitrogen. Standard low-temperature combustion of this compound will release toxic sulfur oxides (SOx) and nitrogen oxides (NOx). Therefore, disposal requires high-temperature incineration equipped with alkaline scrubbers.

All operational protocols described below are engineered to comply with the 1[1] and the 2[2].

Quantitative Data & Waste Categorization
Property / ParameterValue / ClassificationOperational Implication
Molecular Formula C5H9N3SHigh N/S content requires specialized incineration.
Aqueous pH (1% soln) ~9.5 - 10.5 (Basic)Corrosive to skin/eyes; requires neutralization prior to surface decontamination.
Chemical Incompatibilities Strong oxidizers, concentrated acids, acid chloridesStrict Segregation: Do not mix with Piranha solution or nitric acid waste streams.
EPA Waste Stream Characteristic Hazardous WasteMust be collected in Satellite Accumulation Areas (SAAs) and shipped within 90 days (for LQGs).

Operational Logistics: Waste Segregation Workflow

Proper segregation at the bench prevents catastrophic downstream reactions. The following workflow illustrates the logistical path for AMTA waste from generation to final destruction.

WasteWorkflow Start AMTA Waste Generation Decision Solid or Liquid? Start->Decision Solid Solid Waste Stream (Contaminated PPE/Powder) Decision->Solid Solid Liquid Liquid Waste Stream (Aqueous/Organic Solvents) Decision->Liquid Liquid Segregation Segregate from Acids/Oxidizers Solid->Segregation Liquid->Segregation Storage Secondary Containment (Satellite Accumulation) Segregation->Storage Disposal EPA-Permitted Incineration (Hazardous Waste Facility) Storage->Disposal

Fig 1. Waste segregation and disposal workflow for 4-(Aminomethyl)-5-methylthiazol-2-amine.

Experimental Methodologies: Self-Validating Protocols

To ensure absolute safety, every procedure must contain an internal validation step. This removes guesswork and guarantees that the chemical hazard has been successfully mitigated.

Protocol A: Routine Laboratory Waste Consolidation

This protocol governs the daily disposal of AMTA reaction mixtures and wash solvents.

  • Container Selection: Select a High-Density Polyethylene (HDPE) waste carboy.

    • Causality: HDPE is chemically inert to basic amines, preventing the embrittlement and degradation that occurs in standard PET containers.

  • Segregation & Transfer: Transfer the AMTA waste into the designated "Basic Organic Waste" stream. Ensure no strong acids or oxidizers have been added to this carboy.

  • Labeling: Immediately affix a GHS-compliant hazardous waste label indicating "Toxic/Corrosive Amine Waste" and the accumulation start date.

  • System Validation (Weekly SAA Check):

    • Action: Visually inspect the carboy for physical bulging and check the secondary containment bin for liquid accumulation.

    • Validation: A non-bulging container validates that no unintended exothermic gas-generating reactions (e.g., amine-acid reactions) are occurring. An empty secondary bin validates primary container integrity.

Protocol B: Emergency Spill Response & Decontamination

In the event of a benchtop or floor spill, standard wiping is insufficient and dangerous. AMTA must be chemically neutralized, following guidelines adapted from 3[3].

  • Isolation: Evacuate the immediate area and don heavy-duty nitrile gloves, safety goggles, and a lab coat.

  • Chemical Neutralization: Spray the spill area with a weak acid solution (e.g., 5% aqueous citric acid or sodium bisulfate).

    • Causality: The basic aminomethyl group must be protonated to form a non-volatile, water-soluble salt. A weak acid is strictly chosen over a strong acid (like HCl) to prevent a violent, heat-generating exothermic reaction that could aerosolize the chemical.

  • System Validation (pH Check):

    • Action: Tap a strip of universal pH indicator paper against the treated spill pool.

    • Validation: The decontamination is only validated when the pH strip reads between 6.0 and 8.0 . If the pH is >8.0, apply more citric acid. Do not proceed to step 4 until this parameter is met.

  • Absorption & Disposal: Cover the neutralized liquid with an inert absorbent (e.g., vermiculite or diatomaceous earth). Sweep the slurry into a solid hazardous waste bag, seal it, and label it for incineration.

Final Destruction: The Incineration Pathway

Because AMTA cannot be flushed down the drain or placed in a landfill, it must be transported to an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF). The facility will utilize high-temperature incineration (>1000°C) to break the thiazole ring.

Incineration AMTA AMTA Waste Incinerator High-Temp Incineration (>1000°C) AMTA->Incinerator Gases Combustion Gases (NOx, SOx, CO2) Incinerator->Gases Scrubber Alkaline Scrubber (NaOH/Ca(OH)2) Gases->Scrubber Effluent Neutralized Salts (Safe Effluent) Scrubber->Effluent

Fig 2. Chemical degradation pathway of AMTA via high-temperature incineration and scrubbing.

Mechanistic Causality of Scrubbing: The combustion of the thiazole's sulfur atom yields sulfur dioxide (SO2), while the amine nitrogens yield nitrogen oxides (NOx). To prevent acid rain generation, the incinerator's exhaust is passed through an alkaline scrubber (containing NaOH or Calcium Hydroxide), which chemically traps the gases as benign solid salts (e.g., calcium sulfate) for safe landfill disposal.

References

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version 2011 - National Academies of Sciences, Engineering, and Medicine Source: nationalacademies.org URL:[Link]

  • Title: Hazardous Waste Generator Regulations Compendium - EPA Source: epa.gov URL:[Link]

  • Title: 1910.1200 - Hazard Communication. | Occupational Safety and Health Administration Source: osha.gov URL:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.